N,N-Dimethylacetamide-d9

• CAS: 16727-10-9

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to N,N-Dimethylacetamide-d9 (CAS: 16727-10-9)

This guide provides a comprehensive overview of N,N-Dimethylacetamide-d9 (DMAc-d9), a deuterated analog of N,N-Dimethylacetamide. Given its utility as a solvent and an internal standard, this document details its physicochemical properties, applications in analytical chemistry, and experimental protocols for its use in Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Physicochemical Properties

N,N-Dimethylacetamide-d9 is a polar aprotic solvent where all nine hydrogen atoms have been replaced with deuterium (B1214612).[1] This isotopic labeling makes it an invaluable tool in analytical methodologies where the corresponding non-deuterated compound is present or used as a solvent. The physical and chemical properties of DMAc-d9 are summarized in the table below.

Property	Value	Reference
CAS Number	16727-10-9	[1][2]
Molecular Formula	CD₃CON(CD₃)₂	[2]
Molecular Weight	96.18 g/mol	[2][3]
Appearance	Colorless liquid	[2]
Density	1.033 g/mL at 25 °C	[1][2]
Boiling Point	164-166 °C	[1][2]
Melting Point	-20 °C	[2]
Refractive Index	n20/D 1.438	[2]
Isotopic Purity	≥99 atom % D	[1][2]
Chemical Purity	≥98%	[4][5]
Solubility	Miscible with water and many organic solvents.	[6]

Applications in Research and Drug Development

The primary applications of N,N-Dimethylacetamide-d9 stem from its isotopic purity. In drug development and related research fields, it is predominantly used in two main analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: DMAc-d9 is used as a deuterated solvent for acquiring NMR spectra of analytes.[1][7] The absence of protons in the solvent minimizes solvent interference in ¹H NMR spectra, allowing for clearer observation of the signals from the compound of interest.[7] The deuterium signal is also utilized by the NMR spectrometer for field-frequency locking, which ensures the stability of the magnetic field during data acquisition.[1]

• Mass Spectrometry (MS): Due to its chemical similarity to the non-deuterated N,N-Dimethylacetamide (DMAc), DMAc-d9 is an ideal internal standard for quantitative analysis by MS, often coupled with liquid chromatography (LC-MS).[1][8] Its distinct mass-to-charge ratio (m/z) allows it to be easily distinguished from the non-deuterated analyte, while its similar chromatographic behavior helps to correct for variations in sample preparation and instrument response.[1]

The non-deuterated form, N,N-Dimethylacetamide, is a versatile solvent used in the synthesis of various pharmaceuticals, including antibiotics.[7] It is also an FDA-approved excipient, meaning it can be used in drug formulations.[7] This dual role underscores the importance of having a reliable analytical standard like DMAc-d9 for quantification and quality control.

Experimental Protocols

Detailed methodologies for the key applications of N,N-Dimethylacetamide-d9 are provided below.

This protocol is adapted from a method for the simultaneous quantification of N,N-Dimethylacetamide and its primary metabolite in human plasma.

3.1.1. Materials and Reagents

• N,N-Dimethylacetamide-d9 (Internal Standard)

• N,N-Dimethylacetamide (Analyte)

• Human Plasma (blank)

• Methanol (B129727) (LC-MS grade)

• Formic Acid (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes

• Pipettes and tips

• Vortex mixer

• Centrifuge

3.1.2. Preparation of Solutions

• Internal Standard Stock Solution (IS Stock): Prepare a 1 mg/mL stock solution of N,N-Dimethylacetamide-d9 in methanol.

• Working Internal Standard Solution (Working IS): Dilute the IS Stock solution with 50% methanol to a final concentration of 1 µg/mL.

• Analyte Stock Solution: Prepare a 1 mg/mL stock solution of N,N-Dimethylacetamide in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking blank human plasma with the analyte stock solution to achieve concentrations ranging from 1 µg/L to 1200 µg/L.

3.1.3. Sample Preparation

• Pipette 4 µL of patient plasma, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 196 µL of the Working IS solution (50% methanol containing 1 µg/mL N,N-Dimethylacetamide-d9).

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to an LC-MS vial for analysis.

3.1.4. LC-MS/MS Conditions

• LC System: UPLC or HPLC system

• Column: Kinetex EVO C18, 100 mm × 2.1 mm, 2.6 µm

• Mobile Phase: Isocratic elution with 30% methanol containing 0.1% formic acid.

• Flow Rate: 0.2 mL/min

• Injection Volume: 1 µL

• Column Temperature: 40 °C

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • N,N-Dimethylacetamide: m/z 88.1 → 44.1

  • N,N-Dimethylacetamide-d9: m/z 97.2 → 49.1

3.1.5. Data Analysis

Quantify the concentration of N,N-Dimethylacetamide in the plasma samples by constructing a calibration curve from the peak area ratios of the analyte to the internal standard versus the concentration of the calibration standards.

This protocol outlines the general steps for preparing a sample for NMR analysis where N,N-Dimethylacetamide-d9 is used as the solvent.

3.2.1. Materials

• Analyte (5-25 mg for ¹H NMR)

• N,N-Dimethylacetamide-d9 (0.6-0.7 mL)

• High-quality 5 mm NMR tube and cap

• Pasteur pipette with glass wool plug

• Small vial for dissolution

3.2.2. Procedure

• Weigh 5-25 mg of the analyte into a clean, dry vial.

• Add approximately 0.6-0.7 mL of N,N-Dimethylacetamide-d9 to the vial.

• Gently vortex or swirl the vial to dissolve the analyte completely. If necessary, gentle heating can be applied.

• Filter the solution through a Pasteur pipette containing a small plug of glass wool directly into the NMR tube to remove any particulate matter.

• Cap the NMR tube securely.

• Wipe the outside of the NMR tube to ensure it is clean before inserting it into the spectrometer.

• The sample is now ready for NMR analysis. The residual proton signal of DMAc-d9 can be used as a chemical shift reference.

Visualizations

Caption: Workflow for the quantification of N,N-Dimethylacetamide in plasma.

Caption: Logical flow for quantitative NMR (qNMR) analysis.

Safety Information

N,N-Dimethylacetamide-d9 should be handled with appropriate safety precautions. It is harmful in contact with skin and if inhaled.[3] It can cause serious eye irritation and is suspected of damaging fertility or the unborn child.[3] Always consult the Safety Data Sheet (SDS) before use and handle it in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

This technical guide provides a foundational understanding of N,N-Dimethylacetamide-d9 for its effective application in a research and development setting. For specific applications, further optimization of the provided protocols may be necessary.

References

• 1. NMR Sample Preparation [nmr.chem.umn.edu]
• 2. medchemexpress.com [medchemexpress.com]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. emerypharma.com [emerypharma.com]
• 7. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 8. nbinno.com [nbinno.com]

Technical Guide: Physicochemical Properties of N,N-Dimethylacetamide-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physicochemical properties of N,N-Dimethylacetamide-d9 (DMAc-d9), a deuterated analog of N,N-Dimethylacetamide. This document outlines its molecular weight and density, and provides standardized experimental protocols for their determination, which are crucial for its application in research and drug development.

Core Physicochemical Data

The following table summarizes the key quantitative properties of N,N-Dimethylacetamide-d9.

Property	Value	Units	Temperature (°C)
Molecular Weight	96.18	g/mol	N/A
Density	1.033	g/mL	25

Experimental Protocols

Detailed methodologies for the determination of molecular weight and density are outlined below. These protocols are fundamental for verifying the identity and purity of N,N-Dimethylacetamide-d9 in a laboratory setting.

Molecular Weight Determination via Mass Spectrometry

Molecular weight is determined using mass spectrometry, a technique that measures the mass-to-charge ratio of ions.

Methodology:

• Sample Preparation: A dilute solution of N,N-Dimethylacetamide-d9 is prepared in a suitable volatile solvent, such as methanol (B129727) or acetonitrile.

• Ionization: The sample is introduced into the mass spectrometer, where it is ionized. Electron ionization (EI) is a common method for this compound.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer.

• Detection: A detector measures the abundance of ions at each mass-to-charge ratio.

• Data Analysis: The resulting mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound. For N,N-Dimethylacetamide-d9, this peak is observed at an m/z of 96.[1] The non-deuterated form, N,N-Dimethylacetamide, shows its molecular ion peak at an m/z of 87.[1]

Caption: Workflow for molecular weight determination using mass spectrometry.

Density Determination via Pycnometry

The density of N,N-Dimethylacetamide-d9 is accurately determined using a pycnometer, a specialized glass flask that allows for the precise measurement of a liquid's volume.[2][3]

Methodology:

• Pycnometer Preparation: The pycnometer is thoroughly cleaned and dried, and its empty mass (m₀) is accurately measured.[2]

• Reference Liquid (Water): The pycnometer is filled with a reference liquid of known density, typically distilled water, and its mass (m₁) is measured. The volume of the pycnometer (V) can then be calculated using the known density of water at a specific temperature.

• Sample Measurement: The pycnometer is emptied, dried, and then filled with N,N-Dimethylacetamide-d9. Its new mass (m₂) is recorded.[2]

• Calculation: The density of the N,N-Dimethylacetamide-d9 (ρ) is calculated using the formula: ρ = (m₂ - m₀) / V.

Caption: Workflow for density determination using a pycnometer.

References

• 1. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 2. fpharm.uniba.sk [fpharm.uniba.sk]
• 3. fpharm.uniba.sk [fpharm.uniba.sk]

N,N-Dimethylacetamide-d9: A Technical Guide to Safe Handling and Precautions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N,N-Dimethylacetamide-d9 (DMAC-d9). It is intended for laboratory personnel and professionals in the pharmaceutical and chemical industries who work with this deuterated solvent. The information herein is compiled from safety data sheets and toxicological studies to ensure safe laboratory practices.

Chemical Identification and Properties

N,N-Dimethylacetamide-d9 is the deuterated analog of N,N-Dimethylacetamide (DMAC). The substitution of hydrogen with deuterium (B1214612) atoms does not significantly alter its chemical properties but makes it useful in specialized applications such as NMR spectroscopy and as an internal standard in mass spectrometry.[1]

Table 1: Physical and Chemical Properties of N,N-Dimethylacetamide-d9

Property	Value
CAS Number	116057-81-9[2][3]
Molecular Formula	C4D9NO[2][3]
Molar Mass	96.2 g/mol [2][3]
Appearance	Liquid[4]
Boiling Point	164-166 °C[4]
Melting Point	-20 °C[4]
Flash Point	64 °C (147.2 °F) - closed cup[4]
Density	1.033 g/mL at 25 °C[4]
Refractive Index	n20/D 1.438[4]

Hazard Identification and GHS Classification

N,N-Dimethylacetamide-d9 is classified as a hazardous substance.[5] It is a combustible liquid and is harmful if it comes into contact with the skin or is inhaled.[5][6] It is also suspected of causing cancer and may damage the unborn child.[3][7]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Flammable liquids	4	H227: Combustible liquid[3][5]
Acute toxicity, Dermal	4	H312: Harmful in contact with skin[2][7]
Acute toxicity, Inhalation	4	H332: Harmful if inhaled[2][7]
Serious eye damage/eye irritation	2	H319: Causes serious eye irritation[2][7]
Reproductive toxicity	1B	H360D: May damage the unborn child[2][7]
Carcinogenicity	2	H351: Suspected of causing cancer[3]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with N,N-Dimethylacetamide-d9.

Handling

• Ventilation: Use only in well-ventilated areas, preferably in a chemical fume hood.[2][3]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2][3] No smoking.[2][3]

• Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in work areas.[2][7] Remove contaminated clothing and protective equipment before entering eating areas.[2][3]

• Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[2][3] Use only non-sparking tools.[2][3] Ground and bond containers and receiving equipment to prevent static discharge.[2][3]

Storage

• Conditions: Store in a cool, well-ventilated place.[3][5] Keep the container tightly closed.[2][3] Protect from sunlight.[2][3]

• Incompatibilities: Keep away from strong oxidizing agents.[5]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling N,N-Dimethylacetamide-d9.

• Eye/Face Protection: Wear safety glasses with side shields or goggles.[2][8]

• Skin Protection:

  • Gloves: Wear suitable chemical-resistant gloves (e.g., Nitrile, Butyl rubber).[7] Gloves should be inspected for leaks before use.[7][8]

  • Clothing: Wear protective clothing to prevent skin contact.[8]

• Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[5][8]

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

• General Advice: If symptoms persist, call a physician.[5] Do not leave the affected person unattended.[2][7]

• Inhalation: Move the person to fresh air.[2][5] If breathing is irregular or stopped, provide artificial respiration and seek immediate medical assistance.[2][3]

• Skin Contact: Immediately take off all contaminated clothing.[2][3] Wash the affected area with plenty of soap and water.[2][3]

• Eye Contact: Rinse cautiously with water for several minutes.[2][3] Remove contact lenses, if present and easy to do.[2][3] Continue rinsing for at least 15 minutes.[5]

• Ingestion: Rinse mouth with water (only if the person is conscious).[2][3] Do NOT induce vomiting.[2][3]

Firefighting and Accidental Release Measures

Firefighting

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide (CO2).[2][3]

• Unsuitable Extinguishing Media: Do not use a water jet.[2][3]

• Hazards: Vapors are heavier than air and may form explosive mixtures with air.[2] Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[2][3]

• Firefighter Protection: Wear self-contained breathing apparatus and full protective gear.[5]

Accidental Release

• Personal Precautions: Ensure adequate ventilation.[5] Remove all sources of ignition.[5] Wear appropriate personal protective equipment.[9]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so.[8] Do not let the product enter drains.[8]

• Containment and Cleanup: Absorb with inert material (e.g., sand, diatomaceous earth) and place in a suitable container for disposal.[3][7]

Toxicological Information and Experimental Protocols

The toxicological data for N,N-Dimethylacetamide-d9 is largely based on studies of its non-deuterated analog, N,N-Dimethylacetamide (DMAC). It is important to handle the deuterated compound with the same precautions.

Table 3: Acute Toxicity Data for N,N-Dimethylacetamide

Route	Species	Value
Dermal LD50	Rabbit	2100 - 3600 mg/kg bw[2]
Dermal LD50	Rat	7500 mg/kg bw[2]
Inhalation LC50	Rat	8.81 mg/L (1 hour)[2]
Oral LD50	Rat	3000 - 6000 mg/kg bw[2]

Experimental Protocols

• Acute Dermal Toxicity (General Protocol - OECD 402): The acute dermal toxicity is typically determined following the OECD Test Guideline 402. In this method, the test substance is applied to a shaved area of the skin of the test animal (commonly rabbits or rats), which is approximately 10% of the total body surface area.[7] The substance is held in contact with the skin for a 24-hour period under a porous gauze dressing.[7] The animals are observed for mortality and clinical signs of toxicity for at least 14 days.[7] Body weights are recorded weekly.[7] At the end of the observation period, all animals are subjected to a gross necropsy.[7] The LD50 value is then calculated, which is the statistically estimated dose that is expected to be lethal to 50% of the tested animals.

• Inhalation Developmental Toxicity Study in Rats: A study on the developmental toxicity of DMAC involved exposing pregnant Sprague-Dawley rats to DMAC vapor at concentrations of 0, 100, 300, 450, or 600 ppm for 6 hours per day from gestation day 6 through 19.[3] The dams were observed for clinical signs of toxicity and body weight changes.[3] On gestation day 20, the fetuses were examined for external, visceral, and skeletal malformations.[3] This study established a No-Observed-Adverse-Effect-Level (NOAEL) for maternal and fetal toxicity at 100 ppm.[3]

• Male Fertility Study in Rats: In a male fertility study, male Sprague-Dawley rats were exposed to DMAC via inhalation at mean concentrations of 40, 116, and 386 ppm for 69 days.[5] These males were then mated with untreated virgin females.[5] The study evaluated effects on copulation efficiency, pregnancy rates, and pre- and post-implantation loss.[5] While increased liver weights were observed in the exposed males, no adverse effects on reproductive parameters were found at the tested concentrations.[5]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of N,N-Dimethylacetamide-d9.

Safe Handling Workflow for N,N-Dimethylacetamide-d9

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. oecd.org [oecd.org]
• 4. researchgate.net [researchgate.net]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. pentachemicals.eu [pentachemicals.eu]
• 7. nucro-technics.com [nucro-technics.com]
• 8. thermofishersci.in [thermofishersci.in]
• 9. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]

The Solubility Profile of N,N-Dimethylacetamide-d9 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N,N-Dimethylacetamide-d9 (DMAc-d9) in a range of common organic solvents. DMAc-d9, the deuterated analog of N,N-Dimethylacetamide, is a polar aprotic solvent with significant applications in Nuclear Magnetic Resonance (NMR) spectroscopy and as an internal standard in Mass Spectrometry (MS).[1][2] Its high isotopic purity and ability to dissolve a wide array of compounds make it an invaluable tool in chemical analysis and synthesis.[1] Understanding its solubility characteristics is paramount for its effective utilization in research and development.

Core Properties of N,N-Dimethylacetamide-d9

N,N-Dimethylacetamide-d9 is a colorless, high-boiling liquid that is water-miscible.[1][3] The substitution of hydrogen atoms with deuterium (B1214612) does not significantly alter the solvent's fundamental physicochemical properties, including its solubility behavior.[4][5] Therefore, the solubility data for non-deuterated N,N-Dimethylacetamide (DMAc) can be largely extrapolated to its deuterated counterpart. DMAc is recognized for its miscibility with water and a majority of other organic solvents, with the notable exception of poor solubility in aliphatic hydrocarbons.[3][6]

Quantitative Solubility Data

The following table summarizes the solubility of N,N-Dimethylacetamide-d9 in various organic solvents based on available data for its non-deuterated form. For most polar and many non-polar organic solvents, DMAc-d9 is fully miscible, meaning it will form a homogeneous solution in all proportions.

Organic Solvent	Chemical Class	Solubility of N,N-Dimethylacetamide-d9
Water	Protic	Miscible[1][3][6]
Methanol	Protic, Alcohol	Miscible
Ethanol	Protic, Alcohol	Miscible[7]
Isopropanol	Protic, Alcohol	Miscible
Acetone	Ketone	Miscible[7]
Acetonitrile	Nitrile	Miscible
Chloroform	Halogenated Hydrocarbon	Miscible[7]
Dichloromethane	Halogenated Hydrocarbon	Miscible
Tetrahydrofuran (THF)	Ether	Miscible
Diethyl Ether	Ether	Miscible
Dimethyl Sulfoxide (DMSO)	Sulfoxide	Miscible
Toluene	Aromatic Hydrocarbon	Miscible
Benzene	Aromatic Hydrocarbon	Miscible
Ethyl Acetate	Ester	Miscible
Pyridine	Heterocyclic	Miscible
n-Hexane	Aliphatic Hydrocarbon	Poorly Soluble[3]
Cyclohexane	Aliphatic Hydrocarbon	Poorly Soluble

Experimental Protocol for Determining Solubility

The following is a generalized experimental protocol for determining the solubility or miscibility of N,N-Dimethylacetamide-d9 in an organic solvent. This procedure can be adapted for qualitative or semi-quantitative assessments.

Objective: To determine if N,N-Dimethylacetamide-d9 is miscible, partially miscible, or immiscible/poorly soluble in a given organic solvent.

Materials:

• N,N-Dimethylacetamide-d9

• Test organic solvent(s)

• Calibrated pipettes or micropipettes

• Small, clear glass test tubes or vials with caps

• Vortex mixer (optional)

• Water bath or heating block (for temperature-dependent studies)

Procedure:

• Initial Miscibility Test (Qualitative): a. To a clean, dry test tube, add 0.5 mL of the test organic solvent. b. Add 0.5 mL of N,N-Dimethylacetamide-d9 to the same test tube. c. Cap the test tube and shake vigorously for 30 seconds. A vortex mixer can be used for more thorough mixing. d. Allow the mixture to stand for at least 5 minutes and observe. e. Observation:

  • Miscible: A single, clear, homogeneous phase is observed.
  • Immiscible: Two distinct layers are formed.
  • Partially Miscible: The solution appears cloudy or forms an emulsion that may or may not separate over time.

• Semi-Quantitative Solubility Determination (for Poorly Soluble Solvents): a. Add a known volume (e.g., 1.0 mL) of the test organic solvent to a vial. b. Using a micropipette, add a small, known volume (e.g., 10 µL) of N,N-Dimethylacetamide-d9 to the solvent. c. Cap the vial and mix thoroughly until the DMAc-d9 is fully dissolved. d. Continue adding small, known aliquots of DMAc-d9, mixing thoroughly after each addition. e. The point at which the solution becomes saturated and a second phase (undissolved DMAc-d9) persists after thorough mixing is the approximate solubility limit. f. The solubility can be expressed as the volume of DMAc-d9 per volume of the solvent.

For more precise quantitative measurements, analytical techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy can be employed to determine the concentration of DMAc-d9 in a saturated solution.

Visualization of Experimental Workflow

The logical workflow for determining the solubility of N,N-Dimethylacetamide-d9 in an organic solvent can be visualized as follows:

Caption: Workflow for determining the miscibility of DMAc-d9.

Logical Relationship of Solubility

The principle guiding the solubility of N,N-Dimethylacetamide-d9 is based on the concept of "like dissolves like". As a polar aprotic solvent, it readily dissolves other polar substances. Its miscibility with a wide range of organic solvents can be attributed to its molecular structure, which allows for various intermolecular interactions.

Caption: Logical relationship governing DMAc-d9 solubility.

References

• 1. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Summary: Solubility in deuterated solvents from Edward T. Chainani on 2004-06-14 (Email Archives for June, 2004) [ammrl.org]
• 6. acs.org [acs.org]
• 7. solubilityofthings.com [solubilityofthings.com]

A Technical Guide to N,N-Dimethylacetamide-d9 for Researchers and Drug Development Professionals

An in-depth overview of N,N-Dimethylacetamide-d9, covering its suppliers, purchasing options, and key applications in scientific research, with a focus on experimental methodologies.

N,N-Dimethylacetamide-d9 (DMAc-d9) is the deuterated analog of N,N-Dimethylacetamide (DMAc), a versatile aprotic polar solvent. In DMAc-d9, the nine hydrogen atoms are replaced with deuterium (B1214612), an isotope of hydrogen. This isotopic substitution makes it a valuable tool in various scientific and pharmaceutical research applications, primarily due to its distinct properties in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). This guide provides a comprehensive overview of DMAc-d9, including its suppliers, purchasing options, and detailed experimental applications.

Suppliers and Purchasing Options

A variety of chemical suppliers offer N,N-Dimethylacetamide-d9, typically with high isotopic purity. Researchers can procure this compound in various quantities to suit their experimental needs, from milligrams for initial studies to larger quantities for more extensive use. Below is a summary of prominent suppliers and their typical product specifications.

Supplier	Isotopic Purity (atom % D)	Chemical Purity	Available Quantities
Sigma-Aldrich	99	≥99% (CP)	1 g, 5 g
MedChemExpress	99	Not specified	10 mg, 50 mg, 100 mg
Cambridge Isotope Laboratories	99	≥98%	1 g, 5 g
Thermo Scientific (Alfa Aesar)	99	Not specified	1 g, 5 g
LGC Standards	Not specified	Not specified	10 mg, 50 mg, 100 mg
Benchchem	99	Not specified	Not specified

Key Applications and Experimental Protocols

The primary applications of N,N-Dimethylacetamide-d9 stem from its isotopic labeling. The deuterium atoms do not produce signals in ¹H NMR spectra, and they increase the molecular weight by nine mass units compared to the non-deuterated form. These characteristics are exploited in NMR spectroscopy, mass spectrometry, and pharmacokinetic studies.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In ¹H NMR spectroscopy, the signals from the protons in a solvent can overwhelm the signals from the analyte of interest, especially at low concentrations. By using a deuterated solvent like DMAc-d9, the solvent's proton signals are eliminated, allowing for clear and unobstructed observation of the analyte's proton signals.[1]

Experimental Protocol: Sample Preparation for ¹H NMR

• Analyte Preparation: Ensure the analyte to be studied is dry and free of any residual protonated solvents.

• Solvent Selection: Choose N,N-Dimethylacetamide-d9 as the solvent when the analyte is highly soluble in it and when its non-deuterated counterpart's signals would interfere with the analyte's signals.

• Sample Dissolution: Dissolve a precisely weighed amount of the analyte in a known volume of N,N-Dimethylacetamide-d9 (typically 0.5-0.7 mL for a standard 5 mm NMR tube).

• Homogenization: Vortex the sample until the analyte is completely dissolved.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to an NMR tube.

• Analysis: Acquire the ¹H NMR spectrum. The absence of large solvent peaks will allow for better spectral resolution and integration of the analyte's signals.

NMR Sample Preparation Workflow

Mass Spectrometry (MS)

N,N-Dimethylacetamide-d9 is widely used as an internal standard in quantitative analysis by mass spectrometry, often coupled with gas chromatography (GC-MS) or liquid chromatography (LC-MS).[2] An internal standard is a compound with similar chemical properties to the analyte that is added in a known amount to the sample. It helps to correct for variations in sample preparation and instrument response. Since DMAc-d9 has a different mass from its non-deuterated counterpart, it can be distinguished by the mass spectrometer while behaving similarly during chromatography and ionization.[1]

Experimental Protocol: Quantitative Analysis using LC-MS with an Internal Standard

• Preparation of Standard Solutions:

  • Prepare a stock solution of the analyte (non-deuterated N,N-Dimethylacetamide) of a known concentration.

  • Prepare a stock solution of the internal standard (N,N-Dimethylacetamide-d9) of a known concentration.

• Calibration Curve:

  • Create a series of calibration standards by spiking a constant amount of the internal standard stock solution into varying concentrations of the analyte stock solution.

  • Analyze each calibration standard by LC-MS.

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Sample Preparation:

  • To the unknown sample (e.g., plasma, urine), add the same amount of the internal standard stock solution as was added to the calibration standards.

  • Perform any necessary sample extraction or cleanup steps.

• LC-MS Analysis:

  • Inject the prepared sample into the LC-MS system.

  • Monitor the mass transitions for both the analyte and the internal standard.

• Quantification:

  • Determine the peak areas for both the analyte and the internal standard in the sample chromatogram.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Use the calibration curve to determine the concentration of the analyte in the unknown sample.

Quantitative Analysis Workflow

Pharmacokinetic Studies

Deuteration of a drug molecule can alter its metabolic profile and pharmacokinetics.[3] The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can slow down metabolic processes that involve the cleavage of this bond. This is known as the kinetic isotope effect. While N,N-Dimethylacetamide-d9 is more commonly used as a tool for analysis, the principles of deuteration it embodies are central to modern drug development. Researchers design and synthesize deuterated versions of drug candidates to potentially improve their metabolic stability, reduce the formation of toxic metabolites, and prolong their half-life in the body.[3]

Conceptual Workflow for Investigating the Effect of Deuteration on Drug Metabolism

• Synthesis: Synthesize both the non-deuterated (parent drug) and the deuterated version of the drug candidate.

• In Vitro Metabolism: Incubate both compounds separately with liver microsomes or other metabolic enzyme systems.

• Metabolite Identification and Quantification: Use LC-MS/MS to identify and quantify the metabolites formed from both the parent drug and its deuterated analog over time. N,N-Dimethylacetamide-d9 could be used as an internal standard in this analysis.

• Pharmacokinetic Study in Animal Models: Administer the parent drug and the deuterated analog to animal models (e.g., rats, mice) via the intended clinical route.

• Plasma Concentration-Time Profiling: Collect blood samples at various time points and analyze the plasma concentrations of the parent drug, the deuterated analog, and their respective metabolites using a validated LC-MS method (potentially with an appropriate deuterated internal standard).

• Data Analysis: Compare the pharmacokinetic parameters (e.g., clearance, half-life, area under the curve) of the parent drug and its deuterated version to determine the impact of deuteration.

References

• 1. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Applications of Deuterated N,N-Dimethylacetamide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the applications of deuterated N,N-Dimethylacetamide (DMA), with a focus on its utility in nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and its role in enhancing the pharmacokinetic profiles of pharmaceutical compounds. This document details experimental protocols, presents quantitative data, and visualizes key workflows to support researchers and drug development professionals in leveraging the unique properties of this versatile deuterated solvent and internal standard.

Core Applications of Deuterated N,N-Dimethylacetamide

Deuterated N,N-Dimethylacetamide, most commonly N,N-Dimethylacetamide-d9 (DMA-d9), is the isotopically labeled analog of N,N-Dimethylacetamide where nine hydrogen atoms have been replaced by deuterium (B1214612).[1] This isotopic substitution imparts properties that are highly valuable in various scientific applications, primarily in analytical chemistry and drug development.

NMR Spectroscopy

The most prominent application of deuterated DMA is as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy.[1] In ¹H NMR, the signals from protiated solvents can overwhelm the signals of the analyte, especially at low concentrations. The use of a deuterated solvent like DMA-d9, which is "invisible" in a standard ¹H NMR experiment, minimizes interfering background signals, leading to clearer and higher-resolution spectra.[1] This is particularly crucial for the structural elucidation of complex molecules and for analyzing dilute samples.[1] Furthermore, the deuterium signal is utilized by modern NMR spectrometers for field frequency locking, which ensures the stability and accuracy of the measurements.[1]

Mass Spectrometry

In mass spectrometry, particularly in conjunction with liquid chromatography (LC-MS), deuterated DMA serves as an excellent internal standard for quantitative analysis.[1][2] An internal standard is a compound of known concentration added to a sample to correct for variations during the analytical process.[3] Since deuterated DMA has nearly identical chemical and physical properties to its non-deuterated counterpart, it co-elutes during chromatography and experiences similar ionization efficiency and matrix effects in the mass spectrometer.[4] However, due to the mass difference, it can be distinguished from the analyte, allowing for accurate and precise quantification.[1]

Drug Development and Pharmacokinetic Studies

Deuteration of drug candidates is a strategic approach in medicinal chemistry to improve their metabolic stability and pharmacokinetic profiles.[5] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a kinetic isotope effect that can slow down the rate of metabolic degradation, often mediated by cytochrome P450 enzymes.[6] This can result in a longer drug half-life, increased drug exposure, and potentially a reduction in toxic metabolites.[5] Deuterated DMA can be used as a solvent in the synthesis of these deuterated drug molecules.

Data Presentation

Physicochemical Properties

The following table summarizes the key physicochemical properties of N,N-Dimethylacetamide and its deuterated analog, N,N-Dimethylacetamide-d9.

Property	N,N-Dimethylacetamide	N,N-Dimethylacetamide-d9	Reference(s)
Molecular Formula	C₄H₉NO	C₄D₉NO	[7]
Molecular Weight	87.12 g/mol	96.18 g/mol	[2][7]
Density (at 25 °C)	~0.937 g/mL	~1.033 g/mL	[1]
Boiling Point	165.1 °C	164-166 °C	[1][7]
Melting Point	-20 °C	-20 °C	[1][7]
Refractive Index (n20/D)	1.4375	1.438	[7]

Quantitative Analysis Performance

The use of a deuterated internal standard like DMA-d9 significantly improves the accuracy and precision of quantitative bioanalytical methods. The following table presents data from a study quantifying N,N-Dimethylacetamide (DMA) and its primary metabolite, N-monomethylacetamide (MMA), using DMA-d9 as an internal standard in human plasma.[8]

Analyte	Concentration Range (µM)	Calibration Curve Equation	Correlation Coefficient (r²)
DMA	1 - 4000	Y = 0.006918x - 0.03427	0.9966
MMA	1 - 4000	Y = 0.003329x + 0.1550	0.9911

Data synthesized from a study by Al-Amoudi et al. (2020).[8]

The following table provides a comparative overview of bioanalytical method performance with and without a deuterated internal standard, highlighting the typical improvements seen in accuracy and precision.

Parameter	Without Deuterated Internal Standard (Analog IS)	With Deuterated Internal Standard	Reference(s)
Mean Bias (%)	96.8	100.3	[9]
Standard Deviation of Bias (%)	8.6	7.6	[9]
Within-run Imprecision (%CV)	< 3.63	< 2.5	[9]
Between-run Imprecision (%CV)	< 5.5	< 4.0	[9]

This data illustrates a significant improvement in precision (lower variance) and accuracy when using a deuterated internal standard.[9]

Experimental Protocols

NMR Sample Preparation using Deuterated DMA

Objective: To prepare a sample for ¹H NMR analysis using deuterated N,N-Dimethylacetamide as the solvent.

Materials:

• Analyte of interest

• N,N-Dimethylacetamide-d9 (NMR grade, ≥99 atom % D)

• NMR tube (5 mm)

• Pipettes

• Vortex mixer

Procedure:

• Weighing the Analyte: Accurately weigh 5-20 mg of the solid analyte directly into the NMR tube. For a liquid analyte, add 1-2 drops to the tube.

• Adding the Solvent: Add approximately 0.6-0.7 mL of N,N-Dimethylacetamide-d9 to the NMR tube.

• Dissolution: Cap the NMR tube and gently vortex or invert the tube until the analyte is completely dissolved. If necessary, gentle heating in a warm water bath can be applied.

• Transfer (Optional but Recommended): For samples with particulate matter, first dissolve the analyte in the deuterated solvent in a small vial, then filter the solution through a pipette with a small cotton or glass wool plug into the NMR tube.

• Final Steps: Ensure the solution is clear and free of any suspended particles. Wipe the outside of the NMR tube clean before inserting it into the spectrometer.

LC-MS/MS Analysis with Deuterated DMA as an Internal Standard

Objective: To quantify an analyte in a biological matrix (e.g., plasma) using deuterated N,N-Dimethylacetamide as an internal standard.

Materials:

• Analyte of interest

• N,N-Dimethylacetamide-d9 (as internal standard)

• Blank biological matrix (e.g., human plasma)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• LC-MS/MS system

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of the analyte and the deuterated internal standard (DMA-d9) in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution.

  • Prepare a working solution of the internal standard at a fixed concentration.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (or calibration standard or quality control sample), add 20 µL of the internal standard working solution.

  • Vortex briefly to mix.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at >10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial or 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Conditions (Example):

  • LC System: UPLC/HPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Optimize precursor and product ion transitions for both the analyte and DMA-d9.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples from the calibration curve.

Mandatory Visualizations

Caption: Bioanalytical workflow for drug quantification using deuterated DMA.

References

• 1. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. 𝑁,𝑁-Dimethylacetamide (D₉, 99%) - Cambridge Isotope Laboratories, DLM-482-5 [isotope.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

N,N-Dimethylacetamide-d9: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the properties, applications, and experimental considerations of N,N-Dimethylacetamide-d9 (DMA-d9) as a premier polar aprotic solvent in scientific research and pharmaceutical development.

N,N-Dimethylacetamide-d9 (DMA-d9) is the deuterated isotopologue of N,N-Dimethylacetamide (DMA), a versatile and powerful polar aprotic solvent. Its unique combination of high solvency, thermal stability, and miscibility with a wide range of organic and inorganic compounds makes it an invaluable tool in modern chemical and pharmaceutical sciences. The substitution of hydrogen with deuterium (B1214612) atoms renders DMA-d9 particularly indispensable in applications requiring isotopic labeling, such as Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry, for unambiguous structural elucidation and quantitative analysis. This guide provides a detailed overview of DMA-d9, encompassing its physicochemical properties, key applications, and practical experimental protocols.

Core Physicochemical Properties: A Comparative Analysis

The physical and chemical characteristics of DMA-d9 are fundamentally similar to its non-deuterated counterpart, with minor variations arising from the isotopic substitution. The increased mass of deuterium typically leads to a slightly higher density and boiling point. A comprehensive comparison of the key physicochemical properties of DMA-d9 and DMA is presented below.

Property	N,N-Dimethylacetamide-d9 (DMA-d9)	N,N-Dimethylacetamide (DMA)
Molecular Formula	C₄D₉NO	C₄H₉NO
Molecular Weight	96.18 g/mol	87.12 g/mol [1]
CAS Number	16727-10-9	127-19-5[1]
Appearance	Colorless liquid	Colorless liquid[1]
Boiling Point	164-166 °C[2][3]	165.1 °C[1]
Melting Point	-20 °C[3]	-20 °C[1]
Density	1.033 g/mL at 25 °C[2][3]	0.937 g/mL at 25 °C[1]
Refractive Index (n20/D)	1.438[3]	1.4375[1]
Viscosity	Not explicitly available; expected to be slightly higher than DMA.	0.945 mPa·s[1]
Dielectric Constant	Not explicitly available; characterized as a high dielectric constant solvent.[2]	37.8[2]
Solubility	Miscible with water, chloroform, and ethyl acetate (B1210297).[3]	Miscible with water and most other solvents; poorly soluble in aliphatic hydrocarbons.[1]

Key Applications in Research and Drug Development

DMA-d9's distinct properties make it a solvent of choice in several high-precision analytical and synthetic applications.

Nuclear Magnetic Resonance (NMR) Spectroscopy

As a deuterated solvent, DMA-d9 is extensively used in NMR spectroscopy. The absence of protons in its structure minimizes solvent interference in ¹H NMR spectra, allowing for clear and unambiguous observation of the signals from the analyte of interest. This is particularly crucial for the structural elucidation of complex organic molecules, natural products, and active pharmaceutical ingredients (APIs). The deuterium signal also serves as a lock signal for the NMR spectrometer, ensuring the stability of the magnetic field during data acquisition.

Mass Spectrometry (MS)

In quantitative mass spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS) assays, deuterated compounds like DMA-d9 are ideal internal standards.[2] Their chemical and physical properties are nearly identical to the non-deuterated analyte, ensuring similar behavior during sample preparation, chromatography, and ionization. However, the mass difference allows for their distinct detection by the mass spectrometer, enabling accurate and precise quantification of the target compound by correcting for variations in sample handling and instrument response.[2]

Chemical Synthesis

DMA-d9 serves as a valuable polar aprotic solvent for a variety of chemical reactions. Its high boiling point allows for reactions to be conducted at elevated temperatures, while its strong solvating power can enhance reaction rates and yields, particularly for reactions involving polar and ionic species. The deuterated nature of the solvent can be advantageous in mechanistic studies where the role of the solvent in proton transfer or other exchange processes is being investigated. Furthermore, it can be used in the synthesis of other deuterated molecules.

Drug Formulation and Development

The non-deuterated form, DMA, is an FDA-approved excipient used in some drug formulations.[4] While DMA-d9 is primarily used in the research and analytical phases of drug development, its properties as a solvent are critical for dissolving and analyzing drug candidates and their metabolites. Understanding the solubility and stability of a drug substance in a solvent like DMA-d9 is essential for developing robust analytical methods for quality control and pharmacokinetic studies.

Experimental Protocols

Protocol 1: Preparation of a Sample for NMR Spectroscopy

This protocol outlines the general steps for preparing a sample for ¹H NMR analysis using N,N-Dimethylacetamide-d9.

Materials:

• Analyte (solid or liquid)

• N,N-Dimethylacetamide-d9 (NMR grade, ≥99.5 atom % D)

• High-quality 5 mm NMR tube and cap

• Vortex mixer or sonicator

• Pasteur pipette and bulb

• Small plug of glass wool or a filter pipette tip

Procedure:

• Sample Weighing: Accurately weigh 1-10 mg of the solid analyte directly into the NMR tube. For a liquid analyte, add 1-10 µL to the tube. The optimal amount will depend on the molecular weight and solubility of the analyte.

• Solvent Addition: Add approximately 0.6-0.7 mL of N,N-Dimethylacetamide-d9 to the NMR tube.

• Dissolution: Cap the NMR tube and vortex or sonicate the sample until the analyte is completely dissolved. Gentle heating may be applied if necessary, but care should be taken to avoid solvent evaporation or degradation of the analyte.

• Filtration (Optional but Recommended): If any particulate matter is present, filter the solution into a clean NMR tube using a Pasteur pipette with a small plug of glass wool to prevent clogging of the spectrometer.

• Final Volume Adjustment: Ensure the final volume of the solution in the NMR tube is between 4-5 cm in height.

• Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample identification.

• Instrument Insertion: The sample is now ready for insertion into the NMR spectrometer for data acquisition.

Visualizations

Experimental Workflow for NMR Sample Preparation

Caption: Workflow for preparing a sample for NMR analysis using DMA-d9.

Logical Relationships of DMA-d9 Properties and Applications

Caption: Interplay of DMA-d9's properties and its primary applications.

References

• 1. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 2. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 3. N,N-DIMETHYLACETAMIDE-D9｜lookchem [lookchem.com]
• 4. Process for synthesizing dimethylacetamide by ethyl acetate and dimethylamine - Eureka | Patsnap [eureka.patsnap.com]

Protocols & Analytical Methods

Application Notes and Protocols for N,N-Dimethylacetamide-d9 in ¹H NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of N,N-Dimethylacetamide-d9 (DMA-d9) as a solvent for ¹H Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed protocols for sample preparation and data on the physical and spectral properties of DMA-d9 are included to assist researchers in obtaining high-quality NMR data.

Introduction to N,N-Dimethylacetamide-d9 in ¹H NMR Spectroscopy

N,N-Dimethylacetamide-d9 is the deuterated analog of N,N-Dimethylacetamide, in which the nine hydrogen atoms have been replaced with deuterium (B1214612).[1] This isotopic substitution makes it an invaluable solvent for ¹H NMR spectroscopy. The primary advantage of using a deuterated solvent like DMA-d9 is the significant reduction of the solvent's own proton signals in the ¹H NMR spectrum, which would otherwise obscure the signals of the analyte.[2] This allows for clear and unambiguous observation of the proton signals from the dissolved sample, which is crucial for structural elucidation and purity analysis.[2] Furthermore, the deuterium signal of DMA-d9 is utilized by modern NMR spectrometers for field-frequency locking, ensuring the stability and accuracy of the magnetic field during data acquisition.[2]

DMA-d9 is a polar aprotic solvent, making it suitable for a wide range of analytes, including organic molecules, polymers, and some macromolecules that require a polar environment for dissolution.[2] Its high boiling point is also advantageous for variable temperature NMR studies.

Properties of N,N-Dimethylacetamide-d9

The physical and spectral properties of N,N-Dimethylacetamide-d9 are critical for its application in ¹H NMR spectroscopy. A summary of these properties is presented in the table below.

Property	Value	Reference
Chemical Formula	C₄D₉NO	[1]
Molecular Weight	96.18 g/mol	[1]
Isotopic Purity	≥99 atom % D	[1]
Density	1.033 g/mL at 25 °C	[1]
Boiling Point	164-166 °C	[1]
Melting Point	-20 °C	[1]
Refractive Index	n20/D 1.438	[1]
Form	Liquid	[1]

¹H NMR Spectral Data

Even in highly deuterated solvents, small residual proton signals from the solvent and common impurities are often observed. It is essential to identify these peaks to avoid misinterpretation of the analyte's spectrum.

Table 2: ¹H NMR Chemical Shifts of Residual N,N-Dimethylacetamide-d9 and Common Impurities.

Compound	Chemical Shift (ppm)	Multiplicity	Notes
Residual N,N-Dimethylacetamide	~2.92, 2.74, 2.08	s	The non-deuterated counterpart. Chemical shifts can vary slightly depending on temperature and other solutes.
Water (H₂O)	Variable (typically 2.0-3.5)	s	Chemical shift is highly dependent on temperature, concentration, and sample matrix.
Acetone	~2.09	s	A common laboratory solvent.
Dimethyl Sulfoxide (DMSO)	~2.50	s	Another common polar aprotic solvent.
Ethyl Acetate	~1.16 (t), 2.00 (s), 4.05 (q)	t, s, q	A common solvent used in synthesis and chromatography.
Silicone Grease	~0.07	s	A common contaminant from laboratory glassware.

Note: The chemical shifts of impurities can vary slightly based on the specific batch of the deuterated solvent and experimental conditions. The provided values are approximate and based on general knowledge of common impurities in NMR solvents.[3][4]

Experimental Protocols

This protocol outlines the steps for preparing a sample for ¹H NMR analysis using DMA-d9.

Materials:

• Analyte (5-25 mg for standard ¹H NMR)[5]

• N,N-Dimethylacetamide-d9 (0.6-0.7 mL)[6]

• NMR tube (5 mm, clean and dry)

• Vial with a cap

• Pasteur pipette with a cotton or glass wool plug

• Vortex mixer (optional)

Procedure:

• Weigh the Analyte: Accurately weigh 5-25 mg of the analyte and transfer it into a clean, dry vial. The exact amount will depend on the molecular weight of the compound and the desired concentration.[5][6]

• Add the Solvent: Using a clean pipette, add approximately 0.6-0.7 mL of N,N-Dimethylacetamide-d9 to the vial containing the analyte.[6]

• Dissolve the Sample: Cap the vial and gently swirl or vortex until the analyte is completely dissolved. If necessary, gentle heating may be applied, but be cautious of sample degradation.

• Filter the Solution: To remove any particulate matter that could affect the magnetic field homogeneity and spectral resolution, filter the solution.[5] Place a small, tight plug of cotton or glass wool into a Pasteur pipette. Use this filter pipette to transfer the sample solution from the vial into the NMR tube.

• Check the Sample Volume: Ensure the height of the solution in the NMR tube is approximately 4-5 cm. This volume is optimal for detection by the NMR spectrometer's coils.

• Cap and Label: Cap the NMR tube securely and label it clearly with the sample identification.

• Wipe the Tube: Before inserting the sample into the NMR spectrometer, wipe the outside of the NMR tube with a lint-free tissue to remove any dust or fingerprints.

Visualizations

The following diagrams illustrate the experimental workflow for ¹H NMR sample preparation and the principle of using deuterated solvents.

Caption: Workflow for ¹H NMR sample preparation and analysis.

Caption: Advantage of using a deuterated solvent in ¹H NMR.

References

• 1. N,N-Dimethylacetamide-d9 D 99atom 16727-10-9 [sigmaaldrich.com]
• 2. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 3. research.cbc.osu.edu [research.cbc.osu.edu]
• 4. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 5. NMR Sample Preparation [nmr.chem.umn.edu]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

Application Note: N,N-Dimethylacetamide-d9 as an Internal Standard in LC-MS for Accurate Quantification

Introduction

N,N-Dimethylacetamide (DMA) is a widely used organic solvent, notably in the pharmaceutical industry as an excipient in intravenous formulations of drugs like busulfan.[1][2][3] Monitoring the levels of DMA and its primary metabolite, N-monomethylacetamide (MMA), in biological matrices is crucial due to potential hepatotoxicity and neurotoxicity.[2] Liquid chromatography-mass spectrometry (LC-MS) is a powerful analytical technique for this purpose, offering high sensitivity and selectivity.[4][5] The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry to ensure accuracy and precision by correcting for variability in sample preparation and instrument response.[6] N,N-Dimethylacetamide-d9 (DMA-d9), a deuterated analog of DMA, serves as an ideal internal standard for the quantification of DMA and its metabolites.[1][3][7] Its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during extraction, chromatography, and ionization, thus compensating for matrix effects and other sources of analytical variability.[8][9]

Principle of Using a Deuterated Internal Standard

The fundamental principle of using a deuterated internal standard like DMA-d9 is to mitigate analytical variability.[6] A known concentration of the internal standard is added to all samples, calibrators, and quality controls at the beginning of the sample preparation process. Because DMA-d9 and DMA co-elute and have similar ionization efficiencies, the ratio of the analyte's peak area to the internal standard's peak area is used for quantification.[8] This ratio remains constant even if there are variations in sample volume, extraction efficiency, or instrument response, leading to more accurate and reproducible results.[10][11]

Experimental Protocols

This section provides a detailed protocol for the quantification of N,N-Dimethylacetamide (DMA) and N-monomethylacetamide (MMA) in human plasma using N,N-Dimethylacetamide-d9 (DMA-d9) as an internal standard with LC-MS/MS.

1. Materials and Reagents

• N,N-Dimethylacetamide (DMA)

• N-monomethylacetamide (MMA)

• N,N-Dimethylacetamide-d9 (DMA-d9)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Human plasma (with appropriate anticoagulant)

• Deionized water

2. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of DMA, MMA, and DMA-d9 in methanol.

• Working Standard Solutions: Serially dilute the DMA and MMA stock solutions with a 50:50 methanol/water mixture to prepare a series of working standard solutions for the calibration curve.

• Internal Standard Working Solution: Dilute the DMA-d9 stock solution with the extraction solvent (e.g., 50% methanol solution) to the desired concentration (e.g., 150 µM).

3. Sample Preparation

• Thaw plasma samples, calibrators, and quality control samples at room temperature.

• For a 4 µL aliquot of plasma, add 196 µL of the internal standard working solution (50% methanol containing DMA-d9).[3]

• Vortex the mixture thoroughly to ensure protein precipitation and mixing.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions

The following are typical LC-MS/MS parameters. Optimization may be required for different instrumentation.

Parameter	Condition
LC System	UPLC/HPLC system
Column	Kinetex EVO C18 (100 mm × 2.1 mm, 2.6 µm)[1][3]
Mobile Phase	Isocratic: 30% methanol with 0.1% formic acid in water[1][3]
Flow Rate	0.2 mL/min[1][3]
Injection Volume	1 µL[1][3]
Column Temperature	Ambient or controlled (e.g., 40°C)
Autosampler Temperature	4°C
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Monitored Transitions	DMA: m/z 88.06 → [Product Ion] MMA: m/z 74.15 → [Product Ion] DMA-d9: m/z 97.10 → [Product Ion][1][2]
Collision Energy	Optimized for each transition
Dwell Time	Optimized for the number of analytes and chromatographic peak width

5. Data Analysis and Quantification

• Integrate the peak areas for DMA, MMA, and DMA-d9.

• Calculate the peak area ratio of the analyte to the internal standard for each sample.

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used.

• Determine the concentration of DMA and MMA in the unknown samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data Summary

The following tables summarize the quantitative performance of a validated LC-MS/MS method for the simultaneous quantification of DMA and MMA in human plasma using DMA-d9 as an internal standard.

Table 1: Linearity and Sensitivity

Analyte	Linearity Range (µg/L)	LLOQ (µg/L)
DMA	1 - 1200[3]	1[1][3]
MMA	1 - 200[3]	1[1][3]

Table 2: Accuracy and Precision

Analyte	Accuracy (% of nominal)	Precision (CV%)
DMA	Within ± 10%[3]	< 6.3%[2]
MMA	Within ± 10%[3]	< 8.6%[2]

Table 3: Recovery

Analyte	Recovery Range (%)
DMA	97 - 101%[2]
MMA	76 - 100%[2]

Visualizations

Caption: Experimental workflow for DMA and MMA quantification using DMA-d9.

Caption: Logic of using a deuterated internal standard for reliable quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Validation of a liquid chromatography-tandem mass spectrometry method for simultaneous quantification of N,N-dimethylacetamide and N-monomethylacetamide in pediatric plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. bioagilytix.com [bioagilytix.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. texilajournal.com [texilajournal.com]
• 9. researchgate.net [researchgate.net]
• 10. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 11. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sample Preparation with N,N-Dimethylacetamide-d9

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of N,N-Dimethylacetamide-d9 (DMAc-d9) in sample preparation for Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Introduction

N,N-Dimethylacetamide-d9 is the deuterated analog of N,N-Dimethylacetamide, a polar aprotic solvent. With an isotopic purity of typically ≥99 atom % D, DMAc-d9 is a valuable tool in modern analytical and research laboratories.[1][2] Its primary applications are as a deuterated solvent in NMR spectroscopy to minimize solvent interference and as an internal standard in quantitative mass spectrometry-based assays.[1][3]

Application in Nuclear Magnetic Resonance (NMR) Spectroscopy

DMAc-d9 serves as an excellent solvent for a wide range of organic molecules, particularly in instances where common deuterated solvents like chloroform-d (B32938) or DMSO-d6 are not suitable due to solubility issues. The high level of deuteration ensures that the proton signals from the solvent are significantly reduced, allowing for clear observation of the analyte's signals.[4]

General Protocol for NMR Sample Preparation

This protocol outlines the general steps for preparing a sample for NMR analysis using DMAc-d9.

Materials:

• N,N-Dimethylacetamide-d9 (≥99 atom % D)

• High-quality 5 mm NMR tubes

• Glass Pasteur pipettes

• Kimwipes or glass wool

• Vortex mixer (optional)

• Analytical balance

Procedure:

• Weighing the Sample: Accurately weigh the desired amount of the analyte. Refer to Table 1 for recommended sample quantities.

• Dissolving the Sample: Add the appropriate volume of N,N-Dimethylacetamide-d9 to the vial containing the sample. For a standard 5 mm NMR tube, a final volume of 0.6-0.7 mL is typical.

• Ensuring Complete Dissolution: Gently swirl or vortex the vial to ensure the sample is completely dissolved. Visually inspect the solution for any particulate matter.

• Filtering the Sample: To remove any microscopic solid impurities that can degrade the quality of the NMR spectrum, filter the solution directly into a clean, dry NMR tube. This can be achieved by passing the solution through a Pasteur pipette with a small plug of Kimwipe or glass wool.

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination. Label the tube clearly with the sample identification.

• Homogenization: Gently invert the capped NMR tube several times to ensure the solution is homogeneous before placing it in the NMR spectrometer.

Quantitative Data for NMR Sample Preparation

The optimal concentration of a sample for NMR analysis can vary depending on the nucleus being observed and the specific experiment being performed. The following table provides general guidelines for sample preparation with DMAc-d9.

NMR Experiment	Analyte Type	Recommended Amount	DMAc-d9 Volume	Typical Concentration
¹H NMR	Small Molecules	1-20 mg	0.6 - 0.7 mL	1.5 - 30 mg/mL
¹³C NMR	Small Molecules	20-100 mg	0.6 - 0.7 mL	30 - 150 mg/mL
2D NMR (COSY, HSQC)	Small Molecules	10-50 mg	0.6 - 0.7 mL	15 - 75 mg/mL
qNMR	Analyte and Standard	Precisely weighed	0.6 - 0.7 mL	Dependent on analysis

Note: These are general recommendations. The optimal concentration may need to be adjusted based on the specific solubility of the analyte and the sensitivity of the NMR instrument.

Application in Mass Spectrometry (MS) as an Internal Standard

DMAc-d9 is an ideal internal standard for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS).[1] Its chemical and physical properties are nearly identical to its non-deuterated counterpart, ensuring similar behavior during sample extraction, chromatography, and ionization. The mass difference of +9 Da allows for its clear differentiation from the unlabeled analyte in the mass spectrometer.[5]

Protocol for Quantification of N,N-Dimethylacetamide (DMA) and N-monomethylacetamide (MMA) in Human Plasma using LC-MS/MS

This protocol describes a validated method for the simultaneous quantification of DMA and its primary metabolite, MMA, in human plasma using DMAc-d9 as an internal standard.

Experimental Workflow:

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 5. 𝑁,𝑁-Dimethylacetamide (D₉, 99%) - Cambridge Isotope Laboratories, DLM-482-5 [isotope.com]

Application Notes and Protocols for N,N-Dimethylacetamide-d9 in Polymer and Macromolecule Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of N,N-Dimethylacetamide-d9 (DMAc-d9) in the analysis of polymers and macromolecules. DMAc-d9 serves as a crucial deuterated solvent, particularly for Nuclear Magnetic Resonance (NMR) spectroscopy and as a mobile phase in Gel Permeation Chromatography/Size-Exclusion Chromatography (GPC/SEC), enabling detailed structural and molecular weight characterization of a wide range of polymers.

Overview of N,N-Dimethylacetamide-d9

N,N-Dimethylacetamide-d9 is the deuterated isotopologue of N,N-Dimethylacetamide (DMAc), where all nine hydrogen atoms have been replaced with deuterium (B1214612). This isotopic substitution makes it an ideal solvent for ¹H NMR spectroscopy as it is essentially "invisible" in the proton spectrum, thus eliminating large solvent signals that would otherwise obscure the signals from the polymer analyte.[1][2] Its strong solvating power for a variety of polymers, especially polar ones, and its high boiling point make it a versatile solvent for many applications in polymer science.[2]

Physicochemical Properties of N,N-Dimethylacetamide-d9

A summary of the key physicochemical properties of DMAc-d9 is presented in Table 1. These properties are essential for designing and optimizing analytical methodologies.

Property	Value
Molecular Formula	C₄D₉NO
Molecular Weight	96.18 g/mol
Isotopic Purity	≥99 atom % D
Density	~1.033 g/mL at 25 °C[2]
Boiling Point	164-166 °C[2]
Melting Point	-20 °C
Refractive Index	n20/D ~1.438
Appearance	Colorless liquid
Solubility	Miscible with water and many organic solvents

Application in Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the microstructure of polymers, including monomer composition, sequencing, tacticity, and end-group analysis.[3][4] The use of a deuterated solvent like DMAc-d9 is critical for obtaining high-resolution ¹H NMR spectra of polymers.

Key Applications of DMAc-d9 in Polymer NMR:

• Structural Elucidation: By dissolving the polymer in DMAc-d9, clear proton and carbon spectra can be obtained to identify the monomeric units and their connectivity.

• Quantitative Analysis (qNMR): The well-resolved signals in the NMR spectrum can be integrated to quantify the relative ratios of different monomers in a copolymer or to determine the number-average molecular weight (Mn) by end-group analysis.[5]

• Polymer Dynamics: Deuterated solvents are essential for studying polymer dynamics and cross-linking behavior under various conditions.[6]

Protocol for ¹H NMR Analysis of a Polymer in DMAc-d9

This protocol outlines the general steps for preparing and analyzing a polymer sample using ¹H NMR spectroscopy with DMAc-d9 as the solvent.

Materials:

• Polymer sample

• N,N-Dimethylacetamide-d9 (NMR grade, ≥99.5% D)

• NMR tubes (5 mm, high precision)

• Pipettes and vials

• Vortex mixer (optional)

• Filter (e.g., glass wool or syringe filter)

Procedure:

• Sample Preparation:

  • Accurately weigh 5-25 mg of the polymer sample into a clean, dry vial for a standard ¹H NMR experiment. For ¹³C NMR, a higher concentration (50-100 mg) might be necessary.[3]

  • Add approximately 0.6-0.7 mL of DMAc-d9 to the vial. The exact volume may be adjusted to ensure complete dissolution.

  • Gently agitate the vial to dissolve the polymer. A vortex mixer can be used, or the sample can be left to dissolve over time, sometimes with gentle heating if the polymer is known to be stable.

  • Once fully dissolved, filter the solution through a small plug of glass wool in a Pasteur pipette or a syringe filter directly into the NMR tube to remove any particulate matter.

• NMR Data Acquisition:

  • Carefully place the NMR tube into the spectrometer's spinner turbine.

  • Insert the sample into the NMR magnet.

  • Lock the spectrometer on the deuterium signal of DMAc-d9.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.

  • Acquire the ¹H NMR spectrum using appropriate parameters. A typical starting point for a polymer sample is provided in Table 2.

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase correct the spectrum.

  • Reference the spectrum. The residual proton signal of DMAc-d9 can be used as an internal reference (typically around 2.92, 2.75, and 2.08 ppm, but can vary slightly).

  • Integrate the relevant peaks corresponding to the polymer's structural units.

  • Analyze the chemical shifts, coupling patterns, and integral ratios to determine the polymer's structure, composition, or molecular weight.

Table 2: Typical Acquisition Parameters for ¹H NMR of Polymers in DMAc-d9

Parameter	Typical Value
Pulse Program	zg30 (or similar single-pulse experiment)
Number of Scans (NS)	16 - 128 (depending on sample concentration)
Relaxation Delay (D1)	1 - 5 s
Acquisition Time (AQ)	2 - 4 s
Spectral Width (SW)	10 - 16 ppm
Temperature	25 - 80 °C (higher temperatures can improve resolution for some polymers)

Experimental Workflow for Polymer NMR Analysis

Caption: Workflow for NMR analysis of polymers using DMAc-d9.

Application in Gel Permeation Chromatography/Size-Exclusion Chromatography (GPC/SEC)

GPC/SEC is a technique used to determine the molecular weight distribution of polymers.[1] N,N-Dimethylacetamide is often used as the mobile phase for the analysis of polar polymers that are not soluble in more common GPC solvents like tetrahydrofuran (B95107) (THF).[7] When coupled with detectors such as refractive index (RI), UV, and light scattering, GPC/SEC provides comprehensive information on a polymer's molecular weight averages (Mn, Mw, Mz) and polydispersity index (PDI).

Protocol for GPC/SEC Analysis of a Polymer using DMAc Mobile Phase

This protocol provides a general procedure for GPC/SEC analysis of polymers using a DMAc-based mobile phase. It is important to note that the addition of salts like LiBr or LiCl is often necessary to prevent polymer-column interactions and aggregation.[7]

Materials and Equipment:

• GPC/SEC system with a pump, injector, column oven, and detectors (e.g., RI, UV, light scattering)

• GPC/SEC columns suitable for polar organic solvents (e.g., polystyrene-divinylbenzene or more polar packings)

• Polymer sample

• N,N-Dimethylacetamide (HPLC grade)

• Lithium bromide (LiBr) or Lithium chloride (LiCl) (if required)

• Polymer standards for calibration (e.g., Polystyrene or PMMA)

• Autosampler vials with caps

• Syringe filters (0.2 or 0.45 µm, PTFE)

Procedure:

• Mobile Phase Preparation:

  • Prepare the mobile phase, for example, DMAc with 0.05 M LiBr.

  • Dissolve the salt in DMAc, which may require stirring for several hours, sometimes with gentle heating (e.g., 50-80 °C) to ensure complete dissolution.

  • Filter the mobile phase through a 0.45 µm or smaller pore size filter.

  • Degas the mobile phase before use.

• Sample and Standard Preparation:

  • Prepare a stock solution of the polymer sample in the mobile phase at a concentration of approximately 1-2 mg/mL. The optimal concentration depends on the molecular weight of the polymer.

  • Prepare a series of calibration standards (e.g., narrow PDI PMMA or Polystyrene standards) in the mobile phase, covering the expected molecular weight range of the sample.

  • Allow the samples and standards to dissolve completely.

  • Filter all solutions through a 0.2 µm syringe filter into autosampler vials.

• GPC/SEC System Setup and Analysis:

  • Equilibrate the GPC/SEC system with the mobile phase until a stable baseline is achieved.

  • Set the column oven temperature (e.g., 50-80 °C) and detector parameters.

  • Inject the calibration standards in order of decreasing molecular weight.

  • Inject the polymer sample(s).

  • A typical set of GPC/SEC conditions for a polymer like cellulose (B213188) acetate (B1210297) is provided in Table 3.

• Data Analysis:

  • Generate a calibration curve by plotting the logarithm of the molecular weight of the standards against their elution volume.

  • Using the calibration curve, determine the molecular weight distribution and averages (Mn, Mw, Mz) and the PDI for the polymer sample.

Table 3: Example GPC/SEC Conditions for Cellulose Acetate

Parameter	Value
Instrument	EcoSEC HLC-8320 GPC[7]
Column	TSKgel guardcolumn α + TSKgel α-M[7]
Mobile Phase (Eluent)	DMAc + 0.05M LiBr[7]
Flow Rate	0.5 mL/min[7]
Temperature	50 °C[7]
Injection Volume	50 µL[7]
Sample Concentration	3 mg/mL[7]
Detector	Refractive Index (RI)[7]
Standard	Polystyrene[7]

Experimental Workflow for Polymer GPC/SEC Analysis

Caption: Workflow for GPC/SEC analysis of polymers using a DMAc mobile phase.

Application in Mass Spectrometry (MS)

While less common than in NMR, DMAc-d9 can be useful in mass spectrometry applications, particularly when coupled with liquid chromatography (LC-MS). In such cases, it can serve as an internal standard for quantification due to its chemical similarity to unlabeled DMAc but with a distinct mass-to-charge ratio (m/z of 96 for the molecular ion).[2] This predictable mass shift allows for its clear identification and differentiation from the non-deuterated form.[2]

Summary

N,N-Dimethylacetamide-d9 is an indispensable tool for the advanced analysis of a wide range of polymers and macromolecules. Its primary role as a deuterated solvent in NMR spectroscopy enables detailed structural characterization by eliminating solvent interference. Furthermore, its utility as a mobile phase in GPC/SEC allows for the accurate determination of molecular weight distributions for polymers that are challenging to analyze in other solvents. The protocols and data presented here provide a solid foundation for researchers, scientists, and drug development professionals to effectively utilize DMAc-d9 in their polymer analysis workflows.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 3. measurlabs.com [measurlabs.com]
• 4. Polymer Analysis in Materials Science [sigmaaldrich.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Korea Polymer Testing & Research Institute, Ltd., [polymer.co.kr]

Application Notes and Protocols for the Use of N,N-Dimethylacetamide-d9 in Pharmaceutical Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of N,N-Dimethylacetamide-d9 (DMA-d9) in pharmaceutical analysis. DMA-d9 serves as a critical tool for ensuring the quality, safety, and efficacy of pharmaceutical products through its application as a deuterated solvent and an internal standard in various analytical techniques.

Introduction

N,N-Dimethylacetamide (DMA) is a versatile polar aprotic solvent frequently employed in the synthesis of active pharmaceutical ingredients (APIs) and as an excipient in drug formulations.[1][2] Due to its potential toxicity, regulatory bodies require strict control over its residual levels in final drug products.[3][4] N,N-Dimethylacetamide-d9 (DMA-d9), the deuterated analog of DMA, is an indispensable tool in the analytical chemist's arsenal (B13267) for the precise quantification of DMA. Its near-identical physicochemical properties to the non-deuterated form, with a distinct mass difference, make it an ideal internal standard for mass spectrometry-based methods.[5][6][7] Furthermore, its use as a deuterated solvent in Nuclear Magnetic Resonance (NMR) spectroscopy minimizes solvent interference, leading to clearer spectra for structural elucidation and quantitative analysis.[5]

Key Applications in Pharmaceutical Analysis

The primary applications of DMA-d9 in the pharmaceutical industry include:

• Residual Solvent Analysis by Gas Chromatography-Mass Spectrometry (GC-MS): DMA-d9 is used as an internal standard for the accurate quantification of residual DMA in APIs and drug products, ensuring compliance with regulatory limits such as those outlined in USP <467>.[3][4][8][9]

• Quantification of DMA and its Metabolites in Biological Matrices by Liquid Chromatography-Mass Spectrometry (LC-MS/MS): In pharmacokinetic and toxicokinetic studies, DMA-d9 serves as an internal standard for the reliable measurement of DMA and its metabolites in plasma, urine, and other biological fluids.[6][7]

• Quantitative NMR (qNMR) Spectroscopy: DMA-d9 can be used as an internal standard for the purity assessment and quantification of APIs and pharmaceutical reference standards.[10][11]

• NMR Solvent for Structural Elucidation: The high level of deuteration in DMA-d9 minimizes proton signals from the solvent in ¹H NMR spectra, which is crucial for the unambiguous structural analysis of drug substances and impurities.[5]

Quantitative Data Summary

The following tables summarize key quantitative parameters from validated analytical methods utilizing DMA-d9.

Table 1: LC-MS/MS Method Validation Parameters for the Quantification of DMA and its Metabolite (MMA) in Human Plasma

Parameter	DMA	MMA	Reference
Lower Limit of Quantification (LLOQ)	1.8 µM	8.6 µM	[8]
Limit of Detection (LOD)	0.53 µM	2.52 µM	[8]
Linearity Range	1 - 4000 µM	1 - 4000 µM	[8]
Recovery	97 - 101%	76 - 100%	[8]
Inter-day Precision (%CV)	< 6.3%	< 8.6%	[8]
Intra-day Precision (%CV)	< 6.3%	< 8.6%	[8]

Table 2: LC-MS/MS Method Validation Parameters for the Quantification of DMA and its Metabolites in Urine

Parameter	DMA	DMAC-OH	NMAC	AMMA	Reference
Limit of Detection (LOD)	0.04 mg/L	0.02 mg/L	0.05 mg/L	0.02 mg/L	[12]
Dynamic Range	0.05 - 5 mg/L	0.05 - 5 mg/L	0.05 - 5 mg/L	0.05 - 5 mg/L	[12]
Within-run Accuracy	96.5 - 109.6%	96.5 - 109.6%	96.5 - 109.6%	96.5 - 109.6%	[12]
Within-run Precision (%RSD)	3.43 - 10.31%	3.43 - 10.31%	3.43 - 10.31%	3.43 - 10.31%	[12]

Experimental Protocols

Protocol 1: Quantification of Residual N,N-Dimethylacetamide in an Active Pharmaceutical Ingredient (API) by Headspace GC-MS

This protocol describes a general procedure for the determination of residual DMA in an API using DMA-d9 as an internal standard, based on methodologies outlined in USP <467>.[1][3][5][13]

Workflow for Residual DMA Analysis by Headspace GC-MS

Caption: Workflow for residual DMA analysis by Headspace GC-MS.

Materials and Reagents:

• N,N-Dimethylacetamide (DMA), analytical standard

• N,N-Dimethylacetamide-d9 (DMA-d9), isotopic purity ≥ 99 atom % D

• Dimethyl sulfoxide (B87167) (DMSO), headspace grade

• Deionized water

• 20 mL headspace vials with PTFE-faced septa and crimp caps

• API sample

Instrumentation:

• Gas chromatograph with a mass selective detector (GC-MS)

• Headspace autosampler

• Analytical balance (0.01 mg accuracy)

Procedure:

• Internal Standard (IS) Stock Solution Preparation:

  • Accurately weigh approximately 50 mg of DMA-d9 into a 50 mL volumetric flask.

  • Dissolve and dilute to volume with DMSO. This yields a stock solution of approximately 1 mg/mL.

• Calibration Standard Preparation:

  • Prepare a DMA stock solution of approximately 1 mg/mL in DMSO.

  • Perform serial dilutions of the DMA stock solution with DMSO to prepare a series of calibration standards at appropriate concentrations bracketing the expected concentration of DMA in the sample.

  • Transfer 1 mL of each calibration standard solution into a 20 mL headspace vial.

  • Add a consistent amount of the DMA-d9 internal standard stock solution to each vial.

  • Add 4 mL of deionized water to each vial.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the API sample into a 20 mL headspace vial.

  • Add 1 mL of DMSO to dissolve the sample.

  • Add the same amount of DMA-d9 internal standard stock solution as used for the calibration standards.

  • Add 4 mL of deionized water.

  • Immediately cap and crimp the vials.

• Headspace GC-MS Analysis:

  • Headspace Sampler Conditions:

    • Oven Temperature: 80 °C

    • Incubation Time: 45 minutes

    • Transfer Line Temperature: 105 °C

    • Loop Size: 1.0 mL

  • GC Conditions:

    • Column: SCION-624 (or equivalent), 30 m x 0.25 mm ID, 1.4 µm film thickness

    • Inlet Temperature: 260 °C

    • Split Ratio: 20:1

    • Oven Program: 40 °C (hold 10 min), ramp at 10 °C/min to 240 °C (hold 3 min)

    • Carrier Gas: Helium at a constant flow of 2.2 mL/min

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI)

    • Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Scan Range: m/z 35-150

    • Monitored Ions:

      • DMA: m/z 87 (quantifier), 44, 58 (qualifiers)

      • DMA-d9: m/z 96 (quantifier), 48, 66 (qualifiers)

• Data Analysis:

  • Integrate the peak areas for the quantifier ions of DMA and DMA-d9.

  • Calculate the peak area ratio of DMA to DMA-d9 for each calibration standard and the sample.

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of DMA for the calibration standards.

  • Determine the concentration of DMA in the sample using the calibration curve.

Protocol 2: Quantification of N,N-Dimethylacetamide and its Metabolite in Human Plasma by LC-MS/MS

This protocol outlines a method for the simultaneous quantification of DMA and its primary metabolite, N-monomethylacetamide (MMA), in human plasma using DMA-d9 as an internal standard.[2][8][14]

Workflow for DMA and MMA Analysis in Plasma by LC-MS/MS

References

• 1. agilent.com [agilent.com]
• 2. Validation of a liquid chromatography-tandem mass spectrometry method for simultaneous quantification of N,N-dimethylacetamide and N-monomethylacetamide in pediatric plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. spectroscopyeurope.com [spectroscopyeurope.com]
• 5. hk.techcomp.com.hk [hk.techcomp.com.hk]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 10. Headspace GC method for residual solvents analysis in pharmaceutical products | Separation Science [sepscience.com]
• 11. Method for determining residual N,N-dimethylacetamide solvent in bulk drug (2017) | Xu Xianying | 1 Citations [scispace.com]
• 12. Concentration determination of urinary metabolites of N,N-dimethylacetamide by high-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. hpst.cz [hpst.cz]
• 14. researchgate.net [researchgate.net]

Unveiling Reaction Mechanisms with N,N-Dimethylacetamide-d9: A Detailed Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the intricate steps of a chemical reaction is paramount. N,N-Dimethylacetamide-d9 (DMA-d9), a deuterated form of the polar aprotic solvent N,N-Dimethylacetamide (DMA), serves as a powerful tool in elucidating these complex reaction mechanisms. Its primary applications lie in Nuclear Magnetic Resonance (NMR) spectroscopy and in determining the Kinetic Isotope Effect (KIE), providing invaluable insights into reaction pathways, transition states, and the involvement of the solvent in chemical transformations.

DMA-d9 is the deuterium-labeled counterpart of N,N-Dimethylacetamide.[1] In DMA-d9, all nine hydrogen atoms are replaced with deuterium (B1214612), an isotope of hydrogen with a neutron in its nucleus, effectively doubling its mass. This isotopic substitution is the key to its utility in mechanistic studies. While its chemical properties are nearly identical to the non-deuterated form, the mass difference leads to significant and measurable effects on reaction rates and spectroscopic signatures.[2][3][4]

Key Applications in Mechanistic Studies

The primary applications of DMA-d9 in the study of reaction mechanisms are:

• Solvent for NMR Spectroscopy: In ¹H NMR spectroscopy, the signals from protonated solvents can overwhelm the signals of the analytes, making spectral interpretation difficult. The use of deuterated solvents like DMA-d9 eliminates these interfering solvent signals, allowing for clear and unambiguous observation of the signals from the reactants, intermediates, and products. This is crucial for monitoring the progress of a reaction in real-time directly within the NMR tube.

• Probing the Kinetic Isotope Effect (KIE): The KIE is the change in the rate of a reaction when an atom in the reactants is replaced with one of its isotopes. By comparing the rate of a reaction in DMA versus DMA-d9, researchers can determine if the solvent is involved in the rate-determining step of the reaction. A significant difference in reaction rates (a solvent KIE) suggests that the solvent is not merely an inert medium but an active participant in the reaction mechanism.

• Deuterium Labeling Studies: DMA-d9 can act as a source of deuterium atoms, allowing researchers to label specific positions in a molecule. By tracking the incorporation and position of deuterium in the products, it is possible to deduce the intricate bond-forming and bond-breaking steps of a reaction mechanism.

• Internal Standard in Mass Spectrometry: Due to its similar chemical behavior to DMA, DMA-d9 is an excellent internal standard for quantitative analysis by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] This allows for precise measurement of reaction components.

Data Presentation: Physicochemical Properties

A clear understanding of the physical properties of both the deuterated and non-deuterated forms of N,N-Dimethylacetamide is essential for designing and interpreting experiments.

Property	N,N-Dimethylacetamide (DMA)	N,N-Dimethylacetamide-d9 (DMA-d9)
Molecular Formula	C₄H₉NO	C₄D₉NO
Molecular Weight	87.12 g/mol	96.18 g/mol [2]
Boiling Point	165 °C	164-166 °C[3]
Density	0.944 g/mL at 25 °C	1.033 g/mL at 25 °C[3]
Refractive Index	n20/D 1.437	n20/D 1.438[3]
Isotopic Purity	Not Applicable	≥99 atom % D[3]

Experimental Protocols

Protocol 1: Monitoring Reaction Kinetics using ¹H NMR Spectroscopy

This protocol outlines the general procedure for monitoring a chemical reaction in real-time using ¹H NMR spectroscopy with DMA-d9 as the solvent.

Objective: To determine the rate of a reaction by monitoring the change in concentration of reactants and products over time.

Materials:

• N,N-Dimethylacetamide-d9 (DMA-d9), NMR grade

• Reactants

• Internal standard (optional, e.g., tetramethylsilane)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation:

  • In a clean, dry vial, dissolve the starting material(s) in a known volume of DMA-d9.

  • If using an internal standard, add a known amount to the solution. The internal standard should be inert under the reaction conditions and have a signal that does not overlap with the signals of the reactants or products.

• Initiation of the Reaction:

  • Initiate the reaction by adding the final reactant or catalyst to the vial.

  • Quickly mix the solution and transfer an aliquot to an NMR tube.

• NMR Data Acquisition:

  • Immediately place the NMR tube in the NMR spectrometer, which has been pre-shimmed and locked using a separate DMA-d9 sample.

  • Acquire a series of ¹H NMR spectra at regular time intervals. The time interval will depend on the rate of the reaction. For slow reactions, spectra can be taken every few minutes or hours. For faster reactions, automated acquisition setups are necessary.

• Data Processing and Analysis:

  • Process the acquired spectra (Fourier transform, phase correction, and baseline correction).

  • Integrate the signals corresponding to a characteristic proton of a reactant and a product in each spectrum.

  • Normalize the integrals to the integral of the internal standard (if used).

  • Plot the concentration (proportional to the normalized integral) of the reactant and/or product as a function of time.

  • From this plot, the reaction rate and rate constant can be determined.

Protocol 2: Determination of Solvent Kinetic Isotope Effect (SKIE)

This protocol describes how to measure the SKIE to determine if the solvent is involved in the rate-determining step of a reaction.

Objective: To compare the rate constant of a reaction in N,N-Dimethylacetamide (DMA) with the rate constant in N,N-Dimethylacetamide-d9 (DMA-d9).

Materials:

• N,N-Dimethylacetamide (DMA), anhydrous

• N,N-Dimethylacetamide-d9 (DMA-d9), NMR grade

• Reactants

• Analytical instrument for monitoring reaction progress (e.g., NMR, GC, HPLC)

Procedure:

• Reaction in DMA:

  • Perform the reaction in DMA following a standard kinetic protocol (similar to Protocol 1 if using NMR, or by taking aliquots for GC/HPLC analysis at different time points).

  • Determine the rate constant (kH) for the reaction in the non-deuterated solvent.

• Reaction in DMA-d9:

  • Repeat the reaction under identical conditions (concentration, temperature, etc.) but using DMA-d9 as the solvent.

  • Determine the rate constant (kD) for the reaction in the deuterated solvent.

• Calculation of SKIE:

  • Calculate the solvent kinetic isotope effect as the ratio of the rate constants: SKIE = kH / kD.

Interpretation of Results:

• SKIE ≈ 1: The solvent is likely not involved in the rate-determining step.

• SKIE > 1 (Normal KIE): A C-H(D) bond involving the solvent may be broken in the transition state.

• SKIE < 1 (Inverse KIE): The vibrational frequencies of C-H(D) bonds involving the solvent are stiffer in the transition state than in the ground state.

Concluding Remarks

N,N-Dimethylacetamide-d9 is a versatile and indispensable tool for the detailed investigation of reaction mechanisms. By enabling clear NMR spectroscopic monitoring and the precise determination of kinetic isotope effects, DMA-d9 provides researchers with the ability to probe the subtle yet crucial details of chemical transformations. The protocols outlined above provide a starting point for utilizing this powerful isotopic label to gain a deeper understanding of reaction pathways, a critical step in the development of new synthetic methodologies and pharmaceutical agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 𝑁,𝑁-Dimethylacetamide (D₉, 99%) - Cambridge Isotope Laboratories, DLM-482-5 [isotope.com]
• 3. researchgate.net [researchgate.net]
• 4. Experimental and theoretical multiple kinetic isotope effects for an SN2 reaction. An attempt to determine transition-state structure and the ability of theoretical methods to predict experimental kinetic isotope effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mass Spectrometry Sample Preparation with N,N-Dimethylacetamide-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylacetamide-d9 (DMA-d9) is the deuterated analog of N,N-Dimethylacetamide (DMA), a widely used organic solvent in the pharmaceutical and manufacturing industries. Due to its similar physicochemical properties to the unlabeled compound, DMA-d9 serves as an excellent internal standard for quantitative analysis by mass spectrometry (MS), particularly in liquid chromatography-mass spectrometry (LC-MS) applications.[1][2] The nine deuterium (B1214612) atoms increase the mass of the molecule, allowing for its differentiation from the endogenous analyte without significantly altering its chromatographic behavior or ionization efficiency.[2] This ensures accurate and precise quantification of DMA in complex biological matrices such as plasma by correcting for variations in sample preparation and instrument response.[2]

These application notes provide detailed protocols for the use of DMA-d9 as an internal standard in the sample preparation of plasma for the quantitative analysis of N,N-Dimethylacetamide by LC-MS.

Applications

The primary application of N,N-Dimethylacetamide-d9 in mass spectrometry is as an internal standard for the quantitative analysis of N,N-Dimethylacetamide. This is particularly relevant in:

• Pharmacokinetic studies: To monitor the absorption, distribution, metabolism, and excretion of drugs formulated with DMA.

• Toxicology studies: To assess exposure to DMA in occupational and environmental settings.[3]

• Clinical monitoring: To measure levels of DMA in patients undergoing treatment with drugs where DMA is used as a solvent, such as some intravenous formulations of busulfan.[3][4]

Experimental Protocols

Preparation of N,N-Dimethylacetamide-d9 Internal Standard Solution

Objective: To prepare stock and working solutions of the DMA-d9 internal standard.

Materials:

• N,N-Dimethylacetamide-d9 (DMA-d9)

• Methanol (B129727) (LC-MS grade)

• Microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of neat DMA-d9.

  • Dissolve in 10 mL of methanol to obtain a 1 mg/mL stock solution.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -20°C in a tightly sealed vial.

• Working Solution (e.g., 150 µM):

  • Prepare the working solution by diluting the stock solution with the appropriate solvent (e.g., methanol or water). The final concentration of the working solution should be optimized based on the expected analyte concentration in the samples and instrument sensitivity.

  • For a 150 µM working solution, a serial dilution from the stock solution is recommended for accuracy.

  • Store the working solution at 2-8°C when not in use.

Plasma Sample Preparation using Protein Precipitation

Objective: To extract DMA from plasma samples and add the DMA-d9 internal standard.

Materials:

• Human plasma samples

• N,N-Dimethylacetamide-d9 working solution

• Acetonitrile (B52724) (LC-MS grade), ice-cold

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge capable of 14,000 x g

• Syringe filters (0.2 µm)

• LC-MS vials

Procedure:

• Thaw frozen plasma samples at room temperature.

• Vortex the thawed plasma to ensure homogeneity.[5]

• Pipette 100 µL of the plasma sample into a clean 1.5 mL microcentrifuge tube.

• Add a specific volume of the DMA-d9 internal standard working solution to each plasma sample to achieve a final concentration of 150 µM.[3]

• Add 300 µL of ice-cold acetonitrile to the plasma sample (a 3:1 ratio of acetonitrile to plasma).[6]

• Vortex the mixture vigorously for 30 seconds to precipitate the proteins.

• Centrifuge the tubes at 14,800 rpm for 2 minutes to pellet the precipitated proteins.[5]

• Carefully collect the supernatant without disturbing the protein pellet.

• Filter the supernatant through a 0.2 µm syringe filter into a clean LC-MS vial.[5]

• The sample is now ready for LC-MS analysis.

Experimental Workflow

Caption: Workflow for plasma sample preparation using protein precipitation.

Quantitative Data Summary

The following table summarizes the quantitative parameters from a study that utilized N,N-Dimethylacetamide-d9 as an internal standard for the analysis of DMA and its metabolite, N-monomethylacetamide (MMA), in human plasma.[3]

Parameter	N,N-Dimethylacetamide (DMA)	N-monomethylacetamide (MMA)
Linear Range	1 - 4000 µM	1 - 4000 µM
Lower Limit of Quantification (LLOQ)	1.8 µM	8.6 µM
Limit of Detection (LOD)	0.53 µM	2.52 µM
Recovery	97 - 101%	76 - 100%
Inter-day Precision (%CV)	< 6.3%	< 8.6%
Intra-day Precision (%CV)	< 6.3%	< 8.6%
Freeze-Thaw Stability (%CV)	< 7.9%	< 14.1%

LC-MS/MS Method Parameters

The following table outlines typical Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the analysis of DMA using DMA-d9 as an internal standard. These parameters are based on a published method and may require optimization for different instrumentation.[3][4]

Parameter	Value
LC Column	C18 ODS-AQ/S-5 µm, 12 nm
Mobile Phase	Isocratic: 30% methanol with 0.1% formic acid
Flow Rate	0.2 mL/min
Injection Volume	1 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS Detection	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
m/z for DMA [M+H]⁺	88.06
m/z for DMA-d9 [M+H]⁺	97.10
Retention Time for DMA	~3.11 min
Retention Time for DMA-d9	~3.07 min

Signaling Pathway Diagram

As N,N-Dimethylacetamide-d9 is an exogenous deuterated compound used as an internal standard, it is not involved in biological signaling pathways. The relevant visualization for this topic is the experimental workflow, which has been provided above.

Logical Relationship Diagram

The following diagram illustrates the logical relationship of using a deuterated internal standard in quantitative mass spectrometry.

Caption: The role of a deuterated internal standard in quantitative analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. a protein precipitation extraction method [protocols.io]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

Troubleshooting residual proton signals of N,N-Dimethylacetamide-d9 in NMR

This technical support guide provides troubleshooting assistance for researchers, scientists, and drug development professionals encountering residual proton signals in NMR spectra when using N,N-Dimethylacetamide-d9 (DMA-d9) as a solvent.

Frequently Asked Questions (FAQs)

Q1: I see unexpected peaks in my 1H NMR spectrum when using DMA-d9. What are the likely sources?

A1: Unexpected peaks in your spectrum when using DMA-d9 can arise from several sources. The most common are residual protons from the solvent itself due to incomplete deuteration, contamination with water, or the presence of impurities from the manufacturing process or subsequent handling. Even with high isotopic purity (e.g., 99.5 atom % D), small residual signals from the non-deuterated solvent are observable.[1] Water is a frequent contaminant in hygroscopic solvents like DMA.[1] Other potential impurities include residual starting materials from the synthesis of the deuterated solvent, such as acetic acid and dimethylamine (B145610).[1]

Q2: What are the chemical shifts of the residual protons of N,N-Dimethylacetamide-d9?

A2: The residual proton signals of DMA-d9 arise from the incomplete substitution of hydrogen with deuterium (B1214612). The approximate chemical shifts for the non-deuterated N,N-Dimethylacetamide protons are listed in the table below. These values can be used to identify the residual solvent peaks in your spectrum.

Q3: How can I minimize water contamination in my DMA-d9 solvent?

A3: To minimize water contamination, it is crucial to handle and store the solvent under inert and dry conditions.[1] Deuterated solvents should be stored over molecular sieves (3Å is effective for removing water and acidic impurities) and under an inert atmosphere such as nitrogen or argon.[1] When preparing your NMR sample, use glassware that has been thoroughly dried, and consider preparing the sample in a glove box or under a stream of inert gas.

Q4: Can impurities in DMA-d9 affect my reaction or analysis?

A4: Yes, trace impurities can have a significant impact. For instance, residual acetic acid or dimethylamine can alter the kinetics of a reaction by acting as a proton source or a base.[1] These impurities can protonate catalysts or react with your compound of interest, leading to side products or inaccurate kinetic data.

Q5: How can I quantify the amount of a residual impurity in my sample?

A5: You can quantify a residual impurity using quantitative NMR (qNMR). This involves comparing the integral of a known resonance from your compound of interest to the integral of a resonance from the impurity. By knowing the number of protons contributing to each signal and the molecular weights, you can calculate the molar and weight percentages of the impurity. For accurate quantification, it is important to use appropriate relaxation delays in your NMR experiment to ensure full relaxation of all signals.

Troubleshooting Guide

This guide will help you identify and address common issues related to residual proton signals in DMA-d9.

Problem 1: Unidentified peaks in the region of 2.0-3.0 ppm.

This is the most common region for residual solvent and related impurities.

Troubleshooting Workflow:

Caption: Troubleshooting unidentified peaks in the 2.0-3.0 ppm region.

Problem 2: A broad singlet appears in the spectrum, often variable in position.

This is a classic sign of water contamination.

Troubleshooting Workflow:

Caption: Identifying and addressing water contamination.

Data Presentation

Table 1: ¹H Chemical Shifts of Residual Protons in N,N-Dimethylacetamide and Common Impurities

The following table provides the approximate ¹H NMR chemical shifts (δ) in ppm for the residual protons of N,N-Dimethylacetamide and common impurities. Note that chemical shifts can vary slightly depending on the sample concentration, temperature, and other solutes present.

Compound	Protons	Chemical Shift (ppm) in CDCl₃	Chemical Shift (ppm) in DMSO-d₆
N,N-Dimethylacetamide	CH₃CO	2.09	2.03
N(CH₃)₂	2.92, 2.75	2.86, 2.69
Water (H₂O)	OH	~1.56	~3.33
Acetic Acid	CH₃	~2.10	~1.91
Dimethylamine	N(CH₃)₂	~2.22	~2.19

Data for N,N-Dimethylacetamide from Fulmer et al., Organometallics 2010, 29, 9, 2176–2179. Data for other impurities are typical values and may vary.

Experimental Protocols

Protocol 1: D₂O Shake Test for Identification of Water Peaks

Objective: To confirm if an unknown peak in the ¹H NMR spectrum is due to water contamination.

Methodology:

• Acquire the initial ¹H NMR spectrum of your sample in DMA-d9.

• Remove the NMR tube from the spectrometer.

• Add one to two drops of deuterium oxide (D₂O) to the NMR tube.

• Cap the tube securely and shake it vigorously for 30 seconds to facilitate proton exchange between the labile protons (like those in water) and the deuterium from D₂O.

• Allow the sample to settle for a minute.

• Re-insert the NMR tube into the spectrometer and acquire a new ¹H NMR spectrum.

• Analysis: Compare the two spectra. If the suspected peak has significantly decreased in intensity or disappeared, it is confirmed to be a water signal.

Protocol 2: Preparation of a Dry NMR Sample

Objective: To prepare an NMR sample with minimal water contamination.

Methodology:

• Glassware Preparation:

  • Thoroughly clean all glassware (NMR tube, vials, pipettes) with a suitable solvent (e.g., acetone).

  • Dry the glassware in an oven at a temperature not exceeding 100°C for at least 2 hours to prevent distortion of the NMR tubes.

  • Allow the glassware to cool to room temperature in a desiccator or under a stream of dry, inert gas (e.g., nitrogen or argon).

• Solvent Handling:

  • Use a fresh bottle of high-purity DMA-d9.

  • If the solvent is not new, or if you suspect water contamination, dry it over activated 3Å molecular sieves for at least 24 hours before use.

  • Always handle the solvent under an inert atmosphere.

• Sample Preparation:

  • If possible, perform the sample preparation in a glove box with a dry atmosphere.

  • Weigh your solid sample in a dry vial.

  • Using a dry syringe or pipette, transfer the required volume of DMA-d9 to the vial to dissolve the sample.

  • Once dissolved, filter the solution through a small plug of glass wool or a syringe filter directly into the clean, dry NMR tube to remove any particulate matter.

  • Cap the NMR tube immediately.

Sample Preparation Workflow:

Caption: Workflow for preparing a dry NMR sample.

References

• 1. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]

Minimizing water content in N,N-Dimethylacetamide-d9 for NMR

Welcome to the technical support center for N,N-Dimethylacetamide-d9. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to minimize water content for high-quality NMR spectroscopy.

Troubleshooting Guide: Minimizing Water Contamination

Water contamination is a common issue when working with hygroscopic deuterated solvents like DMA-d9.[1] This guide will help you systematically identify and eliminate sources of moisture in your NMR samples.

Diagram: Troubleshooting Workflow for Water Contamination

Caption: Troubleshooting decision tree for water contamination.

Frequently Asked Questions (FAQs)

Q1: Why is my DMA-d9 showing a large water peak in the 1H NMR spectrum?

A1: N,N-Dimethylacetamide-d9 is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1] A significant water peak can originate from several sources: the solvent itself, wet glassware (including the NMR tube and pipettes), atmospheric moisture introduced during sample preparation, or a non-anhydrous analyte.[2][3]

Q2: What is the best way to dry DMA-d9?

A2: The optimal method depends on the required level of dryness.[4] For routine applications, drying over activated molecular sieves (3Å or 4Å) is a safe and effective method.[4][5] For more stringent requirements, distillation from a suitable drying agent like calcium hydride (CaH₂) is recommended.[4][6]

Q3: How can I be sure my NMR tube is not contributing to water contamination?

A3: NMR tubes are a common source of water. To ensure they are dry, bake them in an oven at 150°C for at least 24 hours and cool them in a desiccator or under an inert atmosphere.[2][3] For highly sensitive experiments, rinsing the tube with a small amount of the deuterated solvent before preparing the sample can help exchange residual moisture on the glass surface.[2] An advanced technique involves pre-soaking the NMR tube in D₂O to exchange trapped H₂O for D₂O, which significantly reduces the residual HDO peak.[3][7]

Q4: I don't have access to a glovebox. How can I minimize atmospheric moisture exposure?

A4: If a glovebox is unavailable, prepare your sample under a blanket of dry, inert gas like nitrogen or argon.[2][3] This can be achieved by using an inverted funnel over your workspace with a gentle flow of gas.[2] Work efficiently to minimize the time the solvent and sample are exposed to the air, and keep containers capped whenever possible.[3]

Q5: Can my sample itself be the source of water?

A5: Yes, if your analyte is not anhydrous, it will introduce water into the sample. You can dry your sample by placing it under a high vacuum for several hours or by performing an azeotropic distillation with a solvent like toluene.[8]

Data on Common Drying Agents for N,N-Dimethylacetamide

The selection of a drying agent is critical for achieving the desired level of dryness. The table below provides a summary of common drying agents suitable for DMA.

Drying Agent	Type	Typical Application	Key Considerations
Molecular Sieves (3Å or 4Å)	Adsorbent	General purpose, storage	Safe and easy to use. Must be activated before use (see Protocol 1). Can be slow.[4][5]
Calcium Hydride (CaH₂)	Reactive	Rigorous drying	Highly effective. Reacts with water to produce H₂ gas. Requires subsequent distillation.[4][6]
Barium Oxide (BaO)	Reactive	Rigorous drying	Effective, but less common. Requires subsequent distillation under reduced pressure.[4][9]
Phosphorus Pentoxide (P₂O₅)	Reactive	Rigorous drying	Very efficient. Also removes basic impurities. Can form a polymeric film that hinders distillation.[4]

Experimental Protocols

Protocol 1: Activation of Molecular Sieves

• Place the required amount of 3Å or 4Å molecular sieves in a Schlenk flask.

• Heat the flask to 180-200°C in a sand bath under high vacuum.

• Maintain these conditions for 8-12 hours to ensure all water is removed.[5]

• Allow the sieves to cool to room temperature under a stream of dry nitrogen or argon.[5]

• Store the activated sieves in a tightly sealed container in a desiccator until use.

Protocol 2: Drying DMA-d9 with Activated Molecular Sieves

• Add freshly activated 4Å molecular sieves (approximately 10% w/v) to a bottle of DMA-d9.

• Seal the bottle and allow it to stand for at least 24 hours, shaking occasionally.[3][4]

• The solvent can now be used directly from the bottle, ensuring it is handled under an inert atmosphere.

Protocol 3: Preparation of a Dry NMR Sample

This protocol outlines the complete workflow for preparing an NMR sample with minimal water content.

• Dry Glassware : Place the NMR tube, pipettes, and any other necessary glassware in an oven at 150°C for at least 24 hours.[2]

• Cool : Transfer the hot glassware to a desiccator and allow it to cool to room temperature.

• Prepare Inert Atmosphere : If available, transfer all materials to a glovebox. Otherwise, set up a nitrogen or argon blanket over the workspace.[3]

• Weigh Analyte : Accurately weigh the dry analyte directly into the oven-dried NMR tube.

• Add Solvent : Using a dry syringe, transfer the required volume of dry DMA-d9 from its storage bottle (over molecular sieves) into the NMR tube.[3]

• Cap and Mix : Securely cap the NMR tube. Use a vortex mixer to dissolve the sample, as shaking can introduce contaminants from the cap.[2][3]

• Acquire Spectrum : Proceed with NMR analysis immediately.

Diagram: Experimental Workflow for Dry NMR Sample Preparation

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. web.uvic.ca [web.uvic.ca]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. echemi.com [echemi.com]

Technical Support Center: Optimizing N,N-Dimethylacetamide-d9 as an Internal Standard

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimal use of N,N-Dimethylacetamide-d9 (DMAc-d9) as an internal standard in analytical experiments, particularly in liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is N,N-Dimethylacetamide-d9 and why is it used as an internal standard?

A1: N,N-Dimethylacetamide-d9 (DMAc-d9) is a deuterated form of N,N-Dimethylacetamide (DMAc), where nine hydrogen atoms have been replaced by deuterium (B1214612) atoms. This isotopic labeling makes it an ideal internal standard (IS) for the quantification of DMAc and its metabolites.[1] Because its chemical and physical properties are nearly identical to the non-labeled analyte, it co-behaves during sample preparation, chromatography, and ionization in the mass spectrometer. This allows it to compensate for variations in sample extraction recovery, injection volume, and matrix effects, leading to more accurate and precise results.[1]

Q2: What are the key physicochemical properties of N,N-Dimethylacetamide-d9?

A2: DMAc-d9 is a high-purity, water-miscible liquid. Key properties are summarized in the table below.

Property	Value
Molecular Formula	C₄D₉NO
Molecular Weight	96.18 g/mol
Density	~1.033 g/mL at 25°C[1]
Boiling Point	164-166 °C[1]
Isotopic Purity	Typically ≥99 atom % D[1]

Q3: In what types of analyses is N,N-Dimethylacetamide-d9 commonly used as an internal standard?

A3: DMAc-d9 is frequently used as an internal standard in LC-MS methods for the quantitative analysis of N,N-Dimethylacetamide and its metabolites, such as N-monomethylacetamide (MMA), in biological matrices like human plasma.[1][2][3][4] This is particularly relevant in studies monitoring drug excipients or occupational exposure to DMAc.[2][3][5]

Q4: What is a typical concentration range for N,N-Dimethylacetamide-d9 as an internal standard?

A4: The optimal concentration of an internal standard should be determined during method development and is dependent on the expected concentration range of the analyte. However, published methods provide a starting point. For example, in the quantification of DMA and MMA in pediatric plasma, a concentration of 50 µg/L of DMAc-d9 was used.[6] Another study quantifying DMA and MMA in human plasma utilized a DMAc-d9 concentration of 150 µM.[4]

Troubleshooting Guide

This guide addresses common issues encountered when using N,N-Dimethylacetamide-d9 as an internal standard.

Issue 1: High Variability in the Internal Standard Signal Across a Batch

• Question: My DMAc-d9 signal is highly variable between samples in the same analytical run. What are the potential causes and how can I troubleshoot this?

• Answer: High variability in the internal standard signal can compromise the accuracy and precision of your results. The most common causes and troubleshooting steps are outlined below.

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	- Verify Pipetting Accuracy: Ensure that the same volume of DMAc-d9 working solution is added to every sample, calibrator, and quality control. Use calibrated pipettes. - Ensure Thorough Mixing: Vortex each sample immediately after adding the internal standard to ensure homogeneity.
Matrix Effects	- Evaluate Matrix Effects: Analyze samples from at least six different sources of blank matrix to assess the variability of ion suppression or enhancement. - Improve Sample Cleanup: Implement more rigorous sample preparation techniques, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components.
Instrumental Issues	- Check for Carryover: Inject a blank sample after a high-concentration sample to ensure no residual analyte or IS is present. - Inspect the Ion Source: A dirty ion source can lead to inconsistent ionization. Clean the source according to the manufacturer's recommendations.

Issue 2: Poor Linearity of the Calibration Curve

• Question: My calibration curve for the analyte is non-linear when using DMAc-d9 as the internal standard. What could be the problem?

• Answer: A non-linear calibration curve can indicate a suboptimal internal standard concentration or other analytical issues.

Potential Cause	Troubleshooting Steps
Suboptimal IS Concentration	- Too Low: If the IS concentration is too low, its signal may be disproportionately affected by background noise, especially at low analyte concentrations. - Too High: An excessively high IS concentration can lead to detector saturation or cause ion suppression of the analyte. - Optimization: Perform an experiment to test low, medium, and high concentrations of DMAc-d9 to find the optimal level that provides a stable signal and good linearity for the analyte.
Analyte or IS Instability	- Assess Stability: Investigate the stability of both the analyte and DMAc-d9 in the sample matrix and autosampler over the duration of the analytical run.
Cross-Interference	- Check for Contamination: Ensure the DMAc-d9 standard is not contaminated with the unlabeled analyte, and vice versa.

Experimental Protocols

Protocol for Optimizing N,N-Dimethylacetamide-d9 Concentration

This protocol outlines the steps to determine the optimal concentration of DMAc-d9 for a quantitative LC-MS assay.

1. Preparation of Stock and Working Solutions:

• Prepare a primary stock solution of DMAc-d9 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.
• From the stock solution, prepare three different working solutions of DMAc-d9 at concentrations that are expected to be low, medium, and high relative to the analyte's calibration curve range. For example:
• Low: 10 µg/L
• Medium: 50 µg/L
• High: 250 µg/L

2. Preparation of Calibration Curves:

• For each of the three DMAc-d9 working solution concentrations, prepare a full set of calibration standards by spiking known concentrations of the analyte into a blank biological matrix.
• Add a constant volume of the respective DMAc-d9 working solution to each calibration standard.

3. Sample Analysis:

• Perform sample preparation (e.g., protein precipitation) on all calibration standards.
• Analyze the prepared samples using the developed LC-MS method.

4. Data Evaluation:

• For each DMAc-d9 concentration, plot the peak area ratio (analyte peak area / DMAc-d9 peak area) against the analyte concentration.
• Evaluate the linearity (coefficient of determination, R²) of the calibration curve for each IS concentration.
• Assess the precision (%RSD) of the DMAc-d9 peak area across all calibration standards for each concentration level.
• Select the DMAc-d9 concentration that provides the best linearity for the analyte's calibration curve and a stable, reproducible signal for the internal standard.

Data Presentation: Example of IS Concentration Optimization Results

The following table summarizes hypothetical data from an experiment to optimize the DMAc-d9 concentration for the analysis of DMA in human plasma over a calibration range of 1-1000 µg/L.

DMAc-d9 Concentration	Linearity (R²) of DMA Calibration Curve	Precision (%RSD) of DMAc-d9 Peak Area	Observations
10 µg/L	0.985	15.2%	Poor precision of the IS signal, especially at the lower end of the calibration curve.
50 µg/L	0.998	4.5%	Good linearity and stable IS signal across the entire calibration range.[6]
250 µg/L	0.991	3.8%	Slight suppression of the analyte signal at higher concentrations, leading to a slight decrease in linearity.

Visualizations

Caption: Workflow for the experimental optimization of N,N-Dimethylacetamide-d9 concentration.

Caption: Troubleshooting logic for high internal standard signal variability.

References

• 1. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Validation of a liquid chromatography-tandem mass spectrometry method for simultaneous quantification of N,N-dimethylacetamide and N-monomethylacetamide in pediatric plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Correcting for isotopic exchange in N,N-Dimethylacetamide-d9

Welcome to the technical support center for N,N-Dimethylacetamide-d9 (DMA-d9). This resource is designed for researchers, scientists, and drug development professionals who use DMA-d9 in their experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues related to isotopic exchange.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange in the context of N,N-Dimethylacetamide-d9?

A1: Isotopic exchange refers to the chemical reaction where a deuterium (B1214612) atom from the N,N-Dimethylacetamide-d9 (DMA-d9) solvent is swapped with a hydrogen atom on the analyte molecule. This process, also known as hydrogen-deuterium (H-D) exchange, primarily affects labile protons on the analyte, such as those in hydroxyl (-OH), amine (-NH), and thiol (-SH) functional groups. This can lead to changes in the mass and NMR signal of the analyte, potentially impacting experimental results.

Q2: Why is it important to correct for isotopic exchange when using DMA-d9?

A2: Correcting for or minimizing isotopic exchange is crucial for maintaining data integrity. In quantitative mass spectrometry, deuterated internal standards are used for accurate measurement; if the standard undergoes H-D exchange, its mass will change, leading to inaccurate quantification.[1] Similarly, in NMR spectroscopy, the disappearance or change in the integration of signals from labile protons can lead to incorrect structural elucidation or quantification.

Q3: What factors influence the rate of isotopic exchange in DMA-d9?

A3: Several factors can influence the rate of H-D exchange:

• Presence of Water: Residual water (H₂O) in the DMA-d9 is a primary source of protons and can significantly accelerate isotopic exchange.

• Temperature: Higher temperatures increase the rate of chemical reactions, including H-D exchange.[2]

• pH (Acidity/Basicity): The exchange process can be catalyzed by both acids and bases. For many molecules, the rate of exchange is at a minimum at a low pH (around 2.5-3.0).[3]

• Presence of Catalysts: Certain metal ions can catalyze the H-D exchange reaction.[4]

Q4: How can I minimize isotopic exchange during sample preparation?

A4: To minimize isotopic exchange, it is critical to control the experimental conditions:

• Use High-Purity, Anhydrous DMA-d9: Ensure the solvent is of high isotopic purity (e.g., 99 atom % D or higher) and has a low water content.

• Dry Glassware and Reagents: Thoroughly dry all glassware and ensure any other reagents are anhydrous to prevent the introduction of water.

• Work Under Inert Atmosphere: Handling samples and the solvent under an inert atmosphere (e.g., nitrogen or argon) can prevent the introduction of atmospheric moisture.

• Control Temperature: Perform sample preparation at low temperatures (e.g., on ice) to slow down the exchange kinetics.[3]

• Control pH: If your analyte is stable under acidic conditions, adjusting the sample to a pH of around 2.5-3.0 can minimize the exchange rate.[3]

Troubleshooting Guides

Issue 1: Disappearance or reduced intensity of labile proton signals in ¹H NMR.

• Possible Cause: Isotopic exchange between the analyte's labile protons (-OH, -NH, etc.) and the deuterium from the DMA-d9 solvent.

• Troubleshooting Steps:

  • Verify Solvent Purity: Confirm the isotopic purity and water content of the DMA-d9. Using a freshly opened vial or ampule of high-purity solvent is recommended.

  • Sample Preparation Review: Ensure that all glassware was rigorously dried and that the sample was handled under conditions that minimize exposure to atmospheric moisture.

  • Low-Temperature Acquisition: Acquire the NMR spectrum at a lower temperature to slow down the exchange rate. This may help to resolve the labile proton signals.

  • Use of an Aprotic Co-Solvent: If compatible with your analyte, the addition of a small amount of a rigorously dried, aprotic co-solvent might alter the exchange kinetics, though this needs to be validated for your specific application.

Issue 2: Inaccurate quantification in LC-MS when using a deuterated internal standard dissolved in DMA-d9.

• Possible Cause: The deuterated internal standard is undergoing H-D exchange with residual protons in the solvent or from other sources, leading to a change in its mass and, consequently, an incorrect response factor.

• Troubleshooting Steps:

  • Quench the Exchange: Before analysis, "quench" the exchange reaction by acidifying the sample to a pH of approximately 2.5 and keeping it at a low temperature (e.g., 0°C).[3][4] This dramatically slows down the exchange rate.

  • Minimize Analysis Time: The longer the sample is in a protic environment (like the LC mobile phase), the more "back-exchange" (deuterium to hydrogen) can occur. Use a rapid LC gradient to minimize this.

  • Use an Internal Standard with Stable Labels: When possible, use an internal standard where the deuterium labels are on non-exchangeable positions (e.g., on a carbon atom not adjacent to a heteroatom).[5]

  • Prepare a Calibration Curve: Prepare a calibration curve of the analyte with the internal standard in the same DMA-d9 solvent lot to empirically correct for any systematic exchange that may be occurring.

Data Presentation

Parameter	Condition	Impact on H-D Exchange Rate	Recommendation to Minimize Exchange
pH	Acidic (~2.5-3.0)	Minimum exchange rate for many compounds.[3]	Adjust sample to this pH range if analyte is stable.
Neutral (~7.0)	Base-catalyzed exchange becomes significant.[3]	Avoid neutral pH during sample processing post-dissolution.
Basic (>8.0)	Exchange rate is significantly accelerated.[4]	Avoid basic conditions.
Temperature	Low (~0°C)	Significantly reduced rate.[3]	Perform all sample handling and analysis at low temperatures.
Ambient (~25°C)	Moderate rate, can be significant over time.	Minimize time at ambient temperature.
Elevated (>40°C)	Substantially increased rate.	Avoid heating samples in DMA-d9 if labile protons are present.
Solvent	Aprotic (e.g., DMA-d9)	Exchange is primarily with residual H₂O or labile protons.	Use high-purity, anhydrous solvent.
Protic (e.g., H₂O, CH₃OH)	Rapid exchange with solvent protons.	Avoid addition of protic solvents.

Experimental Protocols

Protocol: Semi-Quantitative Assessment of Isotopic Exchange in DMA-d9 using ¹H NMR

This protocol allows for a semi-quantitative assessment of the extent of H-D exchange of an analyte's labile protons with the DMA-d9 solvent.

• Materials:

  • High-purity, anhydrous N,N-Dimethylacetamide-d9 (≥99.5 atom % D)

  • Analyte with labile protons

  • Internal standard with no exchangeable protons (e.g., hexamethyldisiloxane)

  • Oven-dried NMR tubes and glassware

• Procedure:

  • Sample Preparation:

    • In a glove box or under a stream of dry nitrogen, accurately weigh the analyte and the internal standard into a dried NMR tube.

    • Using a dry syringe, add a precise volume of anhydrous DMA-d9 to the NMR tube.

    • Cap the NMR tube immediately.

  • Initial NMR Acquisition (t=0):

    • Acquire a quantitative ¹H NMR spectrum as quickly as possible after sample preparation.

    • Integrate the signal of the internal standard and the signals of both the labile and non-labile protons of the analyte.

  • Time-Course Monitoring:

    • Store the NMR tube at a constant, controlled temperature (e.g., 25°C).

    • Acquire subsequent ¹H NMR spectra at defined time points (e.g., 1, 2, 4, 8, and 24 hours).

  • Data Analysis:

    • For each spectrum, normalize the integrals of the analyte's protons to the integral of the internal standard.

    • Calculate the percentage of exchange at each time point using the following formula: % Exchange = (1 - (Normalized Integral of Labile Proton at time t / Initial Normalized Integral of Labile Proton)) * 100

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 5. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]

Dealing with chromatographic peak shifts of N,N-Dimethylacetamide-d9

Welcome to the Technical Support Center for N,N-Dimethylacetamide-d9. This resource is intended for researchers, scientists, and drug development professionals to provide guidance on common chromatographic issues encountered with this deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: Why is my N,N-Dimethylacetamide-d9 (DMAc-d9) eluting at a slightly different retention time than the non-deuterated N,N-Dimethylacetamide (DMAc)?

This phenomenon is known as the "chromatographic isotope effect" and is an expected behavior.[1][2] The substitution of hydrogen with deuterium (B1214612) atoms can subtly alter the physicochemical properties of the molecule. In reversed-phase chromatography, deuterated compounds like DMAc-d9 are often slightly less lipophilic and may elute slightly earlier than their non-deuterated counterparts because they interact more weakly with the non-polar stationary phase.[1][2] Conversely, in normal-phase liquid chromatography, the opposite effect may be observed.[2] The magnitude of this shift is influenced by the number and position of the deuterium atoms.[2]

Q2: My retention times for both DMAc-d9 and the analyte are drifting over a series of injections. What are the common causes?

Retention time drift, a gradual and consistent shift in one direction, is a common issue in chromatography.[1] The most frequent causes are related to the mobile phase, the column, or the instrument itself.[1] These can include:

• Mobile Phase Composition Changes: Inaccurate preparation or degradation of the mobile phase over time.[1]

• Column Equilibration: Insufficient time for the column to stabilize with the mobile phase before starting a run.[1]

• Column Temperature Fluctuations: Inconsistent column temperature can significantly impact retention times.[1][2]

• Column Degradation: The stationary phase can degrade over time, especially with aggressive mobile phases (e.g., high or low pH).[1]

• System Leaks: Small, undetected leaks can cause pressure drops and affect flow rate.[1]

Q3: The retention time shift between my DMAc-d9 and the analyte used to be consistent, but now it's variable. What should I investigate?

A sudden or erratic shift in the relative retention time between the deuterated internal standard and the analyte often points to a change in the chromatographic system rather than the inherent isotope effect.[2] Key areas to investigate include:

• Flow Rate Instability: Issues with the pump, such as faulty check valves or pump seal failure, can lead to an unstable flow rate.

• Inconsistent Mobile Phase: Problems with online mixing of the mobile phase or improperly degassed solvents can cause fluctuations.

• Column Temperature: Unstable column temperature can affect the selectivity of the separation, altering the relative retention times.[2]

• Sample Matrix Effects: Variations in the sample matrix can sometimes influence the retention of the analyte and internal standard differently.

Q4: Can the solvent used to dissolve my sample affect the retention time of DMAc-d9?

Yes, the sample solvent can significantly impact retention time, especially in isocratic separations.[3] If the sample is dissolved in a solvent that is stronger (more eluting) than the mobile phase, the analyte and internal standard may elute earlier than expected.[3] It is generally recommended to dissolve the sample in the mobile phase itself or in a weaker solvent.[3]

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Peak Shifts

When encountering unexpected peak shifts with N,N-Dimethylacetamide-d9, a systematic approach is crucial for efficient problem-solving. Follow the workflow below to diagnose and resolve the issue.

Step 1: Characterize the Peak Shift

• Random Fluctuation: Retention times are inconsistent and vary unpredictably between injections.

• Systematic Drift: Retention times gradually increase or decrease over a sequence of injections.

• Abrupt Shift: A sudden change in retention time that remains consistent for subsequent injections.

Step 2: Initial System Checks

• Check for Leaks: Visually inspect all fittings and connections from the pump to the detector. A pressure drop test can also be performed.[1]

• Verify Mobile Phase: Ensure the correct mobile phase is being used, it is properly mixed, and has been recently prepared and degassed.

• Confirm Method Parameters: Double-check that the correct method parameters (flow rate, temperature, gradient, etc.) are loaded.

Step 3: Isolate the Problem

Based on the nature of the shift, focus on the most likely causes as outlined in the table below.

Table 1: Common Causes of Retention Time Shifts and Their Characteristics

Cause	Potential Magnitude of Shift	Common Observation	Troubleshooting Action
Flow Rate Variation	A 0.1 mL/min change in a 1 mL/min flow can cause a ~10% change in RT.[1]	Abrupt or random shifts	Manually check flow rate; inspect pump, check valves, and seals.
Mobile Phase Composition	Can be significant	Gradual drift or abrupt shift if prepared incorrectly	Prepare fresh mobile phase; ensure proper mixing and degassing.
Column Temperature	A 1°C change can alter RT by 1-2%	Gradual drift if oven is unstable	Use a thermostatted column compartment; verify temperature stability.
Column Equilibration	Significant shifts at the beginning of a run	Gradual drift that stabilizes over time	Increase column equilibration time between runs.
System Leaks	Variable	Random fluctuations or a sudden drop in pressure	Perform a leak test and tighten/replace fittings as needed.[1]
Column Fouling/Degradation	Gradual decrease in retention time	Loss of peak shape, increased backpressure	Flush the column with a strong solvent or replace the column.
Sample Solvent Mismatch	Can be significant, especially in isocratic methods	Early elution and distorted peak shape	Dissolve the sample in the mobile phase or a weaker solvent.[3]
pH of Mobile Phase (for ionizable compounds)	A 0.1 pH unit change can lead to a >10% shift in RT.[1]	Significant shifts if pH is near the pKa of an analyte	Ensure accurate and stable pH of the mobile phase; operate at least 1 pH unit away from the pKa.[4]

Experimental Protocols

Protocol 1: Systematic Troubleshooting Workflow

This protocol provides a step-by-step experimental approach to identify the root cause of retention time shifts.

1. Initial Assessment:

• Observe the nature of the shift: Is it a gradual drift, random fluctuation, or an abrupt change?
• Review the chromatography data system for any error messages.

2. System Check:

• Leak Test: Visually inspect all fittings and connections for any signs of leaks. Perform a system pressure test as per the instrument manufacturer's instructions.
• Flow Rate Verification: Disconnect the column and use a calibrated flow meter to measure the flow rate from the pump. Compare the measured flow rate to the method setpoint.

3. Mobile Phase Evaluation:

• Prepare a fresh batch of the mobile phase, ensuring accurate measurements of all components.
• Thoroughly degas the new mobile phase.
• If using a gradient, prime all solvent lines to ensure the new mobile phase has reached the pump.

4. Column Evaluation:

• Equilibration: Equilibrate the column with the mobile phase for an extended period (e.g., 30-60 minutes) and inject a standard.
• Column Cleaning: If column fouling is suspected, flush the column with a series of strong solvents as recommended by the manufacturer.
• Test with a New Column: If the problem persists, replace the column with a new one of the same type to rule out column degradation.

5. Sample and Method Evaluation:

• Sample Solvent: Prepare the sample in the mobile phase and reinject.
• Injection Volume: If peak distortion is observed, reduce the injection volume to check for overloading.
• Method Parameters: As a last resort, review and re-optimize method parameters such as column temperature and mobile phase composition.

Visualizations

Caption: Systematic workflow for troubleshooting chromatographic peak shifts.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Factors Impacting Chromatography Retention Time | Separation Science [sepscience.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: N,N-Dimethylacetamide-d9 in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions regarding the matrix effects of N,N-Dimethylacetamide-d9 (DMA-d9) when used as an internal standard in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is N,N-Dimethylacetamide-d9 and why is it used in mass spectrometry?

A1: N,N-Dimethylacetamide-d9 (DMA-d9) is a deuterated form of N,N-Dimethylacetamide (DMA), where nine hydrogen atoms have been replaced by deuterium (B1214612) atoms.[1] In mass spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS), it is primarily used as a stable isotope-labeled internal standard (SIL-IS).[1] SIL-IS are considered the gold standard for quantitative analysis because they are chemically almost identical to the non-labeled analyte (in this case, DMA).[2] This similarity allows them to co-elute and experience similar ionization suppression or enhancement, enabling more accurate and precise quantification by normalizing the signal of the analyte to the signal of the internal standard.[3]

Q2: What are matrix effects in the context of LC-MS analysis with DMA-d9?

A2: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine).[3][4] This can lead to a decrease in signal, known as ion suppression, or an increase in signal, referred to as ion enhancement.[3] These effects can significantly impact the accuracy, precision, and sensitivity of an analytical method. When using DMA-d9 as an internal standard, the goal is for it to experience the same matrix effects as the analyte, thus correcting for these variations.

Q3: Can DMA-d9 perfectly compensate for all matrix effects?

A3: While highly effective, DMA-d9 may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte (DMA) and the deuterated internal standard (DMA-d9).[1] If this shift causes the analyte and internal standard to elute into regions with different levels of ion suppression, it can lead to inaccurate quantification. This is known as differential matrix effect. For instance, one study reported retention times of 3.11 minutes for DMA and 3.07 minutes for DMA-d9, indicating a slight separation.[1]

Q4: What are the common sources of matrix effects when analyzing biological samples?

A4: In biological matrices such as plasma or urine, common sources of matrix effects include salts, lipids (especially phospholipids), proteins, and endogenous metabolites.[4] These components can co-elute with the analyte and DMA-d9, interfering with the ionization process in the mass spectrometer's ion source. Formulation agents, such as polysorbates used in pre-clinical studies, can also be a significant source of ion suppression.[5]

Troubleshooting Guides

This section provides solutions to common problems encountered when using DMA-d9 as an internal standard in mass spectrometry.

Issue 1: Poor Reproducibility of Analyte/Internal Standard Area Ratio

Potential Cause	Recommended Solution
Inconsistent Sample Preparation	Ensure consistent and thorough mixing of the internal standard with the sample. Use calibrated pipettes for all liquid handling steps.
Variable Matrix Effects	Optimize the sample preparation method to remove more interfering components. Techniques like solid-phase extraction (SPE) can be more effective at removing matrix components than simple protein precipitation.[3] Sample dilution can also reduce the concentration of interfering substances, but this may impact the limit of detection.[6]
Analyte or IS Instability	Verify the stability of both the analyte and DMA-d9 in the sample matrix under the conditions of sample collection, storage, and processing.

Issue 2: Analyte (DMA) and Internal Standard (DMA-d9) Do Not Co-elute

Potential Cause	Recommended Solution
Isotope Effect	A slight separation due to the deuterium labeling is sometimes unavoidable.[1]
Chromatographic Conditions	Modify the LC gradient to be shallower, which can sometimes improve the co-elution of closely related compounds. Experiment with different organic modifiers (e.g., methanol (B129727) vs. acetonitrile) or mobile phase pH, ensuring the pH is within the stable range for the column.
Column Degradation	A loss of stationary phase or contamination of the column can affect the separation. Replace the analytical column with a new one of the same type and implement a column washing protocol to minimize contamination.

Issue 3: Unexpectedly High or Low Analyte Concentrations

Potential Cause	Recommended Solution
Differential Matrix Effects	If the analyte and DMA-d9 are separating chromatographically, they may be eluting into zones of different ion suppression or enhancement. To investigate this, a post-column infusion experiment can be performed to map the regions of ion suppression in the chromatogram.
Incorrect Internal Standard Concentration	An error in the preparation of the DMA-d9 spiking solution will lead to a systematic bias in the calculated analyte concentrations. Carefully re-prepare the internal standard solution and verify its concentration.
Cross-Contamination (Carryover)	Carryover from a high-concentration sample to a subsequent low-concentration sample can lead to artificially high results. Optimize the autosampler wash procedure and inject a blank sample after high-concentration samples to check for carryover.
Co-eluting Isobaric Interference	A compound with the same mass-to-charge ratio as the analyte or internal standard may be co-eluting, leading to an artificially high signal. Review the sample matrix for potential isobaric compounds.

Quantitative Data Summary

The following table summarizes the retention times for DMA and DMA-d9 from a published LC-MS method for their analysis in human plasma.[1]

Compound	Retention Time (min)
N,N-Dimethylacetamide (DMA)	3.11
N,N-Dimethylacetamide-d9 (DMA-d9)	3.07

Experimental Protocols

Protocol 1: Quantification of DMA in Human Plasma using LC-MS with DMA-d9 Internal Standard

This protocol is adapted from a method for the simultaneous quantification of DMA and its metabolite in human plasma.[1]

1. Sample Preparation:

• To a 4 µL aliquot of patient plasma, add 196 µL of a 50% methanol solution.

• Add the DMA-d9 internal standard solution to the mixture.

• Vortex the sample for 30 seconds.

• Centrifuge at 22,136 x g for 10 minutes to precipitate proteins.

• Transfer the supernatant for LC-MS analysis.

2. LC-MS Conditions:

• LC System: A suitable HPLC or UHPLC system.

• Column: C18 ODS-AQ/S-5 µm, 12 nm.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: A changing gradient from 25% to 5% for phase A and from 75% to 95% for phase B. Return to initial conditions at the end of each run for 5 minutes for column re-equilibration.

• Flow Rate: 0.7 mL/min.

• Injection Volume: 1 µL.

• MS System: A single quadrupole or tandem mass spectrometer.

• Ionization Mode: Positive ion mode.

• Detection: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

  • DMA: m/z 88.06

  • DMA-d9: m/z 97.10

Protocol 2: Assessment of Matrix Effects using Post-Extraction Addition

This is a general protocol to quantitatively assess matrix effects.

1. Prepare Three Sets of Samples:

• Set A (Neat Solution): Prepare standards of the analyte and DMA-d9 at various concentrations in the mobile phase or a clean solvent.

• Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix (e.g., plasma). After the final extraction step, spike the analyte and DMA-d9 into the extracted matrix at the same concentrations as Set A.

• Set C (Pre-Spiked Matrix): Spike the analyte and DMA-d9 into the blank matrix before the extraction process at the same concentrations as Set A.

2. Analyze all three sets of samples using the developed LC-MS method.

3. Calculate the Matrix Effect (ME) and Recovery (RE):

• ME (%) = (Peak Area in Set B / Peak Area in Set A) x 100

• RE (%) = (Peak Area in Set C / Peak Area in Set B) x 100

• A ME value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Visualizations

Caption: Workflow for quantitative analysis using DMA-d9 and troubleshooting matrix effects.

Caption: Ideal vs. Differential Matrix Effects due to chromatographic separation.

References

• 1. researchgate.net [researchgate.net]
• 2. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Ion-suppression effects in liquid chromatography-tandem mass spectrometry due to a formulation agent, a case study in drug discovery bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]

Improving signal-to-noise ratio with N,N-Dimethylacetamide-d9

Welcome to the technical support center for N,N-Dimethylacetamide-d9 (DMA-d9). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions regarding the use of DMA-d9 in improving signal-to-noise ratios in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of N,N-Dimethylacetamide-d9 (DMA-d9) in a research setting?

A1: The primary application of N,N-Dimethylacetamide-d9 (DMAc-d9) is as a deuterated solvent in Nuclear Magnetic Resonance (NMR) spectroscopy.[1] Its use is standard practice to mitigate large proton signals from the solvent, which can obscure the signals from the analyte of interest.[1] By replacing hydrogen atoms with deuterium (B1214612), the solvent's signal in a ¹H NMR spectrum is effectively eliminated, leading to significantly improved spectral clarity and a better signal-to-noise ratio.[1] It is also used as an internal standard for quantitative analysis in mass spectrometry (GC-MS or LC-MS).[2]

Q2: How does the isotopic purity of DMA-d9 affect my NMR results?

A2: The isotopic purity of DMA-d9 is crucial for achieving a high signal-to-noise ratio. A higher degree of deuteration (e.g., 99 atom % D or higher) results in smaller residual proton peaks from the solvent in your ¹H NMR spectrum.[1] This minimizes interference and allows for clearer observation of your analyte's signals, which is especially important for dilute samples or complex spectra.[1]

Q3: What should I do if I observe a significant water peak in my NMR spectrum when using DMA-d9?

A3: DMA-d9, like many other deuterated solvents, can be hygroscopic, meaning it absorbs moisture from the atmosphere.[3][4] To minimize the water peak, always keep the solvent bottle tightly capped when not in use.[3] Storing the solvent over molecular sieves can also help to remove residual water.[4] When preparing your sample, ensure that your glassware is thoroughly dried.

Q4: Can DMA-d9 be used in applications other than NMR?

A4: Yes, besides its primary use in NMR, DMA-d9 can be employed as an internal standard in quantitative mass spectrometry techniques like GC-MS and LC-MS.[2] Its chemical behavior is nearly identical to the non-deuterated N,N-Dimethylacetamide, but it is distinguishable by its mass difference, making it an excellent tool for accurate quantification.[1]

Troubleshooting Guides

NMR Spectroscopy

Issue 1: Poor Signal-to-Noise Ratio

• Symptom: The signals from your compound of interest are weak and difficult to distinguish from the baseline noise.

• Possible Causes & Solutions:

  • Low Sample Concentration: If solubility permits, increase the concentration of your analyte.[1] For small molecules, a typical concentration for ¹H NMR is 5-25 mg in 0.6-0.7 mL of solvent.[5]

  • Insufficient Number of Scans: The signal-to-noise ratio increases with the square root of the number of scans. To double the signal-to-noise, you need to quadruple the number of scans.

  • Improper Shimming: Poor magnetic field homogeneity is a common cause of low sensitivity.[1] Always perform a shimming routine before your experiment. Automated gradient shimming is highly effective on modern spectrometers.[1]

  • Probe Tuning and Matching: Ensure the NMR probe is correctly tuned to the appropriate frequency for your experiment. This should be done for every new sample.

Issue 2: Unstable or Weak Lock Signal

• Symptom: The spectrometer has difficulty "locking" onto the deuterium signal of DMA-d9, leading to poor spectral quality.

• Possible Causes & Solutions:

  • Poor Shimming: This is a primary cause of a weak lock signal.[1] Re-shim the sample carefully.

  • Precipitate in the Sample: Solid particles in the NMR tube will degrade the magnetic field homogeneity.[1] Ensure your sample is fully dissolved and filter it if necessary.[5]

  • Incorrect Lock Phase: If the lock signal appears to be 180 degrees out of phase, you may need to manually adjust the lock phase parameter in the spectrometer software.[6]

Issue 3: Residual Solvent Peaks Obscuring Analyte Signals

• Symptom: The small, residual proton signals from DMA-d9 are overlapping with or obscuring the signals from your analyte.

• Possible Causes & Solutions:

  • Use a Higher Purity Solvent: Solvents with a higher isotopic purity will have smaller residual proton peaks.[1]

  • Change Solvents: If possible, trying a different deuterated solvent may shift the residual solvent peak away from your signals of interest.[7]

Data Presentation

Table 1: Properties of N,N-Dimethylacetamide-d9 (DMA-d9) Relevant to Signal-to-Noise Improvement

Property	Typical Value/Specification	Impact on Signal-to-Noise Ratio
Isotopic Purity	≥ 99 atom % D	Higher isotopic purity leads to lower residual proton signals from the solvent, minimizing interference and improving the clarity of the analyte signals, thus enhancing the S/N ratio.[1][8]
Chemical Purity	≥ 98%	High chemical purity ensures that there are no extraneous signals from impurities in the solvent that could complicate the spectrum and contribute to the noise floor.[9]
Water Content	Low (when properly stored)	Low water content is crucial to avoid a large H₂O peak in the ¹H NMR spectrum, which can obscure analyte signals and degrade spectral quality.[4]
Physical State	Liquid	As a liquid, it is an effective solvent for a wide range of compounds, allowing for the preparation of homogeneous samples necessary for high-resolution NMR.[8]

Experimental Protocols

Protocol 1: Preparation of a Sample for ¹H NMR Spectroscopy using DMA-d9

Objective: To prepare a sample of a solid compound for ¹H NMR analysis to achieve a high signal-to-noise ratio.

Materials:

• N,N-Dimethylacetamide-d9 (DMA-d9), ≥ 99 atom % D

• Analyte (solid), 5-25 mg

• High-quality 5 mm NMR tube

• Vial for dissolving the sample

• Pasteur pipette with a glass wool plug

• Vortex mixer or sonicator

Procedure:

• Weigh the Analyte: Accurately weigh 5-25 mg of your solid analyte into a clean, dry vial.[5] The exact amount will depend on the molecular weight and solubility of your compound.

• Add DMA-d9: Using a clean, dry pipette, add approximately 0.6-0.7 mL of DMA-d9 to the vial.[5]

• Dissolve the Sample: Gently vortex or sonicate the vial until the analyte is completely dissolved. Visually inspect the solution to ensure there are no suspended particles.

• Filter the Sample: Place a small plug of glass wool into a clean Pasteur pipette. Use this pipette to transfer the sample solution from the vial into the NMR tube. This will filter out any small particulate matter that could interfere with shimming.[10]

• Cap and Label: Securely cap the NMR tube and label it clearly.

• Instrument Setup:

  • Insert the sample into the spectrometer.

  • Load the standard acquisition parameters for a ¹H experiment.

  • Perform a lock and shim routine. A good lock level and narrow linewidth on the lock signal are indicative of good shimming.

  • Set the appropriate number of scans to achieve the desired signal-to-noise ratio.

  • Acquire the ¹H NMR spectrum.

Protocol 2: Using DMA-d9 as an Internal Standard for Quantitative GC-MS

Objective: To accurately quantify the concentration of N,N-Dimethylacetamide (DMA) in a sample using DMA-d9 as an internal standard.

Materials:

• N,N-Dimethylacetamide-d9 (DMA-d9) of known purity

• N,N-Dimethylacetamide (DMA) standard

• Sample containing an unknown concentration of DMA

• Appropriate solvent for dilution (e.g., methanol)

• Volumetric flasks and pipettes

• GC-MS system

Procedure:

• Prepare a Stock Solution of DMA-d9: Accurately prepare a stock solution of DMA-d9 in the chosen solvent at a known concentration (e.g., 100 µg/mL).

• Prepare Calibration Standards: Create a series of calibration standards by adding varying, known concentrations of DMA to a fixed concentration of the DMA-d9 internal standard solution. For example, prepare standards with DMA concentrations ranging from 1 µg/mL to 50 µg/mL, each containing 10 µg/mL of DMA-d9.

• Prepare the Unknown Sample: Add a known volume of the DMA-d9 internal standard stock solution to a known volume of the sample containing the unknown DMA concentration. Ensure the final concentration of DMA-d9 is the same as in the calibration standards.

• GC-MS Analysis:

  • Set up the GC-MS method with appropriate parameters for the separation and detection of DMA and DMA-d9.

  • Inject the calibration standards and the unknown sample into the GC-MS.

  • Monitor the characteristic ions for both DMA and DMA-d9.

• Data Analysis:

  • For each calibration standard, calculate the ratio of the peak area of DMA to the peak area of DMA-d9.

  • Create a calibration curve by plotting the peak area ratio against the concentration of DMA.

  • Calculate the peak area ratio for the unknown sample.

  • Use the calibration curve to determine the concentration of DMA in the unknown sample.

Visualizations

Caption: How DMA-d9 improves the signal-to-noise ratio in ¹H NMR.

Caption: Workflow for quantitative analysis using DMA-d9 as an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. depts.washington.edu [depts.washington.edu]
• 4. Avance Beginners Guide - Solvent Selection [2210pc.chem.uic.edu]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 7. Troubleshooting [chem.rochester.edu]
• 8. N,N-Dimethylacetamide-d9 D 99atom 16727-10-9 [sigmaaldrich.com]
• 9. 𝑁,𝑁-Dimethylacetamide (D₉, 99%) - Cambridge Isotope Laboratories, DLM-482-5 [isotope.com]
• 10. benchchem.com [benchchem.com]

Purity issues with N,N-Dimethylacetamide-d9 and their impact

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding purity issues with N,N-Dimethylacetamide-d9 (DMA-d9) and their impact on experimental results.

Frequently Asked Questions (FAQs)

Q1: What is N,N-Dimethylacetamide-d9 and what is its primary application?

N,N-Dimethylacetamide-d9 (DMAc-d9) is the deuterated analog of N,N-Dimethylacetamide, where the nine hydrogen atoms have been replaced with deuterium (B1214612).[1] Its primary use is as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2][3] The high level of deuteration minimizes interfering signals from the solvent in ¹H NMR spectra, which provides exceptional clarity and resolution for the structural analysis of dissolved analytes.[1]

Q2: What are the common impurities found in N,N-Dimethylacetamide-d9?

Common impurities can include:

• Residual non-deuterated N,N-Dimethylacetamide: Even in highly deuterated solvents, a small residual proton signal from the non-deuterated form can be present.[1]

• Water (H₂O or HDO): Water is a frequent contaminant in deuterated solvents and can introduce an unwanted proton signal in the NMR spectrum.[1]

• Residual starting materials: Trace amounts of chemicals used in the synthesis of DMA-d9, such as acetic acid or dimethylamine, may be present.[1]

• Other organic compounds: Contamination from other common laboratory solvents or reagents can occur during handling and sample preparation.[4][5][6]

Q3: How can I identify impurities in my N,N-Dimethylacetamide-d9?

The most common method for identifying impurities is ¹H NMR spectroscopy. By comparing the acquired spectrum to a reference spectrum of pure DMA-d9 and consulting tables of known chemical shifts for common laboratory solvents, you can identify contaminant signals.[4][5][6][7][8] Other analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) can also be used to identify and quantify organic impurities.[1] Karl Fischer titration is a specific method for determining water content.[1]

Q4: What is the expected isotopic purity of high-quality N,N-Dimethylacetamide-d9?

High-quality N,N-Dimethylacetamide-d9 for NMR applications typically has an isotopic purity of 99 atom % D or higher.[1] This level of deuteration is crucial for minimizing solvent background signals in ¹H NMR.[1]

Q5: How can trace impurities in N,N-Dimethylacetamide-d9 affect my experimental results?

Trace impurities can have significant consequences:

• In NMR Spectroscopy: Impurity signals can overlap with analyte signals, complicating spectral interpretation and structural elucidation.[1]

• In Reaction Kinetics: Reactive impurities, such as residual acetic acid or dimethylamine, can alter reaction rates by acting as catalysts or inhibitors, or by participating in side reactions.[1]

• In Moisture-Sensitive Reactions: The presence of water can dramatically affect the kinetics and outcomes of reactions that are sensitive to moisture.[1]

• In Mass Spectrometry: When used as an internal standard in LC-MS, impurities can interfere with the accurate quantification of the target analyte.[1][9]

Troubleshooting Guide

Issue 1: Unexpected Peaks in ¹H NMR Spectrum

Symptoms:

• You observe signals in your ¹H NMR spectrum that do not correspond to your analyte.

• The baseline of your spectrum is noisy or shows broad humps.

Possible Causes:

• Contamination of the NMR tube.

• Impurities in the N,N-Dimethylacetamide-d9 solvent.

• Contamination from the sample itself.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting unexpected peaks in ¹H NMR spectra.

Issue 2: Inconsistent Reaction Kinetics

Symptoms:

• Reaction rates vary between experiments using different batches of N,N-Dimethylacetamide-d9.

• Unexpected side products are observed.

Possible Causes:

• Presence of acidic or basic impurities (e.g., acetic acid, dimethylamine).[1]

• Variable water content in the solvent.[1]

Logical Relationship of Impurities to Kinetic Effects:

Caption: Logical diagram of how impurities can affect reaction kinetics.

Data Presentation

Table 1: Common Impurities in N,N-Dimethylacetamide-d9 and their ¹H NMR Chemical Shifts

Impurity	Chemical Formula	¹H NMR Chemical Shift (ppm) in CDCl₃ (approx.)	¹H NMR Chemical Shift (ppm) in DMSO-d₆ (approx.)
N,N-Dimethylacetamide	C₄H₉NO	2.95 (s, 3H), 2.87 (s, 3H), 2.08 (s, 3H)	2.87 (s, 3H), 2.70 (s, 3H), 1.98 (s, 3H)
Water	H₂O	~1.56	~3.33
Acetic Acid	CH₃COOH	~2.10 (s, 3H), ~11.0 (br s, 1H)	~1.91 (s, 3H), ~12.0 (br s, 1H)
Dimethylamine	(CH₃)₂NH	~2.37 (s, 6H), ~0.7 (br s, 1H)	~2.18 (s, 6H), ~2.0 (br s, 1H)
Acetone	C₃H₆O	~2.17	~2.09
Toluene	C₇H₈	~7.28-7.17 (m, 5H), ~2.36 (s, 3H)	~7.28-7.11 (m, 5H), ~2.30 (s, 3H)

Note: Chemical shifts can vary slightly depending on concentration, temperature, and the specific deuterated solvent used. Data compiled from references[4][5][6][7][8].

Table 2: Analytical Specifications for High-Purity N,N-Dimethylacetamide-d9

Parameter	Technique	Typical Specification
Isotopic Purity / Degree of Deuteration	¹H NMR	≥99.5 atom % D
Chemical Purity	GC-FID / GC-MS	≥99.8%
Water Content	Karl Fischer Titration	≤0.01%
Molecular Weight Confirmation	Mass Spectrometry	M+9 mass shift observed

Data based on information from reference[1].

Experimental Protocols

Protocol 1: ¹H NMR Analysis for Impurity Identification

Objective: To identify and quantify impurities in a sample of N,N-Dimethylacetamide-d9.

Materials:

• N,N-Dimethylacetamide-d9 sample

• High-quality NMR tube

• NMR spectrometer

Procedure:

• Sample Preparation: a. Ensure the NMR tube is clean and dry to avoid introducing external contaminants. b. Transfer approximately 0.6 mL of the N,N-Dimethylacetamide-d9 sample into the NMR tube.

• Instrument Setup: a. Insert the NMR tube into the spectrometer. b. Lock the spectrometer on the deuterium signal of the DMA-d9. c. Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition: a. Acquire a standard ¹H NMR spectrum. A sufficient number of scans should be used to obtain a good signal-to-noise ratio for detecting trace impurities.

• Data Analysis: a. Process the spectrum (Fourier transform, phase correction, baseline correction). b. Identify the residual solvent peaks of DMA-d9. c. Compare any additional peaks to the chemical shift values in reference tables (see Table 1) to identify potential impurities.[4][5][6][7][8] d. Integrate the signals of the identified impurities and compare them to the residual solvent peak to estimate their concentration.

Protocol 2: Purification of N,N-Dimethylacetamide-d9 using Molecular Sieves

Objective: To remove water and acidic impurities from N,N-Dimethylacetamide-d9.

Materials:

• N,N-Dimethylacetamide-d9 containing impurities

• Activated 3Å molecular sieves

• Dry, clean glass bottle with a screw cap

Procedure:

• Activation of Molecular Sieves: a. Place the required amount of 3Å molecular sieves in a flask. b. Heat the sieves in a vacuum oven at a temperature and for a duration recommended by the manufacturer to remove any adsorbed water. c. Allow the sieves to cool to room temperature under a dry, inert atmosphere (e.g., nitrogen or argon).

• Solvent Treatment: a. Add the activated molecular sieves to the bottle of N,N-Dimethylacetamide-d9 (approximately 10-20% w/v). b. Seal the bottle tightly and allow it to stand for at least 24 hours at room temperature. Swirl the bottle occasionally.

• Verification of Purity: a. Carefully decant or filter the purified solvent, avoiding the transfer of molecular sieve dust. b. Analyze the purified solvent using Karl Fischer titration to confirm the removal of water and/or ¹H NMR to check for the reduction of other impurity signals.[1]

References

• 1. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 2. 𝑁,𝑁-Dimethylacetamide (D₉, 99%) - Cambridge Isotope Laboratories, DLM-482-5 [isotope.com]
• 3. N,N-Dimethylacetamide-d{9}, 99% (Isotopic) 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. kgroup.du.edu [kgroup.du.edu]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. paulussegroup.com [paulussegroup.com]
• 8. scs.illinois.edu [scs.illinois.edu]
• 9. medchemexpress.com [medchemexpress.com]

Technical Support Center: Stability of N,N-Dimethylacetamide-d9 in Analytical Workflows

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of N,N-Dimethylacetamide-d9 (DMA-d9) in analytical workflows. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is N,N-Dimethylacetamide-d9 and what are its primary applications in analytical workflows?

A1: N,N-Dimethylacetamide-d9 (DMA-d9) is the deuterated analog of N,N-Dimethylacetamide (DMAc), where all nine hydrogen atoms have been replaced with deuterium.[1][2] This isotopic labeling makes it a valuable tool in analytical chemistry, primarily used as:

• A deuterated solvent for Nuclear Magnetic Resonance (NMR) spectroscopy: The absence of protons in its structure minimizes solvent interference in ¹H NMR spectra, providing clearer and more precise analysis of dissolved analytes.[1]

• An internal standard for quantitative analysis by mass spectrometry (MS), including GC-MS and LC-MS: DMA-d9 exhibits nearly identical chemical and physical properties to its non-deuterated counterpart, DMAc. This allows it to co-elute with the analyte during chromatography and experience similar ionization efficiency, while its different mass-to-charge ratio (m/z) allows for distinct detection.[1][3]

Q2: What are the recommended storage conditions for N,N-Dimethylacetamide-d9?

A2: Proper storage is crucial to maintain the stability and purity of DMA-d9. Below is a summary of recommended storage conditions.

Storage Format	Temperature	Duration	Recommendations
Pure Form	Room Temperature	Varies	Store away from light and moisture in a tightly sealed container.[4]
4°C	Up to 2 years	For longer-term storage.
-20°C	Up to 3 years	For extended long-term storage.[3]
In Solvent	-20°C	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles.[3]
-80°C	Up to 6 months	For longer-term storage of stock solutions.[3]

Q3: Is N,N-Dimethylacetamide-d9 stable under acidic and basic conditions?

A3: The stability of DMA-d9 is comparable to its non-deuterated form, DMAc. Generally, amides are resistant to basic hydrolysis but are susceptible to hydrolysis under acidic conditions.[1]

• Basic Conditions: DMA-d9 is relatively stable in the presence of strong bases like sodium hydroxide, making it a suitable solvent for reactions involving such reagents.

• Acidic Conditions: In the presence of strong acids and water, DMA-d9 can undergo hydrolysis, breaking the acyl-N bond to form deuterated acetic acid and deuterated dimethylamine (B145610).

Q4: What are the potential degradation products of N,N-Dimethylacetamide-d9?

A4: The primary degradation pathway for DMA-d9 is hydrolysis, which would yield deuterated acetic acid (CD₃COOD) and deuterated dimethylamine ((CD₃)₂ND). In biological systems or wastewater treatment processes, further degradation of deuterated dimethylamine can occur.

Troubleshooting Guides

This section provides solutions to common problems encountered when using N,N-Dimethylacetamide-d9 in analytical workflows.

Issue 1: Unexpected Peaks in NMR Spectrum

Symptoms:

• Appearance of unexpected signals in the ¹H NMR spectrum.

• Broad peaks or a distorted baseline.

Possible Causes and Solutions:

Cause	Solution
Water Contamination	Dry the NMR tube thoroughly before use. Handle the deuterated solvent in a dry environment (e.g., under an inert atmosphere) to minimize exposure to moisture. The residual water peak can also be used as a reference, but excessive water can obscure analyte signals.
Residual Non-Deuterated Solvent	While highly enriched, DMA-d9 may contain trace amounts of the non-deuterated form. Check the certificate of analysis for isotopic purity.
Impurities in the DMA-d9	Commercial DMA-d9 may contain trace impurities such as deuterated acetic acid or deuterated dimethylamine from synthesis or degradation. If suspected, purify the solvent by distillation or passing it through a column of activated alumina.
Sample Degradation	If the analyte is unstable in DMA-d9, consider using a different deuterated solvent. Analyze the sample immediately after preparation.

Issue 2: Inaccurate Quantification in Mass Spectrometry

Symptoms:

• Poor linearity of the calibration curve.

• High variability in replicate measurements.

• Inaccurate quantification of the analyte.

Possible Causes and Solutions:

Cause	Solution
Degradation of DMA-d9 Internal Standard	If the analytical workflow involves acidic conditions, the DMA-d9 internal standard may be degrading. Prepare fresh stock solutions and working standards frequently. Evaluate the stability of DMA-d9 under the specific analytical conditions (see Experimental Protocol below).
Chromatographic Isotope Effect	A slight difference in retention time between the analyte and the deuterated internal standard is normal due to the chromatographic isotope effect.[5] However, a significant shift can affect integration and quantification. Ensure that the peak integration parameters are set appropriately to account for any small, consistent retention time differences.
Matrix Effects	The sample matrix can suppress or enhance the ionization of the analyte and/or the internal standard, leading to inaccurate results. Optimize the sample preparation method (e.g., solid-phase extraction, liquid-liquid extraction) to remove interfering matrix components.
Inconsistent Pipetting or Dilution	Ensure that all pipettes are properly calibrated and that dilutions are performed accurately to minimize errors in the concentration of the internal standard.

Experimental Protocols

Protocol 1: Assessment of N,N-Dimethylacetamide-d9 Stability in an Acidic Solution

This protocol outlines a method to evaluate the stability of DMA-d9 under acidic conditions, which can be adapted for different analytical workflows.

1. Materials:

• N,N-Dimethylacetamide-d9 (DMA-d9)
• Hydrochloric acid (HCl) solution (e.g., 0.1 M)
• Deionized water
• LC-MS grade acetonitrile (B52724) and water
• A suitable analytical standard for quantification (e.g., a stable, non-related deuterated compound)

2. Procedure:

• Prepare a stock solution of DMA-d9 in acetonitrile at a known concentration (e.g., 1 mg/mL).
• Prepare a series of test solutions by diluting the DMA-d9 stock solution in 0.1 M HCl to a final concentration of 10 µg/mL.
• Prepare a control solution by diluting the DMA-d9 stock solution in deionized water to the same final concentration.
• Incubate the test and control solutions at a specific temperature (e.g., room temperature or 40°C).
• At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each solution.
• Add the internal standard to each aliquot.
• Analyze the samples by LC-MS.

3. Data Analysis:

• Monitor the peak area of DMA-d9 over time in both the acidic and control solutions.
• Calculate the percentage of DMA-d9 remaining at each time point relative to the initial time point (t=0).
• Plot the percentage of DMA-d9 remaining versus time to determine the degradation rate.

Hypothetical Stability Data of DMA-d9 in 0.1 M HCl at 40°C

Time (hours)	% DMA-d9 Remaining (Control)	% DMA-d9 Remaining (0.1 M HCl)
0	100	100
2	99.8	95.2
4	99.5	90.5
8	99.2	82.1
24	98.5	65.3

Visualizations

Caption: Workflow for DMA-d9 stability assessment.

Caption: DMA-d9 acid hydrolysis pathway.

References

• 1. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 2. N,N-ジメチルアセトアミド-d9 99 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 𝑁,𝑁-Dimethylacetamide (D₉, 99%) - Cambridge Isotope Laboratories, DLM-482-5 [isotope.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods Using N,N-Dimethylacetamide-d9

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical method validation, particularly within the pharmaceutical and biotechnology sectors, the choice of a suitable internal standard is paramount for ensuring the accuracy, precision, and reliability of quantitative data. This guide provides an objective comparison of the performance of N,N-Dimethylacetamide-d9 (DMAc-d9) as an internal standard in the validation of analytical methods, with a focus on its comparison with other deuterated solvent alternatives. The information presented is supported by experimental data to aid researchers in making informed decisions for their analytical needs.

The Critical Role of Deuterated Internal Standards

In quantitative analysis, especially when using techniques like liquid chromatography-mass spectrometry (LC-MS), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy, an internal standard is crucial for correcting variations during sample preparation and analysis. Stable isotope-labeled internal standards (SIL-ISs), such as deuterated compounds, are considered the gold standard.[1] This is because their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly during extraction, chromatography, and ionization, thus effectively compensating for matrix effects and other sources of variability.[2]

N,N-Dimethylacetamide-d9 is the deuterated analog of N,N-Dimethylacetamide (DMAc), a polar aprotic solvent frequently used in pharmaceutical formulations.[3] This makes DMAc-d9 an excellent internal standard for the quantification of DMAc and its metabolites, as well as other analytes where DMAc might be present or used as a solvent.

Performance Comparison of N,N-Dimethylacetamide-d9 and Alternatives

The following tables summarize the performance of analytical methods using N,N-Dimethylacetamide-d9 as an internal standard and provide a comparison with methods using other common deuterated solvents. The data is compiled from various validated analytical methods.

Table 1: Performance Data for LC-MS/MS Methods Using N,N-Dimethylacetamide-d9 as an Internal Standard

Analyte(s)	Matrix	Linearity (R²)	Accuracy (% Recovery)	Precision (%RSD)	LOQ	Reference
N,N-Dimethylacetamide & N-monomethylacetamide	Pediatric Plasma	> 0.99	90-110%	< 10%	1 µg/L	[4]
N,N-Dimethylacetamide & N-monomethylacetamide	Human Plasma	> 0.991	97-101% (DMAc), 76-100% (MMA)	< 6.3% (DMAc), < 8.6% (MMA)	1.8 µM (DMAc), 8.6 µM (MMA)	[5]

Table 2: Comparative Performance Data of Other Deuterated Solvents as Internal Standards in LC-MS/MS

Internal Standard	Analyte(s)	Matrix	Linearity (R²)	Accuracy (% Recovery)	Precision (%RSD)	LOQ	Reference
Testosterone-d3	Testosterone	Human Plasma	> 0.99	95-105%	< 15%	0.1 ng/mL	[6]
Imidacloprid-d4	Imidacloprid	Cannabis Flower	> 0.99	Within 25%	< 20%	1 ng/g	[7]
Methyl-d3 Laurate	Methyl Laurate	Biological	> 0.99	92-108%	< 10%	5 ng/mL	[8]

Table 3: Comparative Performance Data for GC-MS Methods Using Deuterated Internal Standards

Internal Standard	Analyte(s)	Matrix	Linearity (R²)	Accuracy (% Recovery)	Precision (%RSD)	LOQ	Reference
d6-Dimethyl azelate	Dimethyl azelate	Not specified	Not specified	Not specified	Not specified	Not specified	[9]
Deuterated amino acids	Amino acids	Human Urine	> 0.98	90-110%	< 15%	Varies	[10]

Table 4: Comparative Performance Data for qNMR Methods Using Internal Standards

Internal Standard	Analyte(s)	Solvent	Linearity (R²)	Accuracy (% Recovery)	Precision (%RSD)	Reference
Maleic acid	Clindamycin	Methanol-d4	Not specified	97-103%	< 2%	[11]
Certified Reference Material	Various	Various	Not specified	Errors < 1%	Not specified	[12]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical methods. Below are examples of experimental protocols for method validation using N,N-Dimethylacetamide-d9 and other deuterated internal standards.

Protocol 1: LC-MS/MS Method for the Quantification of N,N-Dimethylacetamide and its Metabolite Using DMAc-d9

This protocol is based on the validated method described by Rosser et al. (2023).[4]

1. Sample Preparation:

• To 4 µL of pediatric plasma, add 196 µL of a 50% methanol (B129727) solution containing N,N-Dimethylacetamide-d9 as the internal standard.

• Vortex the mixture to ensure homogeneity.

• Centrifuge to precipitate proteins.

• Transfer the supernatant for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography (HPLC) system.

• Column: Kinetex EVO C18 (100 mm × 2.1 mm, 2.6 µm).

• Mobile Phase: Isocratic elution with 30% methanol containing 0.1% formic acid.

• Flow Rate: 0.2 mL/min.

• Injection Volume: 1 µL.

• MS/MS System: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

3. Validation Parameters:

• Linearity: Assessed by preparing calibration curves over the desired concentration range.

• Accuracy and Precision: Determined by analyzing quality control samples at multiple concentration levels on different days.

• Specificity: Evaluated by analyzing blank plasma samples to check for interferences.

• Limit of Quantification (LOQ): The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.

Protocol 2: General GC-MS Method Validation Using a Deuterated Internal Standard

This protocol provides a general framework for validating a GC-MS method.[13]

1. Sample Preparation:

• To the sample matrix, add a known amount of the deuterated internal standard.

• Perform liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal standard.

• Derivatize the analytes if necessary to improve volatility and chromatographic performance.

• Reconstitute the final extract in a suitable solvent for GC-MS analysis.

2. GC-MS Conditions:

• GC System: A gas chromatograph equipped with a suitable capillary column.

• Carrier Gas: Helium or hydrogen.

• Injection Mode: Split or splitless.

• Temperature Program: Optimized to achieve good separation of the analytes.

• MS System: A mass spectrometer operating in selected ion monitoring (SIM) or full-scan mode.

3. Validation Parameters:

• The validation parameters (linearity, accuracy, precision, specificity, and LOQ) are assessed similarly to the LC-MS/MS method.

Signaling Pathways and Experimental Workflows

Visualizing the logical flow of an analytical method validation process is essential for understanding the interconnected steps.

Caption: Workflow for analytical method validation using N,N-Dimethylacetamide-d9.

Conclusion

The use of N,N-Dimethylacetamide-d9 as an internal standard provides a robust and reliable approach for the validation of analytical methods, particularly for the quantification of N,N-Dimethylacetamide and its metabolites. The presented data demonstrates that methods utilizing DMAc-d9 achieve excellent linearity, accuracy, and precision, comparable to or exceeding those of other deuterated internal standards. The choice of an appropriate internal standard is a critical step in method development, and the evidence suggests that N,N-Dimethylacetamide-d9 is a highly suitable option for a range of analytical applications in pharmaceutical research and development.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. 𝑁,𝑁-Dimethylacetamide (D₉, 99%) - Cambridge Isotope Laboratories, DLM-482-5 [isotope.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. lcms.cz [lcms.cz]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to N,N-Dimethylacetamide-d9 and DMSO-d6 for NMR of Polar Compounds

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate deuterated solvent is a critical step in nuclear magnetic resonance (NMR) spectroscopy, particularly for the analysis of polar compounds where solvent-solute interactions can significantly influence spectral quality. While dimethyl sulfoxide-d6 (DMSO-d6) is a conventional and widely used solvent for polar analytes, N,N-Dimethylacetamide-d9 (DMA-d9) presents a valuable alternative with distinct properties. This guide provides an objective, data-driven comparison of DMA-d9 and DMSO-d6 to aid researchers in making an informed solvent choice for their specific applications.

Physical and Chemical Properties: A Tabular Comparison

The fundamental properties of a solvent, such as its physical state over a range of temperatures, viscosity, and inherent NMR signals, are primary considerations in solvent selection. The following tables summarize the key quantitative data for DMA-d9 and DMSO-d6.

Property	N,N-Dimethylacetamide-d9 (DMA-d9)	Dimethyl sulfoxide-d6 (DMSO-d6)
Chemical Formula	CD₃CON(CD₃)₂[1]	(CD₃)₂SO[2]
Molecular Weight	96.18 g/mol [1]	84.17 g/mol [3]
Boiling Point	164-166 °C[1][4]	189 °C[2][3]
Melting Point	-20 °C[1][5]	18.5 - 20.2 °C[2][3]
Density	~1.033 g/mL at 25 °C[1][4]	~1.190 g/mL at 25 °C[3]
Viscosity	~0.945 mPa·s at 25 °C (for non-deuterated)[4]	High (can lead to broader signals)[2]
Hygroscopicity	Hygroscopic[6][7][8][9]	Highly hygroscopic[2]

Table 1: Physical Properties of DMA-d9 and DMSO-d6

Solvent	¹H Residual Peak (ppm)	¹³C Residual Peak (ppm)	Water Peak (ppm)
N,N-Dimethylacetamide-d9	2.92, 2.75, 2.05	171.31, 34.89, 29.76	Variable
Dimethyl sulfoxide-d6	2.50 (quintet)[5][10][11]	39.51 (septet)[12][13]	~3.33[5][11][14]

Table 2: NMR Data for DMA-d9 and DMSO-d6

Performance Comparison for Polar Analytes

Both DMA-d9 and DMSO-d6 are polar aprotic solvents capable of dissolving a wide array of polar compounds.[2][4] The choice between them often depends on the specific characteristics of the analyte and the desired experimental conditions.

Solubility

Both solvents exhibit excellent dissolving power for a broad range of organic molecules.[2][15] DMSO-d6 is often considered a solvent of first choice for unknown substances due to its extensive solubility range for both polar and nonpolar compounds.[2] DMA-d9 is particularly well-suited for macromolecules and polymers, such as polyacrylonitrile (B21495) and polyurethanes, that require a strong polar aprotic solvent for dissolution.[2][4][10][16]

Labile Protons (-OH, -NH, -SH)

A significant advantage of DMSO-d6 is its ability to slow down the chemical exchange of labile protons (e.g., in alcohols, amines, and carboxylic acids). This often allows for the observation of these proton signals and their coupling to adjacent protons, which can be invaluable for structural elucidation.[11] While DMA-d9 is also a polar aprotic solvent, the behavior of labile protons is less extensively documented in direct comparison to DMSO-d6. However, as a polar aprotic solvent, it is expected to form hydrogen bonds with labile protons, potentially slowing exchange compared to protic or non-polar solvents.

Temperature Range

With a boiling point of 189 °C, DMSO-d6 is suitable for high-temperature NMR studies.[2] DMA-d9 also has a relatively high boiling point of 164-166 °C, allowing for a wide operational temperature range.[1][4] A notable advantage of DMA-d9 is its low melting point of -20 °C, which makes it a superior choice for low-temperature experiments where DMSO-d6 (m.p. ~18.5 °C) would solidify.[1][2][5]

Viscosity and Linewidth

The higher viscosity of DMSO-d6 can lead to broader NMR signals, which may reduce spectral resolution.[2] DMA-d9 has a lower viscosity, which can be advantageous for obtaining sharper signals and better resolution, particularly for larger molecules.

Hygroscopicity

Both solvents are hygroscopic, meaning they readily absorb moisture from the atmosphere.[2][6][7][8][9] This absorbed water can lead to a prominent water signal in the ¹H NMR spectrum, which may obscure analyte signals.[2][14] DMSO-d6 is known to be highly hygroscopic, and meticulous handling is required to minimize water contamination.[2] While DMA-d9 is also hygroscopic, its lower viscosity may facilitate easier handling and drying procedures.

Logical Workflow for Solvent Selection

The choice between DMA-d9 and DMSO-d6 can be guided by a systematic evaluation of the analyte's properties and the experimental requirements.

Decision workflow for choosing between DMA-d9 and DMSO-d6.

Experimental Protocols

Standard sample preparation for NMR spectroscopy is applicable to both DMA-d9 and DMSO-d6. The following is a general protocol.

Objective: To prepare a high-resolution NMR sample of a polar compound.

Materials:

• Analyte (solid or liquid)

• Deuterated solvent (DMA-d9 or DMSO-d6)

• 5 mm NMR tube and cap

• Pasteur pipette and bulb

• Small vial

• Cotton or glass wool plug

Procedure:

• Sample Weighing: For a standard 5 mm NMR tube, weigh approximately 5-20 mg of a solid analyte for ¹H NMR (20-50 mg for ¹³C NMR) into a small, clean, dry vial. For a liquid analyte, use 1-2 drops.

• Solvent Addition: Add approximately 0.6-0.7 mL of DMA-d9 or DMSO-d6 to the vial containing the analyte.

• Dissolution: Gently swirl or vortex the vial to dissolve the analyte completely. If necessary, gentle heating can be applied, particularly for less soluble compounds in DMSO-d6.

• Filtration: To remove any particulate matter that could degrade spectral resolution, filter the solution into the NMR tube. Place a small cotton or glass wool plug into a Pasteur pipette and transfer the solution through the pipette into the NMR tube.

• Volume Adjustment: Ensure the final volume of the solution in the NMR tube is between 0.6 mL and 0.7 mL (a height of approximately 4-5 cm). Consistent sample volume helps in achieving optimal magnetic field homogeneity (shimming).

• Capping and Labeling: Cap the NMR tube securely and label it clearly.

• Mixing: Invert the capped NMR tube several times to ensure the solution is homogeneous.

Handling Precautions for Hygroscopic Solvents:

• Keep the solvent bottles tightly capped when not in use.

• Work in a dry environment (e.g., a glove box) if the experiment is sensitive to water.

• Use freshly opened ampoules of solvent for anhydrous conditions.

• Dry NMR tubes in an oven and cool them in a desiccator before use.

Conclusion

Both N,N-Dimethylacetamide-d9 and DMSO-d6 are powerful deuterated solvents for the NMR analysis of polar compounds. DMSO-d6 remains a versatile and well-established choice, particularly when observing labile protons is crucial. However, DMA-d9 offers significant advantages in specific scenarios. Its lower melting point makes it the superior option for low-temperature studies, and its lower viscosity can provide enhanced spectral resolution. For researchers working with polymers and other macromolecules, the excellent solubilizing power of DMA-d9 makes it a highly attractive alternative. The choice of solvent should be guided by the specific properties of the analyte and the objectives of the NMR experiment.

References

• 1. N,N-Dimethylacetamide (DMAC): A Versatile Solvent for Industrial Applications video - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 2. N,N-dimethylacetamide (DMAC) - a high-performance polar solvent with wide applications - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 3. researchgate.net [researchgate.net]
• 4. Dimethylacetamide ( DMAc : DMA ) N,N-Dimethylacetamide - Polar high bp solvent - 1000ml - SYNTHETIKA [synthetikaeu.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. univarsolutions.com [univarsolutions.com]
• 7. productcatalog.eastman.com [productcatalog.eastman.com]
• 8. fishersci.com [fishersci.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. N,N-Dimethylacetamide (DMAC): The Smart Choice for Modern Chemical Production - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 11. mason.gmu.edu [mason.gmu.edu]
• 12. chem.washington.edu [chem.washington.edu]
• 13. ckgas.com [ckgas.com]
• 14. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 15. N,N-Dimethylacetamide | 127-19-5 [chemicalbook.com]
• 16. gneebio.com [gneebio.com]

A Comparative Guide to N,N-Dimethylacetamide-d9 and Other Deuterated Internal Standards in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly utilizing liquid chromatography-mass spectrometry (LC-MS/MS), the selection of an appropriate internal standard is paramount to ensure the accuracy, precision, and robustness of analytical methods. Stable isotope-labeled internal standards (SIL-IS) are the gold standard, and among them, deuterated standards are a widely used and cost-effective option. This guide provides a comprehensive comparison of N,N-Dimethylacetamide-d9 (DMAc-d9) with other deuterated internal standards, supported by experimental data and detailed methodologies.

The Critical Role of Deuterated Internal Standards

Deuterated internal standards are analogues of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium (B1214612). This isotopic substitution results in a mass shift, allowing the internal standard to be differentiated from the analyte by the mass spectrometer. The fundamental principle is that the deuterated standard, being chemically and physically almost identical to the analyte, will co-elute during chromatography and experience similar extraction recovery and matrix effects.[1] This allows for reliable correction of variations that can occur during sample preparation and analysis.[2]

Performance of N,N-Dimethylacetamide-d9 as an Internal Standard

N,N-Dimethylacetamide-d9 is a deuterated analog of the polar aprotic solvent N,N-Dimethylacetamide (DMAc). It is frequently used as an internal standard for the quantification of DMAc, which is utilized as a solvent in pharmaceutical formulations. Recent studies have demonstrated the high performance of DMAc-d9 in bioanalytical methods.

A key application of DMAc-d9 is in monitoring the levels of DMAc and its primary metabolite, N-monomethylacetamide (MMA), in human plasma, particularly in patients receiving intravenous busulfan, where DMAc is used as a solvent. The high recovery and precision observed in these studies underscore the suitability of DMAc-d9 for correcting analytical variability.

Table 1: Performance Data of N,N-Dimethylacetamide-d9 in Human Plasma

Parameter	N,N-Dimethylacetamide (DMAc)	N-monomethylacetamide (MMA)	Reference
Recovery	97 - 101%	76 - 100%	[3]
Intra-day Precision (%CV)	< 6.3%	< 8.6%	[3]
Inter-day Precision (%CV)	< 6.3%	< 8.6%	[3]
Linearity (r²)	0.9966	0.9911	[3]

Comparison with Other Deuterated Polar Aprotic Amide Standards

While direct head-to-head comparative studies are not always available, the performance of DMAc-d9 can be contextualized by comparing its properties with other common deuterated polar aprotic amide standards, such as N,N-Dimethylformamide-d7 (DMF-d7).

Table 2: Comparative Properties of Deuterated Polar Amide Internal Standards

Property	N,N-Dimethylacetamide-d9 (DMAc-d9)	N,N-Dimethylformamide-d7 (DMF-d7)	General Considerations for Deuterated Standards
Molecular Formula	C₄D₉NO	C₃D₇NO	The number and position of deuterium atoms can influence chromatographic behavior.[4]
Mass Shift (vs. Analyte)	+9	+7	A mass shift of at least 3 amu is generally recommended to avoid isotopic crosstalk.
Boiling Point	164-166 °C	153 °C	Similar physicochemical properties to the analyte are crucial for co-elution.
Isotopic Purity	Typically ≥99 atom % D	Typically ≥99.5 atom % D	High isotopic purity is essential to minimize interference from the unlabeled analyte.
Expected Performance	High recovery and precision demonstrated in plasma.	Expected to have similar high recovery and precision for DMF analysis due to structural similarity.	Potential for slight chromatographic shifts (isotope effect) which should be evaluated during method validation.[5]

The primary advantage of using a deuterated standard that is structurally very similar to the analyte, such as DMAc-d9 for DMAc analysis, is the high likelihood of identical behavior during the analytical process. However, it is crucial to be aware of the potential for the "deuterium isotope effect," which can sometimes lead to a slight difference in retention time between the deuterated standard and the native analyte.[5] This can be more pronounced in gas chromatography but can also be observed in liquid chromatography.[6][7] Even a small shift can lead to differential matrix effects, potentially compromising accuracy. Therefore, thorough validation is always necessary.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of a bioanalytical method. Below are protocols for the quantification of N,N-Dimethylacetamide (DMAc) and its metabolite N-monomethylacetamide (MMA) in human plasma using N,N-Dimethylacetamide-d9 as an internal standard.

Protocol 1: LC-MS/MS Method for DMAc and MMA in Human Plasma

This protocol is based on the method described by Al-Amoodi et al. (2018).

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of DMAc-d9 internal standard solution (150 µM in water).

• Add 200 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes.

• Transfer the supernatant to an autosampler vial for analysis.

2. LC-MS/MS Conditions:

• LC Column: C18 ODS-AQ/S-5 µm, 12 nm

• Mobile Phase: Isocratic elution with a mixture of 0.1% formic acid in water and 0.1% formic acid in methanol (B129727).

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Mass Spectrometer: Triple quadrupole

• Ionization Mode: Positive electrospray ionization (ESI+)

• MRM Transitions:

  • DMAc: m/z 88.1 → 44.1

  • MMA: m/z 74.1 → 30.1

  • DMAc-d9: m/z 97.1 → 50.1

Protocol 2: Alternative LC-MS/MS Method for DMAc and MMA in Pediatric Plasma

This protocol is based on the method described by Rosser et al. (2023).

1. Sample Preparation:

• To 4 µL of pediatric plasma, add 196 µL of a 50% methanol solution containing the internal standard, ²[H]₉-DMA (DMAc-d9).

• Vortex to mix.

• Centrifuge and transfer the supernatant for analysis.

2. LC-MS/MS Conditions:

• LC Column: Kinetex EVO C18 (100 mm × 2.1 mm × 2.6 μm)

• Mobile Phase: Isocratic elution with 30% methanol containing 0.1% formic acid.

• Flow Rate: 0.2 mL/min

• Injection Volume: 1 µL

• Mass Spectrometer: Triple quadrupole

• Ionization Mode: Positive electrospray ionization (ESI+)

• MRM Transitions: Specific transitions for DMA, MMA, and DMAc-d9 are selected and optimized.

Mandatory Visualizations

To further elucidate the concepts discussed, the following diagrams are provided.

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

Caption: Logical considerations for selecting a deuterated internal standard.

Conclusion

N,N-Dimethylacetamide-d9 has proven to be a highly effective and reliable internal standard for the quantitative bioanalysis of N,N-Dimethylacetamide and its metabolites. Its performance, characterized by high recovery and excellent precision, makes it a valuable tool for researchers, scientists, and drug development professionals. When considering other deuterated internal standards for similar polar analytes, such as DMF-d7, it is reasonable to expect comparable performance due to their structural similarities. However, the potential for deuterium isotope effects necessitates a thorough method validation to ensure co-elution and accurate quantification. The selection of any deuterated internal standard should be guided by considerations of structural similarity, mass shift, isotopic purity, and stability, all of which must be confirmed through rigorous validation experiments.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]
• 3. Effect of position of deuterium atoms on gas chromatographic isotope effects: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. benchchem.com [benchchem.com]
• 5. Effect of position of deuterium atoms on gas chromatographic isotope effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deuterium isotope effects on hydrophobic interactions: the importance of dispersion interactions in the hydrophobic phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. myadlm.org [myadlm.org]

N,N-Dimethylacetamide-d9: A Superior Internal Standard for Quantitative Assays

A definitive guide for researchers, scientists, and drug development professionals on the accuracy and precision of N,N-Dimethylacetamide-d9 as an internal standard in quantitative bioanalysis.

In the realm of quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), the use of a suitable internal standard is paramount for achieving accurate and precise results. An ideal internal standard should mimic the analyte of interest in its chemical and physical behavior throughout the entire analytical process, from sample preparation to detection. N,N-Dimethylacetamide-d9 (DMAc-d9), a deuterated analog of N,N-Dimethylacetamide (DMAc), has emerged as a gold-standard internal standard for the quantification of DMAc and its metabolites. This guide provides a comprehensive comparison of DMAc-d9's performance against other alternatives, supported by experimental data, to underscore its superiority in enhancing assay reliability.

The Gold Standard: Advantages of Deuterated Internal Standards

Deuterated internal standards, such as DMAc-d9, are considered the most effective choice for quantitative mass spectrometry for several key reasons:

• Co-elution with the Analyte: DMAc-d9 has nearly identical chromatographic properties to the non-deuterated DMAc, ensuring they elute at the same time. This co-elution is crucial for compensating for matrix effects, where other components in a complex sample can suppress or enhance the ionization of the analyte.

• Similar Ionization Efficiency: The ionization behavior of DMAc-d9 in the mass spectrometer's ion source is virtually identical to that of DMAc. This ensures that any variations in instrument performance affect both the analyte and the internal standard equally.

• Correction for Variability: By tracking the analyte throughout sample preparation, injection, and analysis, DMAc-d9 effectively corrects for variations in sample volume, extraction efficiency, and instrument response, leading to more accurate and precise quantification.

Performance of N,N-Dimethylacetamide-d9 in Quantitative Assays

Multiple studies have demonstrated the exceptional performance of DMAc-d9 in the bioanalysis of DMAc and its primary metabolite, N-monomethylacetamide (MMA). The following tables summarize key validation parameters from published LC-MS/MS methods that utilized DMAc-d9 as an internal standard.

Table 1: Performance of an LC-MS Method for DMAc and MMA in Human Plasma using DMAc-d9 Internal Standard

Parameter	N,N-Dimethylacetamide (DMAc)	N-monomethylacetamide (MMA)
Linearity (r²)	> 0.9966	> 0.9911
Lower Limit of Quantification (LLOQ)	1.8 µM	8.6 µM
Limit of Detection (LOD)	0.53 µM	2.52 µM
Recovery	97 - 101%	76 - 100%
Intra-day Precision (%CV)	< 6.3%	< 8.6%
Inter-day Precision (%CV)	< 6.3%	< 8.6%
Freeze-Thaw Stability (%CV)	< 7.9%	< 14.1%

Data sourced from "Quantification of Dimethylacetamide and its Primary Metabolite Monomethylacetamide in Plasma Using Robust LC-MS Method"[1].

Table 2: Validation of an LC-MS/MS Method for DMAc and MMA in Pediatric Plasma using DMAc-d9 Internal Standard

Parameter	N,N-Dimethylacetamide (DMAc)	N-monomethylacetamide (MMA)
Linearity	Up to 1200 µg/L	Up to 200 µg/L
Lower Limit of Quantification (LLOQ)	1 µg/L	1 µg/L
Accuracy	Within ± 10%	Within ± 10%
Precision	Within ± 10%	Within ± 10%

Data sourced from "Validation of a liquid chromatography‐tandem mass spectrometry method for simultaneous quantification of N,N‐dimethylacetamide and N‐monomethylacetamide in pediatric plasma"[2].

Comparison with Alternative Analytical Approaches

To highlight the advantages of using DMAc-d9, it is useful to compare its performance with methods that employ non-deuterated internal standards or no internal standard at all.

Case Study 1: GC/FID Analysis with a Non-Deuterated Internal Standard

A study comparing LC/UV and GC/FID for the determination of DMAc in a pharmaceutical substance utilized dimethyl sulfoxide (B87167) (DMSO) as an internal standard for the GC/FID method. While the method showed good linearity, precision, and accuracy, the use of a structurally different internal standard like DMSO may not perfectly compensate for all analytical variabilities, especially in complex biological matrices. The authors noted that the internal standard allowed for increased sensitivity by enabling sample evaporation, a process where a deuterated standard would provide more reliable correction.[3]

Case Study 2: LC-MS/MS Analysis without an Internal Standard

Another study developed an LC-MS/MS method for the determination of DMAc and its metabolites in urine without the use of an internal standard.[4][5][6] While this method demonstrated good performance, with within-run accuracies of 96.5%-109.6% and precision (RSD) of 3.43%-10.31%, the absence of an internal standard makes the assay more susceptible to variations in matrix effects and instrument performance.[4][5][6] The use of a deuterated internal standard like DMAc-d9 would likely improve the robustness and reliability of such a method, particularly when analyzing samples from diverse patient populations.

Experimental Protocols

1. LC-MS/MS Method for DMAc and MMA in Human Plasma

This protocol is based on the method described in "Quantification of Dimethylacetamide and its Primary Metabolite Monomethylacetamide in Plasma Using Robust LC-MS Method."[1]

• Sample Preparation:

  • To 100 µL of plasma, add 150 µM of DMAc-d9 internal standard.

  • Precipitate proteins by adding 400 µL of acetonitrile.

  • Vortex and centrifuge the sample.

  • Transfer the supernatant for LC-MS analysis.

• Chromatographic Conditions:

  • Column: C18 ODS-AQ/S-5 µm, 12 nm

  • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.2 mL/min

• Mass Spectrometry Conditions:

  • Mode: Selected Ion Monitoring (SIM)

  • Ions Monitored:

    • DMAc: m/z 88.06

    • MMA: m/z 74.15

    • DMAc-d9: m/z 97.10

2. LC-MS/MS Method for DMAc and MMA in Pediatric Plasma

This protocol is based on the method described in "Validation of a liquid chromatography‐tandem mass spectrometry method for simultaneous quantification of N,N‐dimethylacetamide and N‐monomethylacetamide in pediatric plasma."[2]

• Sample Preparation:

  • To 4 µL of plasma, add 196 µL of a 50% methanol (B129727) solution containing the DMAc-d9 internal standard.

  • Vortex and centrifuge.

  • Inject 1 µL of the supernatant.

• Chromatographic Conditions:

  • Column: Kinetex EVO C18 (100 mm × 2.1 mm × 2.6 μm)

  • Mobile Phase: Isocratic elution with 30% methanol containing 0.1% formic acid.

  • Flow Rate: 0.2 mL/min

• Mass Spectrometry Conditions:

  • Mode: Multiple Reaction Monitoring (MRM)

  • Transitions: Specific precursor-to-product ion transitions for DMAc, MMA, and DMAc-d9 are monitored.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in a quantitative assay using a deuterated internal standard.

Caption: Experimental workflow for quantitative analysis using an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. Concentration determination of urinary metabolites of N,N-dimethylacetamide by high-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Concentration determination of urinary metabolites of N,N-dimethylacetamide by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

N,N-Dimethylacetamide-d9 in Linearity and Recovery Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, particularly within drug development and clinical research, the precision and reliability of quantitative assays are paramount. The choice of an appropriate internal standard is a critical factor in achieving accurate and reproducible results. This guide provides a comparative analysis of N,N-Dimethylacetamide-d9 (DMAc-d9) as an internal standard in linearity and recovery studies for the quantification of N,N-Dimethylacetamide (DMAc). The data presented is compiled from published research, offering an objective overview of its performance.

Performance of N,N-Dimethylacetamide-d9 as an Internal Standard

N,N-Dimethylacetamide-d9 is a deuterated analog of DMAc, making it an ideal internal standard for mass spectrometry-based assays. Its chemical and physical properties are nearly identical to the analyte of interest, ensuring similar behavior during sample preparation and analysis, while its mass difference allows for clear differentiation by the detector.

Linearity Studies

Linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample. A high degree of linearity, typically indicated by a coefficient of determination (R²) close to 1.0, is essential for accurate quantification over a range of concentrations.

Two independent studies utilizing Liquid Chromatography-Mass Spectrometry (LC-MS) and N,N-Dimethylacetamide-d9 as an internal standard demonstrate excellent linearity for the quantification of DMAc in human plasma.

Parameter	Study 1: LC-MS Quantification of DMAc in Human Plasma[1]	Study 2: LC-MS/MS Quantification of DMAc in Pediatric Plasma[2][3]	Alternative Method: HPLC-MS/MS of DMAc in Urine (Without Internal Standard)[4][5][6]
Linearity Range	1 µM - 4000 µM	Up to 1200 µg/L	0.05 - 5 mg/L
Coefficient of Determination (R²)	0.9966	Not explicitly stated, but method validated	≥ 0.999
Lower Limit of Quantification (LLOQ)	1.8 µM	1 µg/L	Not explicitly stated for DMAc
Limit of Detection (LOD)	0.53 µM	Not explicitly stated	0.04 mg/L

Recovery Studies

Recovery is a measure of the accuracy of an analytical method, indicating the proportion of the analyte that is successfully extracted and detected. High and consistent recovery is crucial for reliable quantification.

Parameter	Study 1: LC-MS Quantification of DMAc in Human Plasma[1]	Study 2: LC-MS/MS Quantification of DMAc in Pediatric Plasma[2][3]	Alternative Method: HPLC-MS/MS of DMAc in Urine (Without Internal Standard)[4][5][6]
Analyte	N,N-Dimethylacetamide (DMAc)	N,N-Dimethylacetamide (DMAc)	N,N-Dimethylacetamide (DMAc)
Matrix	Human Plasma	Pediatric Plasma	Urine
Mean Recovery (%)	97% - 101%	Calibrator accuracy and precision were within ± 10%	Within-run accuracies were 96.5% - 109.6%

The data clearly indicates that the use of N,N-Dimethylacetamide-d9 as an internal standard results in excellent recovery rates for DMAc from biological matrices. The alternative method without an internal standard also shows good accuracy, but the use of a deuterated internal standard is generally preferred to account for matrix effects and variations in sample preparation.

Experimental Protocols

Detailed methodologies are essential for replicating and validating analytical methods. Below are the summarized experimental protocols from the cited studies.

Study 1: LC-MS Quantification of DMAc in Human Plasma[1]

• Sample Preparation: A 4 μl aliquot of patient plasma was extracted using 196 μl of a 50% methanol (B129727) solution containing N,N-Dimethylacetamide-d9 as the internal standard.

• Chromatography: Separation was achieved using a Kinetex EVO C18 stationary phase (100 mm × 2.1 mm × 2.6 μm).

• Mobile Phase: An isocratic mobile phase of 30% methanol containing 0.1% formic acid was used.

• Flow Rate: 0.2 ml/min.

• Injection Volume: 1 μl.

• Detection: Mass spectrometry in selected ion monitoring (SIM) mode.

Study 2: LC-MS/MS Quantification of DMAc in Pediatric Plasma[2][3]

• Sample Preparation: A 4 μl aliquot of patient plasma was extracted using 196 μl of a 50% methanol solution. N,N-Dimethylacetamide-d9 was used as the internal standard.

• Chromatography: A Kinetex EVO C18 stationary phase (100 mm × 2.1 mm × 2.6 μm) was used for separation.

• Mobile Phase: An isocratic mobile phase consisting of 30% methanol with 0.1% formic acid.

• Flow Rate: 0.2 ml/min.

• Injection Volume: 1 μl.

• Detection: Tandem mass spectrometry.

Alternative Method: HPLC-MS/MS of DMAc in Urine[4][5][6]

• Sample Preparation: Urine samples were diluted 10-fold in formic acid.

• Chromatography: A C18 reverse-phase Octa Decyl Silyl (ODS) column was used.

• Mobile Phase: A mixture of methanol and aqueous formic acid solution.

• Injection Volume: 1 μl.

• Detection: Tandem mass spectrometry.

Visualizing the Workflow

To better understand the experimental processes, the following diagrams illustrate the workflows for linearity and recovery studies.

Caption: Workflow for a Linearity Study.

Caption: Workflow for a Recovery Study.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Validation of a liquid chromatography-tandem mass spectrometry method for simultaneous quantification of N,N-dimethylacetamide and N-monomethylacetamide in pediatric plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Concentration determination of urinary metabolites of N,N-dimethylacetamide by high-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Concentration determination of urinary metabolites of N,N-dimethylacetamide by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Evaluation of N,N-Dimethylacetamide-d9 in Diverse Analytical Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of N,N-Dimethylacetamide-d9 (DMA-d9) as an internal standard for the quantification of N,N-Dimethylacetamide (DMA) in various matrices. The guide includes performance data from liquid chromatography-tandem mass spectrometry (LC-MS/MS), gas chromatography-mass spectrometry (GC-MS), and quantitative nuclear magnetic resonance (qNMR) analyses, along with detailed experimental protocols and a comparative analysis with an alternative internal standard.

Overview of N,N-Dimethylacetamide-d9 as an Internal Standard

N,N-Dimethylacetamide-d9 is the deuterated analog of N,N-Dimethylacetamide, a widely used polar aprotic solvent in the pharmaceutical industry. Its application as an internal standard in analytical chemistry is favored because its chemical and physical properties are nearly identical to the non-deuterated analyte, DMA. This ensures similar behavior during sample preparation, chromatography, and ionization, while its distinct mass allows for separate detection by mass spectrometry. DMA-d9 is particularly valuable for correcting analytical variability, leading to high accuracy and precision in quantification.

Performance in Biological Matrices: A Focus on LC-MS/MS

The primary application of DMA-d9 as an internal standard is in the bioanalysis of DMA and its principal metabolite, N-monomethylacetamide (MMA), in biological fluids. This is crucial for pharmacokinetic and toxicokinetic studies, especially in patients receiving medications formulated with DMA as an excipient.

Comparative Performance Data

The following tables summarize the performance of a validated LC-MS/MS method for the simultaneous quantification of DMA and MMA in human plasma and urine using DMA-d9 as the internal standard.

Table 1: LC-MS/MS Performance in Human Plasma

Parameter	N,N-Dimethylacetamide (DMA)	N-monomethylacetamide (MMA)	Reference
Linearity Range	1 - 1200 µg/L	1 - 200 µg/L
Coefficient of Determination (r²)	> 0.99	> 0.99
Lower Limit of Quantification (LLOQ)	1 µg/L	1 µg/L
Accuracy at LLOQ	Within ± 10%	Within ± 10%
Precision at LLOQ (CV%)	< 15%	< 15%
Recovery	97 - 101%	76 - 100%

Table 2: LC-MS/MS Performance in Human Urine

Parameter	N,N-Dimethylacetamide (DMA)	N-monomethylacetamide (MMA)	Reference
Linearity Range	0.05 - 5 mg/L	0.05 - 5 mg/L
Coefficient of Determination (r²)	≥ 0.999	≥ 0.999
Limit of Detection (LOD)	0.04 mg/L	0.05 mg/L
Within-Run Accuracy	96.5% - 109.6%	96.5% - 109.6%
Within-Run Precision (RSD%)	3.43% - 10.31%	3.43% - 10.31%

Comparison with an Alternative Internal Standard: N,N-Dimethylformamide-d7 (DMF-d7)

While DMA-d9 is the ideal internal standard for DMA analysis due to its isotopic relationship, in its absence, a structurally similar deuterated compound like N,N-Dimethylformamide-d7 (DMF-d7) could be considered. However, there are key differences to consider.

Table 3: Comparison of DMA-d9 and DMF-d7 as Internal Standards for DMA Analysis

Feature	N,N-Dimethylacetamide-d9 (DMA-d9)	N,N-Dimethylformamide-d7 (DMF-d7)
Structure	CD₃CON(CD₃)₂	HCON(CD₃)₂
Molecular Weight	96.18	80.14
Elution Profile	Co-elutes closely with DMA, ensuring optimal compensation for matrix effects.	Elutes earlier than DMA in reversed-phase chromatography due to higher polarity.
Ionization Efficiency	Nearly identical to DMA.	May differ from DMA, potentially leading to less accurate correction.
Matrix Effect Compensation	Excellent, due to identical physicochemical properties.	Sub-optimal, as differences in retention time and ionization can lead to differential matrix effects.
Commercial Availability	Readily available from various suppliers.	Also readily available.

Performance in Pharmaceutical Matrices: GC-MS Analysis

DMA is often used as a residual solvent in the manufacturing of active pharmaceutical ingredients (APIs). Its quantification is a critical quality control step. GC-MS with a deuterated internal standard like DMA-d9 is a highly specific and sensitive method for this purpose.

Table 4: Representative GC-MS Performance for DMA in a Pharmaceutical API

Parameter	Performance Metric
Linearity Range	1 - 500 µg/mL
Coefficient of Determination (r²)	> 0.995
Limit of Quantification (LOQ)	1 µg/mL
Accuracy	90 - 110%
Precision (RSD%)	< 10%

Performance in Quantitative NMR (qNMR)

Quantitative NMR is a primary ratio method for determining the purity of organic compounds. The use of an internal standard is crucial for accurate quantification. DMA-d9 can serve as an excellent internal standard for the qNMR analysis of DMA, although a non-deuterated, structurally unrelated compound with a simple spectrum, such as maleic acid, is also commonly used.

Table 5: Comparison of Internal Standards for qNMR Analysis of DMA

Feature	N,N-Dimethylacetamide-d9 (DMA-d9)	Maleic Acid
Signal Overlap	No interfering signals in the ¹H NMR spectrum.	Signals are in a distinct region from DMA, minimizing overlap.
Quantification Signal	Not applicable for ¹H qNMR of DMA.	A sharp singlet from the two olefinic protons.
Suitability for ¹H qNMR	Ideal for use in deuterated solvents where it will not contribute to the ¹H spectrum.	A common and reliable qNMR standard.
Advantages	Can be used to quantify other components in a mixture containing DMA without adding extra signals to the ¹H spectrum.	High purity, stability, and a simple spectrum.
Disadvantages	Cannot be used to quantify DMA itself in ¹H qNMR.	Requires careful selection to avoid signal overlap with other analytes.

Experimental Protocols

LC-MS/MS Method for DMA and MMA in Human Plasma

This protocol is adapted from a validated method for the quantification of DMA and MMA in pediatric plasma.

• Sample Preparation:

  • To 4 µL of patient plasma, add 196 µL of a 50% methanol (B129727) solution containing DMA-d9 at a concentration of 50 µg/L.

  • Vortex for 10 seconds.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer the supernatant to an autosampler vial.

• Chromatographic Conditions:

  • Column: Kinetex EVO C18, 100 mm × 2.1 mm, 2.6 µm.

  • Mobile Phase: Isocratic elution with 30% methanol containing 0.1% formic acid.

  • Flow Rate: 0.2 mL/min.

  • Injection Volume: 1 µL.

  • Column Temperature: 40 °C.

  • Run Time: 3.0 minutes.

• Mass Spectrometric Conditions (MRM):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MRM Transitions:

    • DMA: m/z 88.1 → 44.1

    • MMA: m/z 74.1 → 30.1

    • DMA-d9: m/z 97.1 → 49.1

GC-MS Method for Residual DMA in a Pharmaceutical API

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the API into a 10 mL headspace vial.

  • Add 5 mL of a suitable solvent (e.g., DMSO) containing DMA-d9 at a concentration of 10 µg/mL.

  • Seal the vial and vortex to dissolve.

• GC Conditions:

  • Column: DB-624, 30 m × 0.25 mm, 1.4 µm.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 220 °C.

  • Oven Program: 50 °C for 2 minutes, then ramp to 220 °C at 20 °C/min, hold for 2 minutes.

• MS Conditions (SIM):

  • Ionization Mode: Electron Ionization (EI).

  • Ions to Monitor (SIM):

    • DMA: m/z 87, 72, 44

    • DMA-d9: m/z 96, 78, 48

Quantitative NMR (qNMR) of a Mixture Containing DMA

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample containing DMA and 5 mg of maleic acid (internal standard) into a vial.

  • Dissolve the mixture in 0.75 mL of a suitable deuterated solvent (e.g., DMSO-d₆).

  • Transfer the solution to an NMR tube.

• NMR Acquisition (¹H):

  • Spectrometer: 400 MHz or higher.

  • Pulse Program: Standard quantitative pulse program with a relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest.

  • Number of Scans: Sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated.

• Data Processing and Analysis:

  • Apply appropriate phasing and baseline correction.

  • Integrate the signals for DMA (e.g., the N-methyl singlets) and the maleic acid singlet.

  • Calculate the concentration of DMA relative to the known concentration of maleic acid using the standard qNMR equation.

Visualizations

Metabolic Pathway of N,N-Dimethylacetamide

The primary metabolic pathway of DMA in the liver involves N-demethylation to MMA, a reaction catalyzed by cytochrome P450 enzymes, particularly CYP2E1.

Caption: Metabolic conversion of DMA to MMA by CYP2E1.

Experimental Workflow for LC-MS/MS Bioanalysis

This diagram illustrates the typical workflow for quantifying DMA in a biological sample using DMA-d9 as an internal standard.

Caption: Workflow for DMA quantification in biological samples.

A Comparative Guide to N,N-Dimethylacetamide-d9 for High-Precision Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive inter-laboratory comparison of N,N-Dimethylacetamide-d9 (DMAc-d9), a deuterated solvent pivotal in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Through a detailed examination of its physicochemical properties and performance in key applications, this document serves as a crucial resource for selecting the appropriate solvent system to ensure data accuracy and reproducibility. We present a comparative analysis of DMAc-d9 against its non-deuterated counterpart and other common deuterated solvents, supported by detailed experimental protocols.

Section 1: Physicochemical Properties and Comparative Analysis

The selection of a solvent for analytical chemistry is dictated by its physical and chemical properties. N,N-Dimethylacetamide-d9 is a polar aprotic solvent valued for its high boiling point and miscibility with water and a wide range of organic solvents.[1][2] Its deuterated nature, with an isotopic purity of approximately 99 atom % D, makes it particularly suitable for sensitive analytical techniques where proton signals from the solvent would interfere with the analysis.[1]

Table 1: Comparative Physicochemical Properties of N,N-Dimethylacetamide-d9 and its Non-Deuterated Analog

Property	N,N-Dimethylacetamide-d9 (DMAc-d9)	N,N-Dimethylacetamide (DMAc)
Molecular Formula	C4D9NO	C4H9NO
Molecular Weight	96.18 g/mol [3][4]	87.12 g/mol [5]
Density	~1.033 g/mL at 25 °C[1]	~0.937 g/mL at 25 °C[6]
Boiling Point	164-166 °C[1]	164.5-166 °C[6]
Melting Point	-20 °C	-20 °C[6]
Refractive Index (n20/D)	~1.438[7]	~1.439[6]
Flash Point	70 °C[8]	145 °F (63 °C)[9]
Solubility	Miscible with water, chloroform (B151607), and ethyl acetate.[7]	Miscible with water, alcohols, ethers, esters, benzene, and chloroform.[6][10]

Table 2: Comparison of N,N-Dimethylacetamide-d9 with Other Common Deuterated Solvents

Property	N,N-Dimethylacetamide-d9	Dimethyl Sulfoxide-d6 (DMSO-d6)	Chloroform-d (CDCl3)	Acetone-d6
Molecular Formula	C4D9NO	C2D6SO	CDCl3	C3D6O
Molecular Weight ( g/mol )	96.18[3][4]	84.17	120.38[11]	64.12[12]
Density (g/mL at 25 °C)	~1.033[1]	1.190	1.500[11]	0.872[12]
Boiling Point (°C)	164-166[1]	189[13]	60.9[11]	55.5[12]
Melting Point (°C)	-20	20.2	-64[11]	-93.8[12]
Residual ¹H Peak (ppm)	Not specified in search results	2.50 (quintet)[14]	7.26 (singlet)[15]	2.05[16]
¹³C Peak (ppm)	Not specified in search results	39.52 (septet)[14]	77.16 (triplet)[15]	29.9 (septet), 206.3 (singlet)[17]
Key Features	High boiling point, good for high-temperature studies.	High polarity, dissolves a wide range of compounds.	Good for non-polar compounds, easy to remove.	Good for a range of polarities, low boiling point.[12]

Section 2: Performance in Key Applications

The primary applications of N,N-Dimethylacetamide-d9 are as a solvent in NMR spectroscopy and as an internal standard in mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In ¹H NMR, the high degree of deuteration in DMAc-d9 minimizes the solvent's proton signals, which would otherwise obscure the signals of the analyte.[1] This is particularly crucial when analyzing samples at low concentrations or with complex proton spectra.[1] The deuterium (B1214612) signal is also utilized by modern NMR spectrometers for field-frequency locking, which ensures the stability of the magnetic field and leads to more accurate and reproducible measurements.[1]

• Sample Preparation:

  • Accurately weigh 1-10 mg of the analyte into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of N,N-Dimethylacetamide-d9 to the vial.

  • Gently vortex or sonicate the vial to ensure the analyte is completely dissolved.

  • Filter the solution through a glass wool plug into a standard 5 mm NMR tube to remove any particulate matter.

• NMR Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Lock the spectrometer onto the deuterium signal of the N,N-Dimethylacetamide-d9.

  • Acquire the ¹H NMR spectrum using appropriate parameters (e.g., number of scans, relaxation delay).

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum to obtain a pure absorption lineshape.

  • Calibrate the chemical shift axis. The residual proton signal of DMAc can be used as an internal reference if its chemical shift is known and constant.

  • Integrate the signals to determine the relative number of protons.

Caption: Workflow for ¹H NMR Analysis using N,N-Dimethylacetamide-d9.

Mass Spectrometry (MS) as an Internal Standard

N,N-Dimethylacetamide-d9 is an excellent internal standard for quantitative analysis by mass spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS).[18] Because its chemical and physical properties are nearly identical to its non-deuterated counterpart, it co-elutes during chromatography and experiences similar ionization efficiency in the mass spectrometer's ion source.[1] This allows it to effectively compensate for variations in sample preparation, injection volume, and matrix effects, leading to more accurate and precise quantification of the analyte.[1] The mass difference of +9 amu for DMAc-d9 (molecular weight 96.18) compared to DMAc (molecular weight 87.12) allows for their distinct detection by the mass spectrometer.[1][3]

• Preparation of Standards and Samples:

  • Prepare a stock solution of the analyte and N,N-Dimethylacetamide-d9 in a suitable solvent (e.g., methanol).

  • Create a series of calibration standards by spiking known concentrations of the analyte into blank plasma.

  • Prepare quality control (QC) samples at low, medium, and high concentrations in blank plasma.

  • To each calibration standard, QC sample, and unknown plasma sample, add a fixed amount of the N,N-Dimethylacetamide-d9 internal standard solution.

• Sample Extraction:

  • Perform a protein precipitation by adding a cold organic solvent (e.g., acetonitrile) to each plasma sample.

  • Vortex the samples to ensure thorough mixing and precipitation of proteins.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube or 96-well plate.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• LC-MS Analysis:

  • Inject the reconstituted samples onto an appropriate LC column.

  • Separate the analyte and internal standard using a suitable mobile phase gradient.

  • Detect the analyte and internal standard using a mass spectrometer operating in a selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard for each sample.

  • Construct a calibration curve by plotting the peak area ratio versus the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: Workflow for LC-MS Quantification using DMAc-d9 Internal Standard.

Section 3: Conclusion

N,N-Dimethylacetamide-d9 is a high-performance deuterated solvent that offers significant advantages for researchers in NMR spectroscopy and mass spectrometry. Its key benefits include minimizing solvent interference in ¹H NMR and enabling highly accurate and precise quantification when used as an internal standard in MS-based assays. The choice of N,N-Dimethylacetamide-d9 over other deuterated solvents will depend on the specific requirements of the experiment, including the solubility of the analyte and the desired temperature range for the analysis. The detailed protocols provided in this guide offer a starting point for the development of robust and reliable analytical methods.

References

• 1. N,N-Dimethylacetamide-d9|Deuterated NMR Solvent|RUO [benchchem.com]
• 2. acs.org [acs.org]
• 3. N,N-Dimethylacetamide-d9 | C4H9NO | CID 22789542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 𝑁,𝑁-Dimethylacetamide (D₉, 99%) - Cambridge Isotope Laboratories, DLM-482-5 [isotope.com]
• 5. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 6. N,N-Dimethylacetamide [chembk.com]
• 7. N,N-DIMETHYLACETAMIDE-D9 CAS#: 16727-10-9 [m.chemicalbook.com]
• 8. N,N-Dimethylacetamide-d{9}, 99% (Isotopic) 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 9. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 10. N,N-Dimethylacetamide | 127-19-5 [chemicalbook.com]
• 11. Cas 865-49-6,Chloroform-d | lookchem [lookchem.com]
• 12. ACETONE-D6 | 666-52-4 [chemicalbook.com]
• 13. Dimethyl sulfoxide-d6 | 2206-27-1 [chemicalbook.com]
• 14. Deuterated DMSO - Wikipedia [en.wikipedia.org]
• 15. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 16. science-and-fun.de [science-and-fun.de]
• 17. researchgate.net [researchgate.net]
• 18. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Deuterated Solvents for High-Temperature NMR Spectroscopy

For researchers, scientists, and drug development professionals pushing the boundaries of molecular analysis, high-temperature Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool. The choice of deuterated solvent is paramount to the success of these experiments, directly impacting spectral quality, data accuracy, and the integrity of the sample. This guide provides a comprehensive comparison of commonly used deuterated solvents for high-temperature NMR, supported by experimental data and detailed protocols to inform your selection process.

The ideal deuterated solvent for high-temperature NMR should exhibit a high boiling point, excellent thermal stability, and minimal reactivity with the analyte. It must also dissolve the sample adequately and have a simple residual proton signal that does not interfere with the resonances of interest.

Performance Comparison of High-Temperature Deuterated Solvents

The selection of an appropriate deuterated solvent is a critical first step in any high-temperature NMR study. The table below summarizes the key physical properties of several solvents suitable for elevated temperature experiments.

Solvent	Abbreviation	Boiling Point (°C)	Melting Point (°C)	Residual ¹H Signal (ppm)	Key Characteristics & Considerations
Dimethyl Sulfoxide-d₆	DMSO-d₆	189[1]	18.5[1]	~2.50	High boiling point and excellent dissolving power for a wide range of analytes make it a versatile choice.[1][2] Its high viscosity can lead to broader signals, and it is hygroscopic, resulting in a significant water peak.[1]
Ethylene (B1197577) Glycol-d₆	196-198	-13	~3.49	High boiling point and lower viscosity compared to DMSO-d₆ at elevated temperatures. Often used for temperature calibration in NMR spectrometers.[3]
Toluene-d₈	111	-95	~2.09, 6.98, 7.00, 7.09	Suitable for moderately high temperatures and for nonpolar analytes.
Diphenyl Ether-d₁₀	259	26-28	~7.0-7.4	Very high boiling point makes it suitable for experiments at very high temperatures. Its aromatic nature can lead to significant solvent-solute interactions.
Deuterated Ionic Liquids	Variable (very low vapor pressure)	Variable	Variable	Exhibit high thermal stability and negligible vapor pressure, making them excellent candidates for extreme temperature ranges.[4] Their properties can be tuned by altering cation/anion combinations.
Deuterated Polyethylene Glycols	PEG-d₄	Variable (depends on MW)	Variable	Variable	Offer a range of thermal stabilities and viscosities depending on the molecular weight.[5]

Experimental Protocols

Accurate and reproducible high-temperature NMR data relies on meticulous experimental execution. Below are detailed protocols for key procedures.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent with a boiling point at least 20-30°C higher than the maximum experimental temperature to prevent boiling.

• Analyte Dissolution: Dissolve the sample completely in the chosen deuterated solvent. For quantitative studies, ensure accurate weighing of both the solute and the solvent.

• Filtration: If any particulate matter is visible, filter the solution through a glass wool plug in a Pasteur pipette directly into the NMR tube to prevent shimming issues.

• NMR Tube: Use a high-quality, thick-walled NMR tube (e.g., Bruker SampleJet or equivalent) to withstand higher pressures at elevated temperatures. For experiments above 150°C, consider using a sealed NMR tube, which should be prepared by experienced personnel.

• Sample Volume: The sample volume should be sufficient to cover the length of the receiver coil, typically around 0.6 mL for a standard 5 mm tube.

Temperature Calibration

Accurate temperature determination within the NMR sample is crucial. The spectrometer's temperature reading can deviate from the actual sample temperature. Therefore, calibration is essential.[3] A standard method utilizes the temperature-dependent chemical shift difference of the hydroxyl and methyl protons of ethylene glycol.

• Prepare a Calibration Sample: Place neat ethylene glycol-d₆ in a standard NMR tube.

• Equilibration: Insert the sample into the spectrometer and allow it to equilibrate at the desired temperature for at least 10-15 minutes.[3]

• Acquire ¹H Spectrum: Record a one-dimensional ¹H NMR spectrum.

• Calculate Temperature: The temperature can be calculated using the following equation:

  T(K) = 4.656 - (Δδ / 0.0102)

  where Δδ is the chemical shift difference in ppm between the hydroxyl and methyl protons.

High-Temperature NMR Data Acquisition

• Hardware: For experiments above 50°C, it is highly recommended to use a ceramic spinner turbine instead of the standard plastic ones to prevent deformation.[6][7]

• Temperature Ramping: Increase the temperature gradually in increments of 5-10°C per minute to avoid thermal shock to the probe and the sample.[7]

• Equilibration: At each temperature point, allow the sample to equilibrate for 10-15 minutes before acquiring data to ensure thermal homogeneity.[3]

• Shimming: The magnetic field homogeneity is temperature-dependent. It is essential to re-shim the spectrometer at each temperature setpoint to obtain optimal spectral resolution.[3]

• Locking: The field-frequency lock may drift with temperature changes. Monitor the lock signal and adjust the lock phase and power as needed.

• Data Acquisition: Acquire the desired NMR spectra (1D, 2D, etc.) at each temperature.

• Cooling Down: After the experiment, decrease the temperature slowly and incrementally to room temperature to prevent damage to the NMR probe.

Visualizing the Workflow

The following diagrams illustrate the logical flow of solvent selection and the experimental process for high-temperature NMR.

Caption: Logical workflow for selecting a suitable deuterated solvent.

Caption: Step-by-step experimental workflow for high-temperature NMR.

References

• 1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 2. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ansto.gov.au [ansto.gov.au]
• 5. Deuterated Polyethylene Glycols for NMR & SANS - Deuterated Polymers by Deutero - Deutero GmbH [deutero.de]
• 6. High/Low Temp. Experiments | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 7. nmrlab.ku.edu [nmrlab.ku.edu]

Safety & Regulatory Compliance

Proper Disposal of N,N-Dimethylacetamide-d9: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is paramount. This guide provides essential, step-by-step procedures for the proper disposal of N,N-Dimethylacetamide-d9, a deuterated aprotic solvent commonly used in laboratory settings.

N,N-Dimethylacetamide-d9, while valuable in research, is classified as a hazardous substance requiring meticulous handling and disposal to protect both laboratory personnel and the environment. Adherence to these procedures will help ensure compliance with hazardous waste regulations.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle N,N-Dimethylacetamide-d9 with appropriate personal protective equipment (PPE) in a well-ventilated area, preferably within a chemical fume hood.[1][2][3]

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.[1][3]

• Hand Protection: Use suitable chemical-resistant gloves (e.g., tested according to EN 374).[1][3]

• Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[4]

• Respiratory Protection: If working outside a fume hood or if vapors are present, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

II. Step-by-Step Disposal Procedure

The disposal of N,N-Dimethylacetamide-d9 must be managed as hazardous waste. Do not dispose of this chemical down the drain.[5]

Step 1: Waste Identification and Classification

N,N-Dimethylacetamide-d9 is classified as a flammable liquid and is harmful if inhaled or in contact with the skin.[1][2] It may also cause serious eye irritation and is suspected of causing reproductive harm.[1][2][3] Due to these properties, it must be treated as a hazardous waste.

Step 2: Waste Collection and Segregation

• Container: Use a designated, properly sealed, and clearly labeled waste container. The container should be compatible with N,N-Dimethylacetamide-d9.

• Segregation: Do not mix N,N-Dimethylacetamide-d9 waste with other incompatible waste streams. It is generally recommended to segregate halogenated and non-halogenated solvent waste.[6]

Step 3: Labeling

Properly label the waste container with the following information:

• The words "Hazardous Waste"

• The full chemical name: "N,N-Dimethylacetamide-d9"

• The specific hazards (e.g., "Flammable," "Toxic," "Reproductive Hazard")

• The date of accumulation

Step 4: Storage

• Store the sealed waste container in a designated, well-ventilated, and cool secondary containment area away from sources of ignition, heat, sparks, and open flames.[1][2][4]

• Keep the container tightly closed to prevent the release of vapors.[1][2]

Step 5: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed professional hazardous waste disposal service to arrange for the pickup and disposal of the N,N-Dimethylacetamide-d9 waste.[4][5][7]

• Follow all institutional and regulatory requirements for waste manifest documentation. The manifest system tracks hazardous waste from generation to its final disposal.[8][9]

III. Spill and Emergency Procedures

In the event of a spill, take the following immediate actions:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: For small spills, use an inert absorbent material (e.g., vermiculite, dry sand) to contain the spill.[1][2][3] Do not use combustible materials like sawdust.

• Collection: Carefully collect the absorbed material and place it into a suitable, sealed container for disposal as hazardous waste.[1][2][3]

• Decontamination: Clean the spill area thoroughly.

• Personal Exposure:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2][4] Remove contaminated clothing.

  • Eye Contact: Rinse cautiously with water for several minutes.[1][2][4] Remove contact lenses if present and easy to do. Continue rinsing.

  • Inhalation: Move the affected person to fresh air.[1][2][4]

  • Seek Medical Attention: In all cases of exposure or if you feel unwell, seek immediate medical advice.[1][2][4]

IV. Chemical and Physical Properties

A summary of the key quantitative data for N,N-Dimethylacetamide is provided below. The properties of the deuterated form (d9) are very similar to the non-deuterated form.

Property	Value
Molecular Formula	C4D9NO
Molar Mass	96.19 g/mol
Appearance	Colorless liquid[10][11]
Odor	Faint ammonia-like[10][12]
Boiling Point	164.5-166 °C[11]
Melting Point	-20 °C[11]
Flash Point	70 °C (158 °F) (Open Cup)[11]
Density	0.937 g/mL at 25 °C[11]
Water Solubility	Miscible[10][11][13]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N,N-Dimethylacetamide-d9.

Caption: A workflow diagram for the proper disposal of N,N-Dimethylacetamide-d9.

References

• 1. sds.chemdox.com [sds.chemdox.com]
• 2. sds.chemdox.com [sds.chemdox.com]
• 3. sds.chemdox.com [sds.chemdox.com]
• 4. fishersci.com [fishersci.com]
• 5. isotope.com [isotope.com]
• 6. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 7. fishersci.com [fishersci.com]
• 8. epa.gov [epa.gov]
• 9. Hazardous Waste Management - NYSDEC [dec.ny.gov]
• 10. N,N-Dimethylacetamide | 127-19-5 [chemicalbook.com]
• 11. N,N-Dimethylacetamide [chembk.com]
• 12. acs.org [acs.org]
• 13. N,N-DIMETHYLACETAMIDE - Ataman Kimya [atamanchemicals.com]